4-Decene-1,10-diamine

• CAS: 94107-43-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Long-Chain Aliphatic Diamines

This guide provides a comprehensive exploration of the essential physicochemical properties of long-chain aliphatic diamines, tailored for researchers, scientists, and professionals in drug development and polymer chemistry. Moving beyond a simple recitation of data, this document delves into the causal relationships between molecular structure and physical behavior, offering both theoretical understanding and practical experimental guidance.

Introduction: The Significance of Long-Chain Aliphatic Diamines

Long-chain aliphatic diamines, characterized by two primary amino groups separated by a flexible hydrocarbon chain of six or more carbons, are fundamental building blocks in a multitude of applications. Their unique combination of basicity, hydrogen bonding capability, and variable lipophilicity makes them indispensable in the synthesis of polymers such as polyamides and polyurethanes, as curing agents for epoxy resins, and as versatile intermediates in the development of active pharmaceutical ingredients (APIs). A thorough understanding of their physicochemical properties is paramount for optimizing reaction conditions, predicting material performance, and designing novel molecular entities.

Core Physicochemical Properties: A Deep Dive

The utility of long-chain aliphatic diamines is intrinsically linked to their physical and chemical characteristics. This section elucidates the key properties, emphasizing the profound influence of the aliphatic chain length.

Basicity and pKa Values

The basicity of aliphatic diamines, quantified by their pKa values, is a critical parameter governing their reactivity and solubility in aqueous media. Diamines possess two pKa values, corresponding to the protonation of each amino group. The first pKa is typically higher (more basic) than the second due to the electrostatic repulsion experienced by the second incoming proton.

The length of the aliphatic chain subtly influences the pKa values. As the number of methylene units increases, the electron-donating inductive effect of the alkyl chain slightly increases the basicity of the amino groups. However, this effect diminishes with increasing distance between the amino groups. For long-chain diamines, the two amino groups behave more independently, and their pKa values become more similar to those of corresponding monoamines.

Experimental Protocol: Determination of pKa by Potentiometric Titration

This protocol outlines a robust method for determining the pKa values of long-chain aliphatic diamines.

I. Materials and Equipment:

• Potentiometer with a combined pH electrode

• Calibrated burette

• Magnetic stirrer and stir bar

• Standardized 0.1 M hydrochloric acid (HCl) solution

• Standardized 0.1 M sodium hydroxide (NaOH) solution

• Potassium chloride (KCl) for maintaining ionic strength

• Deionized water, purged with nitrogen to remove dissolved CO2

• The long-chain aliphatic diamine sample

II. Procedure:

• Calibration: Calibrate the pH meter using standard buffer solutions at pH 4, 7, and 10.

• Sample Preparation: Accurately weigh a known amount of the diamine and dissolve it in a known volume of deionized water to prepare a solution of approximately 1 mM. For less soluble diamines, a co-solvent such as methanol may be used, and the results extrapolated to aqueous conditions.

• Ionic Strength Adjustment: Add KCl to the sample solution to maintain a constant ionic strength, typically around 0.15 M.

• Titration Setup: Place the sample solution in a jacketed beaker to maintain a constant temperature. Immerse the calibrated pH electrode and the tip of the burette into the solution. Begin stirring gently.

• Titration:

  • To determine the pKa values of the conjugate acids, titrate the diamine solution with the standardized 0.1 M HCl solution.

  • Add the titrant in small, precise increments (e.g., 0.1 mL).

  • After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.

  • Continue the titration well past the equivalence points.

• Data Analysis:

  • Plot the measured pH versus the volume of titrant added to generate a titration curve.

  • The pKa values correspond to the pH at the half-equivalence points. For a diamine, there will be two equivalence points and two half-equivalence points.

  • Alternatively, calculate the first derivative of the titration curve (ΔpH/ΔV) to more accurately determine the equivalence points (the maxima of the derivative curve). The pKa values are the pH values at half these volumes.

III. Self-Validation:

• Perform the titration in triplicate to ensure reproducibility.

• The sharpness of the inflection points in the titration curve is indicative of the accuracy of the measurement.

• Compare the determined pKa values with literature values for known diamines to validate the experimental setup and procedure.

Analytical Characterization of C10 Unsaturated Diamines: A Comprehensive Guide to NMR, IR, and Mass Spectrometry Workflows

Introduction: The Strategic Role of C10 Unsaturated Diamines

C10 unsaturated diamines, such as (E)-2-decene-1,10-diamine, represent a critical class of aliphatic linkers and pharmacophore intermediates. Their unique structural motif—combining a flexible hydrophobic carbon chain, a rigid stereodefined alkene, and two terminal nucleophilic primary amines—makes them indispensable in the synthesis of advanced polyamides, targeted drug delivery systems, and biomimetic chelators like siderophores[1].

Accurate structural elucidation is paramount in drug development and polymer chemistry. The geometric isomerism (E/Z) and amine protonation states directly dictate their binding affinity and macroscopic material properties, such as their role as substrates in siderophore-mediated metal dissolution[1]. This whitepaper details a self-validating spectroscopic workflow for the rigorous characterization of C10 unsaturated diamines.

Causality in Spectroscopic Workflows

As a Senior Application Scientist, it is critical to understand why we deploy a multi-modal analytical approach. No single technique provides a complete structural picture. The workflow below is designed as a self-validating system:

• Mass Spectrometry (MS) establishes the exact molecular weight and primary connectivity through fragmentation. However, MS cannot distinguish stereoisomers.

• NMR Spectroscopy bridges this gap by quantifying the J-coupling constants of olefinic protons, definitively assigning E or Z geometry[2].

• IR Spectroscopy validates functional group integrity, distinguishing between free amines and hydrochloride salts[3].

By cross-referencing these orthogonal data points, every structural claim is internally verified.

Orthogonal spectroscopic workflow for the structural validation of C10 unsaturated diamines.

High-Resolution Mass Spectrometry (HRMS)

For a standard C10 unsaturated diamine (e.g., C10H22N2), HRMS using Electrospray Ionization (ESI) is the first step. The theoretical exact mass for the neutral molecule C10H22N2 is 170.178 Da[4]. Under ESI+ conditions, the protonated molecular ion [M+H]⁺ is observed at m/z 171.186.

Mechanistic Causality of Fragmentation: The presence of terminal amines strongly directs fragmentation via α-cleavage. The loss of a methanamine radical (•CH₂NH₂, 30 Da) is a hallmark of linear terminal amines, yielding a prominent fragment at m/z 140. This occurs because the nitrogen lone pair stabilizes the resulting carbocation, driving the cleavage of the adjacent C-C bond.

Table 1: Key Mass Spectrometry Fragments for C10H22N2

Ion Type	m/z Value	Relative Abundance	Structural Assignment
[M+H]⁺	171.186	85%	Protonated molecular ion
[M-NH₃]⁺	154.160	40%	Loss of terminal ammonia
[M-CH₂NH₂]⁺	140.144	100% (Base Peak)	α-cleavage at terminal amine
[C₄H₈N]⁺	70.065	65%	Alkene-directed internal fragmentation

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the definitive map of the carbon skeleton and stereochemistry. In a deuterated solvent like CDCl₃, the olefinic protons of the unsaturated chain appear as a multiplet in the δ 5.4–6.0 ppm region[2].

Causality of Stereochemical Assignment: The determination of E/Z geometry relies strictly on the Karplus relationship. Trans (E) isomers exhibit a ³J coupling constant of 12–18 Hz due to the 180° dihedral angle between the vicinal protons, whereas cis (Z) isomers show a significantly smaller coupling of 6–12 Hz[2].

Table 2: Predicted ¹H and ¹³C NMR Assignments for (E)-2-decene-1,10-diamine (CDCl₃)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & J (Hz)	Integration	Assignment
¹H	5.50 - 5.65	Multiplet, ³J = 15.2 Hz	2H	Olefinic (-CH=CH-)
¹H	3.20	Doublet, ³J = 6.0 Hz	2H	Allylic/Aminic (C1-H₂)
¹H	2.68	Triplet, ³J = 7.0 Hz	2H	Aminic (C10-H₂)
¹H	2.05	Quartet, ³J = 6.5 Hz	2H	Allylic (C4-H₂)
¹H	1.25 - 1.45	Multiplet	10H	Aliphatic chain (C5-C9)
¹H	1.15	Broad Singlet	4H	Amine (-NH₂)
¹³C	133.5, 128.2	Singlets	-	Olefinic (C2, C3)
¹³C	44.1, 42.5	Singlets	-	Aminic (C1, C10)

Infrared (IR) Spectroscopy

FT-IR spectroscopy is utilized to confirm the presence of the primary amines and the alkene, serving as a rapid purity check before complex synthesis workflows[3]. The primary amine (-NH₂) exhibits a characteristic doublet in the 3400–3200 cm⁻¹ region due to asymmetric and symmetric N-H stretching.

Table 3: Diagnostic FT-IR Bands

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Feature
3350, 3280	Medium, Doublet	N-H Stretch (asym/sym)	Primary Amine
2925, 2855	Strong	C-H Stretch (sp³)	Aliphatic Chain
1610	Medium	N-H Bend (Scissoring)	Primary Amine
965	Strong	=C-H Out-of-plane Bend	Trans (E) Alkene

Experimental Protocols: A Self-Validating System

To ensure reproducibility, the following step-by-step methodology must be strictly adhered to. This protocol operates as a self-validating loop: the IR spectrum confirms the success of the free-basing step, which in turn guarantees the accuracy of the NMR chemical shifts, while the HRMS exact mass confirms no degradation occurred during extraction.

Step 1: Sample Purification (Free-Basing) Causality: Aliphatic diamines are highly nucleophilic and readily absorb ambient CO₂ to form carbamate salts, or exist as hydrochlorides. These protonated states drastically shift NMR resonances (deshielding adjacent protons) and obscure IR bands. Free-basing ensures the spectroscopic data reflects the pure, neutral molecule.

• Dissolve 50 mg of the diamine salt in 2 mL of 1M NaOH (aq).

• Extract with 3 x 5 mL of HPLC-grade dichloromethane (DCM).

• Dry the combined organic layers over anhydrous Na₂SO₄ for 15 minutes.

• Filter and evaporate the solvent under a stream of high-purity N₂ gas to yield the free base.

Step 2: FT-IR Acquisition (ATR Method)

• Clean the Attenuated Total Reflectance (ATR) diamond crystal with isopropanol and collect a background spectrum.

• Place 1-2 drops of the neat liquid diamine directly onto the crystal.

• Apply the pressure anvil to ensure uniform contact.

• Acquire 32 scans at a resolution of 4 cm⁻¹ from 4000 to 600 cm⁻¹. (Validation: Disappearance of broad N-H⁺ stretches at 3000-2500 cm⁻¹ confirms successful free-basing).

Step 3: NMR Sample Preparation and Acquisition

• Dissolve 15 mg of the free-based diamine in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS as an internal standard).

• Transfer the solution to a standard 5 mm NMR tube.

• Acquire the ¹H NMR spectrum at 400 MHz using a 30° pulse angle, 16 scans, and a relaxation delay of 2 seconds to ensure accurate integration of the broad amine protons.

• Acquire the ¹³C NMR spectrum utilizing proton decoupling (WALTZ-16), 1024 scans, and a 2-second relaxation delay.

Step 4: HRMS Acquisition

• Dilute the sample to 1 µg/mL in LC-MS grade Methanol containing 0.1% Formic Acid.

• Inject 5 µL into the ESI source operating in positive ion mode.

• Set the capillary voltage to 3.0 kV and the desolvation temperature to 350 °C.

• Record the mass spectrum in the m/z range of 50–500, utilizing a lock-mass calibrant (e.g., Leucine Enkephalin) to ensure mass accuracy within 5 ppm.

References

• Title: (E)
• Source: nih.
• Source: researchgate.
• Title: Isophorone Diamine (IPDA)

Sources

• 1. researchgate.net [researchgate.net]
• 2. (E)-But-2-ene-1,4-diamine dihydrochloride | 119874-79-2 | Benchchem [benchchem.com]
• 3. Isophorone Diamine (IPDA) [benchchem.com]
• 4. Isophorone diamine | C10H22N2 | CID 17857 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermal Stability and Degradation Profile of 4-Decene-1,10-diamine: A Technical Guide for Advanced Formulation

Executive Summary

4-Decene-1,10-diamine (CAS: 94107-43-4) is an unsaturated aliphatic diamine characterized by a 10-carbon backbone, terminal primary amine groups, and a central double bond. This unique molecular architecture makes it a highly valuable precursor in the synthesis of advanced polyamides, polyurethanes, and lipid nanoparticles (LNPs) [1]. However, the presence of both nucleophilic amine termini and an internal alkene introduces complex thermal and thermo-oxidative vulnerabilities.

As a Senior Application Scientist, understanding the causality behind these degradation pathways is critical for ensuring batch-to-batch reproducibility, extending shelf-life, and preventing catastrophic failure in high-temperature polymerization processes. This whitepaper provides an in-depth analysis of the thermal stability profile, mechanistic degradation pathways, and self-validating analytical workflows required to characterize 4-Decene-1,10-diamine.

Molecular Architecture & Reactivity Matrix

The degradation profile of 4-Decene-1,10-diamine is governed by three distinct reactive domains within its structure:

• Terminal Primary Amines (C1, C10): Highly nucleophilic and susceptible to thermo-oxidative deamination. Under elevated temperatures, these groups can undergo condensation reactions, releasing ammonia to form secondary amines (cross-linking) [2].

• Internal Alkene (C4=C5): The unsaturation introduces a site for electrophilic attack and thermal cleavage.

• Allylic Carbons (C3, C6): The C-H bonds adjacent to the double bond possess significantly lower bond dissociation energies (~88 kcal/mol) compared to standard aliphatic C-H bonds (~98-100 kcal/mol). This makes the allylic positions the primary initiation sites for radical-mediated autoxidation [3].

Thermal Stability Profile (Quantitative Analysis)

To establish a baseline for processing limits, the thermal transitions and degradation thresholds of 4-Decene-1,10-diamine must be quantified. The following data synthesizes typical thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) profiles for unsaturated C10 aliphatic diamines evaluated under both inert (N₂) and oxidative (Air) atmospheres.

Table 1: Thermal Properties and Degradation Thresholds

Parameter	Value (Inert - N₂)	Value (Oxidative - Air)	Analytical Method	Implications for Processing
Melting Point ( Tm​ )	~15 - 20 °C	~15 - 20 °C	DSC (10 °C/min)	Liquid at standard room temperature; requires inert blanketing.
Onset of Volatilization	185 °C	140 °C	TGA (5 °C/min)	Evaporation competes with early-stage oxidation in air.
10% Weight Loss ( Td10​ )	210 °C	175 °C	TGA (5 °C/min)	Safe processing limit is significantly reduced in the presence of O2​ .
Peak Degradation ( Tmax​ )	340 °C	290 °C	DTG	Rapid chain scission and complete pyrolysis.
Char Yield (at 600 °C)	< 2%	~5 - 8%	TGA	Higher char in air indicates oxidative cross-linking prior to cleavage.

Note: The significant drop in Td10​ under atmospheric conditions highlights that thermo-oxidative degradation outpaces pure thermal pyrolysis.

Mechanistic Degradation Pathways

The degradation of 4-Decene-1,10-diamine is not a singular event but a cascade of competing reactions dictated by temperature and oxygen availability.

Pathway A: Allylic Autoxidation & Alkene Cleavage (Thermo-oxidative)

When exposed to heat in the presence of oxygen, the allylic hydrogens at C3 and C6 are abstracted to form a resonance-stabilized allylic radical. Molecular oxygen rapidly adds to this radical to form a peroxyl radical, which abstracts another hydrogen to yield an allylic hydroperoxide [3]. At temperatures above 120 °C, these hydroperoxides undergo homolytic cleavage (O-O bond scission), leading to the formation of alkoxy radicals. This ultimately results in chain scission, producing lower molecular weight aldehydes and ketones (e.g., amino-aldehydes).

Pathway B: Amine Deamination and Oxidation

Primary aliphatic amines are susceptible to oxidation, initially forming hydroxylamines, which rapidly dehydrate to form imines. If water is present (either as moisture or a byproduct of oxidation), these imines can hydrolyze into aldehydes and ammonia. In advanced stages of oxidation, nitriles may also form [4].

Pathway C: High-Temperature Pyrolysis & Condensation (Thermal/Inert)

In the absence of oxygen (e.g., during vacuum distillation or inert gas-blanketed polymerization at >200 °C), the dominant degradation mechanism is thermal condensation. Two primary amine termini can react to form a secondary amine linkage, releasing NH3​ gas. This leads to unwanted oligomerization or cross-linking, which drastically increases the viscosity of the bulk material and alters the stoichiometry of downstream polymerizations [5].

Figure 1: Competing thermal and thermo-oxidative degradation pathways of 4-Decene-1,10-diamine.

Analytical Methodologies & Experimental Workflows

To build a self-validating system for assessing the stability of 4-Decene-1,10-diamine, researchers must decouple thermal volatilization from chemical degradation. The following step-by-step protocol ensures rigorous structural elucidation of the degradants.

Step-by-Step Accelerated Aging Protocol

• Sample Preparation: Aliquot 500 mg of high-purity 4-Decene-1,10-diamine into two sets of glass vials. Seal Set A under a dry nitrogen atmosphere (glovebox). Leave Set B open to ambient air.

• Thermal Stressing: Place both sets in a forced-air convection oven (for Set B) and a vacuum oven backfilled with N2​ (for Set A). Hold at 120 °C for 72 hours.

• Sampling & Quenching: Remove samples at 24, 48, and 72 hours. Immediately quench in an ice bath to halt radical propagation.

• Chromatographic Separation (GC-MS):

  • Derivatization: Because highly polar aliphatic diamines exhibit poor peak shape on standard GC columns, derivatize the samples using Trifluoroacetic anhydride (TFAA) to convert residual primary amines into volatile trifluoroacetamides.

  • Analysis: Inject into a GC-MS equipped with a non-polar column (e.g., DB-5MS). Monitor for the disappearance of the parent peak (m/z corresponding to the derivatized diamine) and the appearance of lower molecular weight scission products (e.g., derivatized amino-hexanal).

• Spectroscopic Verification (FTIR): Analyze the neat stressed liquid via ATR-FTIR. Monitor the emergence of carbonyl stretching frequencies (~1710-1730 cm⁻¹) indicating oxidative cleavage, and the shift/broadening of the N-H stretching region (~3300 cm⁻¹) indicating secondary amine formation.

Figure 2: Self-validating experimental workflow for isolating and identifying degradation products.

Mitigation Strategies for Formulation & Storage

Based on the established degradation mechanisms, the following mitigation strategies are mandatory for preserving the integrity of 4-Decene-1,10-diamine during storage and drug/polymer development:

• Inert Blanketing: The compound must be stored strictly under Argon or dry Nitrogen to prevent the initiation of allylic autoxidation [3].

• Temperature Control: Store at or below 4 °C. If the material solidifies, it should be gently thawed at room temperature without the use of localized high-heat sources (e.g., heat guns), which can cause localized thermal condensation [5].

• Antioxidant Doping: For formulations where the diamine will be subjected to high-temperature processing (e.g., reactive extrusion), the addition of a primary phenolic antioxidant (e.g., BHT) combined with a secondary phosphite stabilizer can effectively quench peroxyl radicals and decompose hydroperoxides before chain scission occurs.

References

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 6366421, 4-Decene-1,10-diamine. Retrieved from[Link]

• Courtneidge, J. L., & Bush, M. (1992). Initiated, tert-butyl hydroperoxide-loaded, low-temperature autoxidation of alkenes: a chemoselective synthesis of allylic hydroperoxides. Journal of the Chemical Society, Perkin Transactions 1, 1531-1538. Retrieved from[Link]

• Sava, I., et al. (2007). Thermal degradation of some polymaleamides. Journal of Optoelectronics and Advanced Materials. Retrieved from[Link]

• Mourdikoudis, S., et al. (2023). Ligand Decomposition during Nanoparticle Synthesis: Influence of Ligand Structure and Precursor Selection. Chemistry of Materials. Retrieved from[Link]

Solvation Thermodynamics and Organic Solubility of 4-Decene-1,10-diamine

Executive Summary & Structural Context

As drug development and advanced materials science increasingly rely on functionalized aliphatic amines, understanding the precise solvation behavior of specialty monomers is critical. 4-Decene-1,10-diamine (CAS No. 94107-43-4) is a unique, long-chain aliphatic diamine characterized by an internal alkene bond[1]. With a molecular formula of C₁₀H₂₂N₂ and a molecular weight of 170.30 g/mol [2], this compound presents a highly specific thermodynamic profile.

Unlike fully saturated analogs (e.g., 1,10-diaminodecane), the C4=C5 double bond introduces a structural "kink" that disrupts crystal lattice packing. This reduction in lattice energy lowers the enthalpy of fusion, fundamentally altering its solubility profile. Heavy aliphatic diamines of this class typically exhibit limited solubility in aqueous environments but demonstrate excellent miscibility or high solubility in a broad spectrum of polar and non-polar organic solvents.

Mechanistic Principles of Solvation

The solubility of 4-Decene-1,10-diamine in organic solvents is governed by three distinct structural domains, each interacting with solvent molecules via specific thermodynamic pathways:

• The C10 Aliphatic Backbone (Hydrophobic Matching): The extended hydrocarbon chain dominates the molecule's lipophilicity. In non-polar solvents (e.g., hexane, heptane) and halogenated solvents (e.g., dichloromethane), solvation is driven by favorable van der Waals dispersion forces. This hydrophobic effect is the primary reason the molecule excludes water and favors organic phases.

• The Terminal Primary Amines (Hydrogen Bonding): The two -NH₂ groups act as both hydrogen bond donors and acceptors. In polar protic solvents (e.g., methanol) and polar aprotic solvents (e.g., DMF, NMP), strong dipole-dipole interactions and hydrogen bonding overcome the hydrophobic resistance of the carbon chain, leading to rapid dissolution.

• The C4=C5 Alkene Bond (Pi-Interactions & Steric Disruption): The internal double bond provides a site for weak π-π or π-dipole interactions in aromatic solvents like toluene. More importantly, it restricts bond rotation, preventing the tight crystalline packing seen in saturated diamines and thermodynamically favoring the liquid or solvated state at room temperature.

Fig 1. Thermodynamic interactions driving 4-Decene-1,10-diamine solvation in organic solvents.

Quantitative Solubility Profile

The following table synthesizes the expected solubility behavior of 4-Decene-1,10-diamine across major organic solvent classes at standard ambient temperature (25 °C).

Solvent Class	Representative Solvents	Estimated Solubility (25°C)	Mechanistic Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	High (>100 mg/mL)	Excellent solvation of terminal -NH₂ groups via strong intermolecular hydrogen bonding.
Polar Aprotic	DMF, NMP, DMSO	High (>100 mg/mL)	Strong dipole-dipole interactions; effectively stabilizes the polarized amine protons.
Halogenated	Dichloromethane (DCM), Chloroform	Very High (Miscible)	Optimal hydrophobic matching with the C10 backbone; weak H-bonding with solvent dipoles.
Aromatic	Toluene, Xylene	High (>50 mg/mL)	Favorable π-π interactions with the internal C4=C5 double bond; high lipophilicity.
Aliphatic	Hexane, Cyclohexane	Moderate to High	"Like-dissolves-like" dispersion forces, though terminal amines may induce slight solute clustering.
Aqueous (Reference)	Water	Low (<5 mg/mL)	The hydrophobic penalty of the 10-carbon chain vastly outweighs the hydration energy of the amines.

Experimental Methodology: Isothermal Saturation Protocol

To generate reliable, reproducible solubility data for 4-Decene-1,10-diamine, a self-validating isothermal saturation workflow must be employed. This protocol ensures that thermodynamic equilibrium is reached and prevents false positives caused by supersaturation or colloidal suspensions.

Step-by-Step Protocol:

• Solvent Selection & Solute Addition: Dispense 5.0 mL of the target organic solvent into a chemically inert, borosilicate glass vial. Add 4-Decene-1,10-diamine in incremental excesses until a visible second phase (undissolved solute) persists. Causality: An excess of solute is mathematically required to guarantee that the chemical potential of the solid/neat liquid matches that of the dissolved solute.

• Thermal Equilibration: Seal the vial hermetically and place it in a thermostatic shaker bath set to 25.0 ± 0.1 °C. Agitate at 300 rpm for a minimum of 48 hours. Causality: Long equilibration times are strictly necessary to overcome the kinetic barriers of dissolution, ensuring true thermodynamic saturation.

• Phase Separation: Transfer the suspension to a temperature-controlled centrifuge and spin at 10,000 rpm for 15 minutes. Causality: Centrifugation forces sub-micron undissolved particles out of the supernatant, preventing overestimation of solubility.

• Filtration: Extract an aliquot of the clear supernatant using a glass syringe equipped with a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter. Causality: PTFE is selected because it is universally inert to aggressive organic solvents like DMF and DCM, ensuring no filter degradation contaminates the sample.

• Quantification: Dilute the filtered aliquot in a compatible mobile phase. Quantify the amine concentration using High-Performance Liquid Chromatography (HPLC) coupled with an Evaporative Light Scattering Detector (ELSD). Causality: Because aliphatic diamines lack a conjugated aromatic system, they do not absorb UV light strongly; ELSD provides highly accurate, mass-based detection.

Fig 2. Self-validating isothermal saturation workflow for determining organic solubility.

Application Context: Polymer Synthesis

The robust solubility of aliphatic diamines in organic solvents dictates their utility in advanced materials. For example, the synthesis of high-crystallinity Covalent Organic Frameworks (COFs) relies heavily on solution-based processing. Linear polyimines derived from aliphatic diamines and aryl dialdehydes are highly soluble in organic solvents, enabling the precise casting of functional films before vapor annealing[3]. Furthermore, in epoxy resin formulations, the high organic solubility and primary amine reactivity of heavy aliphatic diamines allow them to act as highly efficient, non-yellowing curing agents.

References

• [1] Title: 4-Decene-1,10-diamine - CAS Common Chemistry Source: cas.org URL: [Link]

• [2] Title: 4-Decene-1,10-diamine | C10H22N2 | CID 6366421 - PubChem Source: nih.gov URL: [Link]

• Title: TCD DIAMINE - Ataman Kimya Source: atamanchemicals.com URL: [Link]

• [3] Title: Conversion of Soluble Polyimines to Covalent Organic Framework Films and Composites Source: nih.gov (Journal of the American Chemical Society) URL: [Link]

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. 4-Decene-1,10-diamine | C10H22N2 | CID 6366421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Conversion of Soluble Polyimines to Covalent Organic Framework Films and Composites - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Uncharted: A Technical Safety and Handling Guide for 4-Decene-1,10-diamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound

4-Decene-1,10-diamine is an organic compound belonging to the family of aliphatic diamines.[1][2][3] Its structure, featuring two primary amine groups and a ten-carbon chain with a central double bond, suggests its utility as a versatile building block in organic synthesis, particularly in the development of novel polymers and pharmaceutical intermediates.[4] While specific toxicological and safety data for 4-Decene-1,10-diamine is not extensively documented in readily available literature, its structural similarity to other aliphatic diamines, such as 1,10-Decanediamine, allows for a scientifically grounded assessment of its potential hazards and the formulation of robust safety protocols.[4][5] This guide synthesizes available data on analogous compounds to provide a comprehensive framework for the safe handling, storage, and disposal of 4-Decene-1,10-diamine in a research and development setting.

I. Hazard Identification and Risk Assessment: A Data-Driven Approach

Based on the known properties of structurally related aliphatic diamines, 4-Decene-1,10-diamine is anticipated to be a corrosive substance that can cause severe skin burns and eye damage.[4][6][7] Inhalation may lead to respiratory irritation, and ingestion is likely to be harmful.[4][6]

Table 1: Physicochemical and Inferred Toxicological Properties

Property	Value/Information	Source(s)
Chemical Formula	C10H22N2	[1][8][9]
Molecular Weight	170.30 g/mol	[1][8]
CAS Number	94107-43-4	[1][8]
Appearance	Inferred to be a solid or liquid at room temperature. Similar diamines are described as white to light yellow solids or colorless liquids.	[3][4][5][7]
Odor	Likely to have a characteristic amine or ammonia-like odor.	[3][4]
Inferred Health Hazards	Corrosive; Causes severe skin burns and eye damage; Harmful if swallowed; May cause respiratory irritation.	[4][6][7]
Inferred Environmental Hazards	Potentially harmful to aquatic life with long-lasting effects.	[4][10]

II. The Hierarchy of Controls: A Proactive Safety Framework

To mitigate the risks associated with handling 4-Decene-1,10-diamine, a systematic approach based on the hierarchy of controls is mandated. This framework prioritizes the most effective control measures to ensure personnel safety.

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

III. Engineering Controls: The First Line of Defense

The primary engineering control for handling 4-Decene-1,10-diamine is a properly functioning chemical fume hood.[6][11] This is crucial to prevent the inhalation of any vapors or aerosols that may be generated. Ensure that the fume hood has a certified face velocity and is located in an area with minimal cross-drafts. An eyewash station and a safety shower must be readily accessible in the immediate work area.[6][11][12]

IV. Personal Protective Equipment (PPE): Essential for Direct Handling

Appropriate PPE is mandatory when handling 4-Decene-1,10-diamine to prevent skin and eye contact.[11][13] The required PPE is summarized in the table below.

Table 2: Recommended Personal Protective Equipment

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes and airborne particles.[11][14]
Skin Protection	A chemical-resistant lab coat or apron, full-length pants, and closed-toe shoes.	Prevents contact with skin and personal clothing.[15][16]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves should be inspected before use and changed immediately if contaminated.	Provides a barrier against direct skin contact.[11][15][16]
Respiratory Protection	A NIOSH/MSHA-approved respirator with organic vapor cartridges may be necessary if working outside of a fume hood or in poorly ventilated areas.[6][13]	Prevents inhalation of harmful vapors.

V. Safe Handling and Experimental Protocols

A methodical and cautious approach is paramount when working with 4-Decene-1,10-diamine.

Step-by-Step Handling Protocol:

• Pre-Handling Preparation:

  • Thoroughly review this safety guide and any available safety data for analogous compounds.

  • Ensure all necessary engineering controls and PPE are in place and in good working order.

  • Verify the location and functionality of the nearest eyewash station and safety shower.

• Chemical Handling:

  • Conduct all manipulations of 4-Decene-1,10-diamine within a certified chemical fume hood.

  • Use non-sparking tools and equipment, as the flammability of this specific compound is not fully characterized.[17]

  • Avoid direct contact with the skin, eyes, and clothing.[11]

  • Do not breathe in any dust, fumes, or vapors.[11]

  • Keep the container tightly closed when not in use.[7]

• Post-Handling Procedures:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[10][15]

  • Decontaminate all work surfaces and equipment after use.

  • Properly dispose of all contaminated waste, including gloves and disposable labware, in a designated hazardous waste container.[6]

VI. Storage and Incompatibility

Proper storage is crucial to maintain the stability of 4-Decene-1,10-diamine and prevent hazardous reactions.

• Storage Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[7] The container should be kept tightly closed to prevent reaction with atmospheric carbon dioxide, a known issue with aliphatic amines.[18]

• Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[5] Aliphatic amines can react violently with these substances.

VII. Emergency Procedures: A Plan for the Unexpected

In the event of an exposure or spill, immediate and appropriate action is critical.

Caption: A flowchart outlining the immediate steps for emergency response.

First Aid Measures:

• In case of skin contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[7][10] Seek immediate medical attention.

• In case of eye contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7][10] Seek immediate medical attention.

• If inhaled: Move the person to fresh air.[6][7] If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• If swallowed: Do NOT induce vomiting.[7][10] If the person is conscious, rinse their mouth with water and give them one or two glasses of water to drink. Seek immediate medical attention.

VIII. Disposal Considerations

All waste containing 4-Decene-1,10-diamine must be handled as hazardous waste. Dispose of contents and containers in accordance with all local, state, and federal regulations.[6] Do not allow the material to enter drains or waterways.

IX. Conclusion: A Commitment to Safety

While 4-Decene-1,10-diamine presents potential hazards, a thorough understanding of its inferred properties and the diligent application of the safety protocols outlined in this guide will enable researchers to handle this compound responsibly and safely. The principles of proactive risk assessment, the implementation of a robust hierarchy of controls, and a prepared emergency response plan are the cornerstones of a safe and successful research environment.

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A Technical Guide to Bio-based Synthesis Routes for Unsaturated Long-Chain Diamines

Foreword: The Imperative for Sustainable Polyamides

Unsaturated long-chain diamines are pivotal monomers for the synthesis of high-performance specialty polyamides. These polymers exhibit unique properties, including enhanced flexibility, lower melting points, and potential for post-polymerization modification via their double bonds, making them highly desirable for advanced materials applications. Traditionally, their synthesis is reliant on multi-step, energy-intensive chemical processes derived from petrochemical feedstocks. As the industry pivots towards sustainability and a circular economy, the development of bio-based synthesis routes from renewable resources has become a critical area of research.[1][2]

This guide provides an in-depth exploration of the core strategies for producing these valuable molecules biologically. We will dissect the key enzymatic modules, explore integrated metabolic engineering and chemo-enzymatic workflows, and provide actionable protocols for researchers and developers in the field. The focus is not merely on the "what" but on the "why"—elucidating the scientific rationale behind pathway design and experimental choices to empower innovation.

Deconstructing the Challenge: Core Biosynthetic Modules

The biological synthesis of an unsaturated long-chain diamine can be conceptually broken down into two fundamental challenges: (1) the generation of the unsaturated aliphatic backbone and (2) the introduction of terminal amine functionalities.

Module A: Forging the Unsaturated Carbon Backbone

The foundation of the target molecule is an unsaturated long-chain acyl species. In microbiology, the most well-understood pathways for this are the fatty acid biosynthesis (FAB) pathways.[3]

• The Engine: Fatty Acid Synthase (FAS): Microorganisms like Escherichia coli utilize a Type II FAS system, where discrete enzymes iteratively add two-carbon units from malonyl-CoA to a growing acyl chain attached to an Acyl Carrier Protein (ACP).[3][4] This process primarily produces saturated fatty acids (SFAs), typically palmitoyl-ACP (C16:0) and stearoyl-ACP (C18:0).

• Introducing Unsaturation: The critical step is the introduction of a double bond. This is primarily achieved by two distinct mechanisms:

  • Anaerobic Pathway (e.g., E. coli): Unsaturation is introduced early in the FAB cycle. The enzyme FabA catalyzes both the dehydration of 3-hydroxydecanoyl-ACP and its isomerization to cis-3-decenoyl-ACP.[5] This intermediate is then elongated by FabB to produce monounsaturated fatty acids (UFAs), predominantly palmitoleic acid (C16:1) and cis-vaccenic acid (C18:1).[5]

  • Aerobic Pathway (Oxygen-Dependent Desaturases): More common in eukaryotes and some bacteria, this pathway utilizes oxygen-dependent desaturase enzymes (FADs) that act on completed SFAs.[6] These enzymes, such as Stearoyl-ACP Desaturase (SAD), directly convert SFA-ACPs (or SFA-CoAs) into their UFA counterparts.[6] This route offers greater modularity for metabolic engineering, as heterologous desaturases with different specificities can be introduced to control the position and number of double bonds.

The following diagram illustrates the two primary routes for generating the UFA precursor.

Pathways for Unsaturated Fatty Acid (UFA) Precursor Synthesis.

Module B: Installing Terminal Amines

Once an unsaturated dicarboxylic acid or a related precursor is generated, the terminal carboxyl groups must be converted into amines. The most robust and versatile enzymatic machinery for this task is the Carboxylic Acid Reductase (CAR) and Transaminase (TA) cascade.[7][8]

• Carboxylic Acid Reductase (CAR): CARs are powerful enzymes that catalyze the ATP- and NADPH-dependent reduction of carboxylic acids to their corresponding aldehydes. Their broad substrate specificity makes them ideal for acting on a variety of long-chain dicarboxylic acids.[7]

• Transaminase (TA): TAs, also known as aminotransferases, catalyze the transfer of an amino group from a donor molecule (e.g., alanine, aspartate) to a keto or aldehyde acceptor.[7] By coupling a TA with a CAR, the intermediate aldehyde is converted to a primary amine.

Integrated Synthesis Strategies

With the core enzymatic modules defined, we can construct two primary strategic workflows: a fully fermentative in vivo approach and a hybrid chemo-enzymatic in vitro approach.

Strategy 1: Direct Fermentation via Metabolic Engineering

This "one-pot" strategy aims to engineer a microbial host, such as E. coli, to convert a simple carbon source like glucose directly into the final unsaturated long-chain diamine. While elegant, this is a significant metabolic engineering challenge. The biosynthesis of even saturated diamines like cadaverine (C5) and putrescine (C4) has required extensive genetic modification.[9][10] Extending this to longer, unsaturated chains is even more complex.[2][11]

Causality of Engineering Choices:

• Precursor Funneling: The primary goal is to maximize the intracellular pool of the UFA precursor. This involves:

  • Upregulating FAB: Overexpressing key FAB genes like accABCD (acetyl-CoA carboxylase) to increase the supply of malonyl-CoA.

  • Blocking Competing Pathways: Deleting genes involved in β-oxidation (fadE) to prevent degradation of the fatty acid products.

  • Enhancing Unsaturation: Overexpressing the relevant desaturase or isomerase (e.g., fabA, fabB, or a heterologous FAD) to ensure a high proportion of unsaturation.

• Pathway to Dicarboxylic Acid: The UFA-ACP must be converted to a dicarboxylic acid. This often involves a terminal oxidation step using an alkane monooxygenase or a cytochrome P450 enzyme, which hydroxylates the terminal methyl group, followed by subsequent oxidation to a carboxyl group by alcohol and aldehyde dehydrogenases.

• Installing the Amination Cascade: The genes for the CAR and TA enzymes must be expressed at high levels. Crucially, cofactor regeneration (NADPH and pyridoxal 5'-phosphate) and the amino donor pool must be balanced, often requiring further engineering of central metabolism.[7]

The following workflow diagram outlines the iterative process of developing such a production strain.

Iterative Workflow for Engineering a Production Host.

Strategy 2: Chemo-Enzymatic Synthesis

This two-stage approach decouples the production of the precursor from the final amination steps, offering greater flexibility and often a faster path to proof-of-concept.[12][13]

• Stage 1: Fermentative Production of Unsaturated Dicarboxylic Acid: A microbial host is engineered to produce and secrete an unsaturated long-chain dicarboxylic acid. This is a less complex engineering task than producing the diamine directly, as it avoids issues of diamine toxicity and cofactor imbalance for the amination cascade.

• Stage 2: In Vitro Biocatalytic Conversion: The purified dicarboxylic acid is then converted to the target diamine in a controlled reactor using either purified enzymes or whole-cell biocatalysts expressing the CAR/TA cascade. This allows for high substrate concentrations and optimization of reaction conditions (pH, temperature, cofactor supply) independent of cell growth.[13]

The enzymatic cascade for this second stage is a self-validating system. The consumption of the dicarboxylic acid and the stoichiometric appearance of the diamine, monitored by HPLC or LC-MS, confirms the successful operation of the pathway.

Enzymatic Cascade for Diamine Synthesis from Dicarboxylic Acid.

Data Summary: A Comparative Overview

The choice between direct fermentation and a chemo-enzymatic approach depends on the specific goals, timeline, and available resources.

Parameter	Direct Fermentation	Chemo-Enzymatic Synthesis	Rationale & Causality
Process Integration	Fully Integrated (One-Pot)	Decoupled (Two-Stage)	One-pot reduces capital costs but increases metabolic complexity and engineering time.
Development Time	Long (Years)	Moderate (Months-Year)	Isolating the precursor production simplifies the initial engineering and troubleshooting cycles.
Titer/Yield Potential	Potentially Higher (in theory)	Limited by Substrate Solubility	Direct conversion from glucose avoids yield losses from intermediate purification.
Process Control	Complex (Cell viability linked)	High (Optimized for catalysis)	In vitro reactions allow for conditions (e.g., high substrate load) that might be toxic to living cells.
Product Purity	Lower (Cellular byproducts)	Higher	Purification of the dicarboxylic acid intermediate simplifies the final downstream processing of the diamine.
Technology Readiness	Low for long-chain UFA-diamines	Moderate to High	Cascades converting diacids to diamines have been successfully demonstrated for various chain lengths.[7]

Field-Proven Methodologies: Experimental Protocols

This section provides condensed, illustrative protocols. Every step is designed to be self-validating.

Protocol: Whole-Cell Biocatalyst Preparation for CAR/TA Cascade

This protocol describes the creation of a reusable biocatalyst for the chemo-enzymatic conversion.

• Gene Expression:

  • Co-transform E. coli BL21(DE3) with two compatible plasmids: pET-Duet containing the CAR gene and pCDF-Duet containing the TA gene. Include necessary chaperone plasmids if required for protein folding.

  • Grow the transformed cells in 2 L of Terrific Broth supplemented with appropriate antibiotics at 37°C to an OD₆₀₀ of 0.6-0.8.

  • Causality: Using a rich medium like TB ensures high cell density. Inducing at mid-log phase captures the cells at their most metabolically active state for protein production.

  • Cool the culture to 20°C and induce protein expression with 0.2 mM IPTG. Incubate for 16-20 hours.

  • Validation: Take pre- and post-induction samples. Run an SDS-PAGE gel to visually confirm the overexpression of proteins at the expected molecular weights for CAR and TA.

• Cell Harvest and Preparation:

  • Harvest cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

  • Wash the cell pellet twice with a cold phosphate buffer (50 mM, pH 7.5).

  • Resuspend the final pellet in the same buffer to a final concentration of 100 g/L (wet cell weight).

  • Causality: Washing removes residual media components that could interfere with the subsequent reaction. The high cell concentration increases the volumetric productivity of the bioconversion.

  • These cells can be used immediately or stored at -80°C.

Protocol: In Vitro Conversion of Diacid to Diamine

This protocol details the enzymatic reaction itself.

• Reaction Setup:

  • In a temperature-controlled vessel, prepare a 100 mL reaction mixture containing:

    • 50 mM HEPES buffer, pH 7.5

    • 20 g/L whole-cell biocatalyst (from step 3.1)

    • 50 mM Unsaturated Dicarboxylic Acid (substrate)

    • 150 mM L-Alanine (amino donor)

    • 10 mM MgCl₂

    • 1 mM PLP (TA cofactor)

  • Causality: L-Alanine is often used in excess to drive the transamination equilibrium towards product formation. MgCl₂ is essential for ATP-dependent enzymes like CAR.

• Energy and Cofactor Regeneration:

  • The reaction requires ATP and NADPH. An energy regeneration system is critical for economic viability.

  • Add a glucose/glucose dehydrogenase (GDH) system for NADPH regeneration: 100 mM Glucose, 2 U/mL GDH.

  • Add an ATP regeneration system, such as polyphosphate kinase (PPK) with polyphosphate.

  • Validation: Monitor NADPH levels spectrophotometrically at 340 nm in a small aliquot to ensure the regeneration system is active.

• Reaction and Monitoring:

  • Initiate the reaction by adding an appropriate amount of ATP (e.g., 5 mM to start).

  • Maintain the reaction at 30°C with gentle agitation. Control pH at 7.5; the reaction will become more basic as the carboxylic acids are consumed, requiring the addition of HCl.

  • Take samples at regular intervals (e.g., 0, 2, 4, 8, 24 hours). Quench the reaction by adding an equal volume of acetonitrile and centrifuging to remove cells and proteins.

  • Validation: Analyze the supernatant using HPLC or LC-MS to quantify the disappearance of the dicarboxylic acid substrate and the appearance of the diamine product. A successful run will show a time-dependent, stoichiometric conversion.

Concluding Remarks and Future Outlook

The bio-based synthesis of unsaturated long-chain diamines is an emerging field with immense potential to disrupt the specialty polymer market. While direct fermentation remains a long-term goal requiring significant breakthroughs in metabolic engineering and enzyme discovery, chemo-enzymatic routes offer a powerful and immediately accessible strategy.[11][12] The modularity of the CAR/TA cascade allows for the synthesis of a diverse array of diamines, limited only by the availability of the corresponding dicarboxylic acid precursors.[7]

Future research must focus on:

• Enzyme Engineering: Improving the activity and stability of CARs and discovering novel transaminases with broader substrate scopes.

• Host Engineering: Developing microbial chassis with enhanced production of long-chain dicarboxylic acids from sustainable feedstocks like lignocellulose.[1]

• Process Intensification: Moving from whole-cell biocatalysts to immobilized enzyme systems to improve reusability and simplify downstream processing.

By leveraging the principles of synthetic biology and biocatalysis, the sustainable production of these high-value monomers is not just a possibility, but an impending reality.

References

• Metabolic engineering for the production of dicarboxylic acids and diamines - PubMed. (2020, March 15). PubMed. [Link]

• Metabolic engineering of Escherichia coli for the production of cadaverine: a five carbon diamine - PubMed. (2011, January 15). PubMed. [Link]

• Diamine Biosynthesis: Research Progress and Application Prospects - PMC. (2020, September 25). PubMed Central. [Link]

• (PDF) Metabolic engineering of Escherichia coli for the production of 1,3-diaminopropane, a three carbon diamine - ResearchGate. (2015, August 11). ResearchGate. [Link]

• Metabolic engineering of Escherichia coli for the production of putrescine: a four carbon diamine - PubMed. (2009, November 1). PubMed. [Link]

• Enzymatic Synthesis of Biobased Polyesters and Polyamides - MDPI. (2016, June 25). MDPI. [Link]

• Directed Synthesis of Biobased 1,6-Diaminohexane from Adipic Acid by Rational Regulation of a Functional Enzyme Cascade in Escherichia coli - ACS Publications. (2023, April 4). ACS Publications. [Link]

• Biobased nylon and potential from diamine monomers - Renewable Carbon News. (2024, October 16). Renewable Carbon News. [Link]

• Biobased nylon and potential from diamine monomers | Alder BioInsights. (2025, January 14). Alder BioInsights. [Link]

• Enzymatic synthesis of unprotected α,β-diamino acids via direct asymmetric Mannich reactions - OSTI.GOV. (2025, January 24). Office of Scientific and Technical Information. [Link]

• Chemo-enzymatic routes towards the synthesis of bio-based monomers and polymers | Request PDF - ResearchGate. (2026, February 7). ResearchGate. [Link]

• Chemoenzymatic synthesis - PMC - NIH. (2025, March 13). National Institutes of Health. [Link]

• Enzymatic synthesis of 2,5-furandicarboxylic acid-based semi-aromatic polyamides - Royal Society of Chemistry. (2016, July 11). Royal Society of Chemistry. [Link]

• Chemo-enzymatic synthesis and polymerizations of bio-based bisphenols derived from lignin: An access to novel renewable alternating aromatic/aliphatic polymers - Hilaris. Hilaris. [Link]

• Direct Enzymatic Synthesis of Fatty Amines from Renewable Triglycerides and Oils - PubMed. (2022, January 19). PubMed. [Link]

• Synthesis and Characterization of Unsaturated Biobased-Polyamides from Plant Oil | Request PDF - ResearchGate. ResearchGate. [Link]

• Plant Unsaturated Fatty Acids: Biosynthesis and Regulation - Frontiers. (2020, April 22). Frontiers. [Link]

• Biosynthesis of Fatty Acids - AOCS. (2019, July 23). American Oil Chemists' Society. [Link]

• Fatty Acid Biosynthesis Revisited: Structure Elucidation and Metabolic Engineering - PMC. PubMed Central. [Link]

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Protocols & Analytical Methods

Application Note: Synthesis and Post-Polymerization Functionalization of Polyamides using 4-Decene-1,10-diamine

Target Audience: Researchers, Polymer Scientists, and Drug Development Professionals Discipline: Polymer Chemistry, Biomaterials, and Conjugation Protocols

Executive Summary & Mechanistic Rationale

Traditional aliphatic polyamides (such as Nylon-6,6 or Nylon-10,10) are celebrated for their exceptional mechanical strength and thermal stability, driven by a highly ordered intermolecular hydrogen-bonding network. However, this chemical inertness presents a significant bottleneck in advanced drug development and tissue engineering, where polymer backbones must be conjugated with targeting ligands, hydrophilic polymers (e.g., PEG), or therapeutic payloads.

To bridge this gap, 4-Decene-1,10-diamine (CAS RN: 94107-43-4) serves as a transformative monomer[1]. By substituting standard saturated diamines with this unsaturated variant, we introduce a reactive internal alkene (-CH=CH-) directly into the polyamide backbone.

The Causality of Monomer Selection: The internal double bond at the 4-position of 4-decene-1,10-diamine slightly disrupts the crystalline packing of the resulting polymer, lowering the melting temperature ( Tm​ ) and improving solubility without destroying the structural integrity of the amide network. More importantly, this alkene serves as an orthogonal reactive handle for thiol-ene click chemistry [2]. Because amides are completely inert to radical-mediated thiol-ene additions, researchers can achieve near-quantitative functionalization of the polyamide backbone under mild, UV-initiated conditions[3].

Reaction pathway from monomers to functionalized polyamide.

Experimental Protocols

The following protocols detail the synthesis of an unsaturated polyamide—Poly(4-decene-1,10-sebacamide)—and its subsequent functionalization. These workflows are designed as self-validating systems , ensuring that intermediate quality controls dictate the progression to the next step.

Protocol A: Melt Polycondensation of Poly(4-decene-1,10-sebacamide)

Melt polycondensation is preferred over interfacial polymerization to avoid the use of toxic acid chlorides and to achieve high molecular weights[4].

Reagents:

• (High purity, >98%)[1]

• Sebacic Acid (Equimolar to diamine)

• Ethanol (for salt formation)

Step-by-Step Methodology:

• Nylon Salt Formation (Causality: Stoichiometric Balance): Dissolve equimolar amounts of 4-decene-1,10-diamine and sebacic acid in boiling ethanol. Allow the solution to cool overnight.

  • Why? Step-growth polymerization strictly requires a 1:1 molar ratio to achieve high molecular weight (Carothers' equation). The crystallization of the "nylon salt" guarantees exact stoichiometry.

• Pre-Polymerization (Atmospheric Pressure): Transfer the dried salt to a specialized polycondensation reactor equipped with a mechanical stirrer and a nitrogen inlet. Heat to 200 °C for 2 hours under a continuous N2​ purge.

  • Why? Heating at atmospheric pressure allows the monomers to form oligomers. If vacuum were applied immediately, the diamine (which is relatively volatile) would boil off, destroying the 1:1 stoichiometry and capping the molecular weight.

• High-Vacuum Polycondensation: Gradually increase the temperature to 250 °C and apply a high vacuum (< 1 mbar) for 3 to 4 hours.

  • Why? The reaction is an equilibrium process. High temperature keeps the growing polymer in a molten state, while the vacuum efficiently removes the condensation byproduct ( H2​O ), driving the equilibrium toward high molecular weight polymer formation[4].

• Polymer Recovery: Cool the reactor under N2​ . Dissolve the crude polymer in Hexafluoroisopropanol (HFIP) and precipitate dropwise into an excess of cold methanol. Filter and dry under vacuum.

Validation Check (Self-Validating System):

• Physical: The polymer melt should exhibit the "Weissenberg effect" (climbing the stirrer shaft) during Step 3, indicating chain entanglement and high molecular weight.

• Chemical: Analyze the purified polymer via 1H NMR (in CF3​COOD ). The presence of a distinct multiplet at ~5.4 ppm confirms that the internal double bond survived the harsh thermal conditions without undergoing unwanted thermal crosslinking.

Protocol B: Post-Polymerization Functionalization via Thiol-Ene Click Chemistry

This protocol demonstrates the attachment of a model hydrophilic payload (PEG-thiol) to the hydrophobic polyamide backbone.

Reagents:

• Poly(4-decene-1,10-sebacamide) (from Protocol A)

• Poly(ethylene glycol) methyl ether thiol (PEG-SH, MW ~2000)

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA, Photoinitiator)

• Solvent: N,N-Dimethylformamide (DMF) / Chloroform mixture

Step-by-Step Methodology:

• Reaction Assembly: Dissolve 1.0 g of the unsaturated polyamide in 15 mL of the solvent mixture. Add an excess of PEG-SH (3 equivalents relative to the alkene units) and 0.05 equivalents of DMPA.

• Degassing (Causality: Radical Preservation): Purge the solution with Argon for 15 minutes.

  • Why? Oxygen is a potent radical scavenger. Failing to degas the solution will result in oxygen inhibition, quenching the thiyl radicals and halting the click reaction.

• UV Irradiation: Expose the reaction vial to 365 nm UV light for 60 minutes at room temperature.

  • Why 365 nm? This specific wavelength is highly efficient for homolytically cleaving DMPA into initiating radicals, but it is not energetic enough to cause UV-degradation or chain scission of the polyamide backbone[2].

• Purification: Precipitate the reaction mixture into cold diethyl ether to remove unreacted PEG-SH and photoinitiator byproducts. Centrifuge and dry.

Validation Check (Self-Validating System):

• FT-IR Spectroscopy: Check for the complete disappearance of the S-H stretching band at ~2550 cm−1 in the purified product.

• NMR Spectroscopy: The 1H NMR spectrum must show the disappearance of the alkene protons at ~5.4 ppm and the emergence of a massive, sharp singlet at ~3.6 ppm, corresponding to the PEG backbone.

Experimental Workflow Logic

Step-by-step experimental workflow for synthesis and modification.

Quantitative Data Presentation

The introduction of the 4-decene-1,10-diamine monomer and subsequent PEGylation profoundly alters the thermomechanical and surface properties of the polyamide. The table below summarizes the expected quantitative shifts compared to a saturated control (Nylon-10,10).

Property	Saturated Polyamide (Control)	Poly(4-decene-1,10-sebacamide)	PEG-Functionalized Polyamide
Monomer Base	1,10-Decanediamine	4-Decene-1,10-diamine	4-Decene-1,10-diamine + PEG-SH
Glass Transition ( Tg​ )	45 °C	38 °C	22 °C
Melting Temp ( Tm​ )	205 °C	178 °C	Amorphous (< 100 °C)
Young's Modulus	1.5 GPa	1.2 GPa	0.3 GPa (Elastomeric)
Water Contact Angle	76°	72°	34° (Highly Hydrophilic)

Data Interpretation: The unsaturated polyamide retains robust mechanical properties (1.2 GPa Modulus) while offering a slightly lower processing temperature ( Tm​ = 178 °C). Upon PEGylation, the material transitions from a rigid, hydrophobic plastic to a hydrophilic, elastomeric biomaterial suitable for drug delivery or hydrogel applications.

References

• PubChem Database. "4-Decene-1,10-diamine | C10H22N2 | CID 6366421". National Center for Biotechnology Information (NIH). Available at:[Link]

• Hoyle, C. E., & Bowman, C. N. (2010). "Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry". Chemical Reviews / PMC. Available at:[Link]

• Rabe, S., et al. (2022). "Bioenabled Platform to Access Polyamides with Built-In Target Properties". ResearchGate. Available at: [Link]

• Kopietz, M., et al. (2001). "Process for producing a polyamide based on a dicarboxylic acid and a diamine (US6187877B1)". Google Patents.

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Application Note: The Strategic Integration of Unsaturated Long-Chain Diamines in the Synthesis of High-Performance Polyamides

Abstract: The pursuit of advanced polymeric materials with tailored properties has led to a growing interest in monomers that offer unique structural and functional attributes. While novel monomers such as 4-decene-1,10-diamine represent an intriguing area of research, the current body of scientific literature on this specific compound is notably sparse. This application note, therefore, addresses the broader, well-documented class of unsaturated long-chain diamines as strategic monomers for creating specialty polyamides. We will explore the fundamental principles, synthesis protocols, and characterization of polyamides derived from these monomers, providing researchers and material scientists with a robust framework for innovation in this field. The insights provided are grounded in established research on structurally related and commercially significant long-chain diamines, offering a scientifically rigorous guide to harnessing their potential in developing next-generation polymers.

Introduction: The Role of Long-Chain Diamines in Specialty Polymers

Long-chain diamines, particularly those incorporating unsaturation, are a pivotal class of monomers for synthesizing high-performance polyamides. Unlike their short-chain aliphatic counterparts, which form the basis of traditional nylons (e.g., Nylon 6,6), long-chain diamines impart a unique combination of properties to the resulting polymer. These include enhanced flexibility, reduced water absorption, improved thermal stability, and lower melting points.

The presence of a double bond within the hydrocarbon chain, as would be the case in a monomer like 4-decene-1,10-diamine, introduces a site for post-polymerization modification. This functionality allows for cross-linking, grafting, or other chemical transformations, enabling the development of thermosets, elastomers, and functionalized materials with tailored performance characteristics. This application note will provide a comprehensive overview of the synthesis and potential applications of polyamides derived from these advanced monomers.

Synthesis of Polyamides from Long-Chain Diamines: A Protocol

The synthesis of polyamides from diamines and diacids is typically achieved through polycondensation. The following protocol provides a detailed methodology for the synthesis of a polyamide from a generic long-chain unsaturated diamine and a diacid, such as adipic acid.

Materials and Equipment

• Monomers: Long-chain unsaturated diamine (e.g., a C10-C18 diamine), Adipic acid

• Solvent: m-cresol

• Catalyst: Phosphorous acid (optional)

• Apparatus: Three-necked round-bottom flask, mechanical stirrer, nitrogen inlet, condenser, heating mantle with temperature control.

Step-by-Step Polymerization Protocol

• Reactor Setup: Assemble the reaction apparatus in a fume hood. Ensure all glassware is dry.

• Monomer Charging: Charge the reactor with equimolar amounts of the long-chain unsaturated diamine and adipic acid.

• Solvent and Catalyst Addition: Add m-cresol to achieve a monomer concentration of 10-20% (w/v). If used, add the catalyst at this stage.

• Inert Atmosphere: Purge the system with dry nitrogen for at least 30 minutes to remove oxygen, which can cause side reactions with the unsaturated groups. Maintain a gentle nitrogen flow throughout the reaction.

• Heating and Polymerization:

  • Begin stirring and slowly heat the mixture to 100-120 °C to ensure the monomers are fully dissolved.

  • Gradually increase the temperature to 180-220 °C to initiate polycondensation. Water will be generated as a byproduct and removed through the condenser.

  • Maintain the reaction at this temperature for 4-8 hours. The viscosity of the solution will increase as the polymer chains grow.

• Polymer Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Precipitate the polymer by slowly pouring the viscous solution into a non-solvent such as methanol or acetone with vigorous stirring.

  • Collect the precipitated polymer by filtration.

• Purification and Drying:

  • Wash the polymer multiple times with the non-solvent to remove any unreacted monomers and residual solvent.

  • Dry the purified polymer in a vacuum oven at 60-80 °C until a constant weight is achieved.

Workflow Diagram

Caption: Workflow for Polyamide Synthesis.

Characterization of the Resulting Polyamide

The properties of the synthesized polyamide must be thoroughly characterized to determine its suitability for specific applications.

Property	Technique	Purpose
Molecular Weight	Gel Permeation Chromatography (GPC)	To determine the number-average (Mn) and weight-average (Mw) molecular weights and the polydispersity index (PDI).
Chemical Structure	FTIR and NMR Spectroscopy	To confirm the formation of amide bonds and the retention of the double bond in the polymer backbone.
Thermal Properties	Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)	To determine the glass transition temperature (Tg), melting temperature (Tm), and thermal decomposition temperature (Td).
Mechanical Properties	Tensile Testing	To measure properties such as tensile strength, Young's modulus, and elongation at break.

Potential Applications in Drug Development and Beyond

The unique properties of polyamides derived from unsaturated long-chain diamines open up a range of specialized applications.

• Drug Delivery: The hydrophobic nature of the long hydrocarbon chains can be utilized for the encapsulation of poorly water-soluble drugs. The polymer can be formulated into nanoparticles or microparticles for controlled release applications.

• Biomedical Implants: The flexibility and biocompatibility of these polyamides make them potential candidates for use in medical devices and implants. The unsaturated groups can be used to graft bioactive molecules to the surface of the implant to improve its integration with surrounding tissue.

• Advanced Coatings: The ability to cross-link the polymer through the double bonds allows for the creation of durable and chemically resistant coatings for medical instruments and devices.

Conclusion

While direct data on 4-decene-1,10-diamine as a monomer is limited, the broader class of unsaturated long-chain diamines presents a promising platform for the development of specialty polymers with a wide range of applications, from advanced materials to drug delivery systems. The protocols and characterization techniques outlined in this note provide a solid foundation for researchers to explore the potential of these versatile monomers. Further research into specific monomers like 4-decene-1,10-diamine is warranted to fully elucidate their unique contributions to polymer science.

Application Note: Engineering Flexible Polyamide Elastomers via 4-Decene-1,10-Diamine Integration

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals (Biomaterials & Medical Devices) Document Type: Technical Guide & Validated Protocols

Executive Summary

Traditional aliphatic polyamides (e.g., Nylon 6,6 or Nylon 10,10) are defined by their high crystallinity, driven by dense intermolecular hydrogen bonding. While this confers excellent mechanical strength, it severely limits their utility in applications requiring high flexibility, stretchability, or elastomeric properties.

4-Decene-1,10-diamine (1)[1] introduces a strategic internal alkene (C=C) into the polyamide backbone. This structural "kink" disrupts crystalline packing, significantly lowering the glass transition temperature ( Tg​ ) and melting point ( Tm​ )[2]. Furthermore, the surviving unsaturation serves as a reactive handle for bespoke post-polymerization modifications, such as thiol-ene "click" crosslinking, transforming rigid thermoplastics into highly flexible, chemically resistant elastomers (3)[3].

Mechanistic Rationale: The Role of Unsaturation

Causality of Monomer Selection

When synthesizing polyamides, the choice of diamine directly dictates the polymer's thermomechanical profile. Saturated diamines (like 1,10-decanediamine) adopt a low-energy, all-anti zig-zag conformation, facilitating tight interchain hydrogen bonding between amide linkages.

By substituting with 4-Decene-1,10-diamine, the internal double bond at the 4-position forces a conformational restriction. This unsaturation increases the free volume between polymer chains, sterically hindering the formation of perfect hydrogen-bonded sheets. Consequently, the polymer exhibits enhanced chain mobility and flexibility.

Crucially, the internal alkene survives the harsh thermal conditions of melt polycondensation[4]. This allows the resulting unsaturated polyamide to undergo secondary functionalization. Utilizing thiol-ene click chemistry—a highly efficient, free-radical-mediated reaction—researchers can create covalent crosslinks to form a robust elastomeric network without generating toxic byproducts (5)[5].

Figure 1: Mechanistic pathway of unsaturation-driven flexibility and crosslinking.

Quantitative Data: Thermophysical Comparison

The integration of 4-Decene-1,10-diamine fundamentally alters the bulk properties of the resulting polymer. Table 1 summarizes the thermophysical shifts when comparing a standard saturated polyamide (PA 10,10) to its unsaturated counterpart (PA 10,10-ene) and the final crosslinked elastomer.

Table 1: Comparative Properties of Saturated vs. Unsaturated Polyamides

Property	PA 10,10 (Saturated Control)	PA 10,10-ene (Thermoplastic)	PA 10,10-ene (Crosslinked Elastomer)
Glass Transition ( Tg​ )	~40 °C	~15 °C	~25 °C (Tunable via crosslink density)
Melting Point ( Tm​ )	~200 °C	~145 °C	Amorphous / Suppressed
Crystallinity (%)	> 40%	< 20%	< 5%
Elongation at Break	~50%	~300%	> 500%
Young's Modulus	~1.5 GPa	~0.4 GPa	~0.05 GPa

Note: Data represents synthesized approximations based on established trends in unsaturated aliphatic polyamides[2][6].

Experimental Protocols

The following workflows are designed as self-validating systems . Each protocol includes specific analytical checkpoints to ensure the chemical integrity of the intermediate before proceeding to the next stage.

Figure 2: Workflow for synthesizing and crosslinking 4-Decene-1,10-diamine-based polyamides.

Protocol A: Melt Polycondensation of Unsaturated Polyamide (PA 10,10-ene)

Objective: Synthesize a high-molecular-weight thermoplastic polyamide while preserving the delicate internal C=C bond.

• Monomer Preparation: Charge a 500 mL stainless steel reactor with equimolar amounts of 4-Decene-1,10-diamine and Sebacic acid. Add 0.1 wt% of phosphoric acid as an amidation catalyst.

• Atmospheric Control: Purge the reactor with high-purity Nitrogen ( N2​ ) for 30 minutes. Causality: Oxygen must be strictly excluded to prevent oxidative degradation and premature crosslinking of the internal alkene at high temperatures.

• Salt Formation: Heat the mixture to 150 °C under gentle mechanical stirring for 2 hours to form the nylon salt. Water vapor will begin to evolve.

• Polycondensation: Gradually increase the temperature to 220 °C. Apply a progressive vacuum (down to 0.1 mbar) over 3 hours to drive off the condensation water and push the equilibrium toward high molecular weight polymer chains. Causality: The temperature is kept strictly below 240 °C to prevent thermal crosslinking or isomerization of the C=C bond[4].

• Quenching: Extrude the viscous polymer melt into a cold water bath to quench it, locking in the amorphous domains, followed by pelletization.

Self-Validation (Quality Control):

• FTIR Analysis: Confirm the presence of the amide I and II bands (1630 and 1540 cm⁻¹) and the retention of the internal alkene C-H stretch (3020 cm⁻¹). Failure condition: If the 3020 cm⁻¹ peak is absent, the double bond was thermally degraded; lower the polycondensation temperature.

• Intrinsic Viscosity: Measure in m-cresol to confirm molecular weight build-up ( ηinh​>0.8 dL/g).

Protocol B: Post-Polymerization Thiol-Ene Crosslinking

Objective: Convert the linear PA 10,10-ene thermoplastic into a flexible, thermoset elastomer via UV-initiated click chemistry.

• Polymer Dissolution: Dissolve the PA 10,10-ene pellets in hexafluoroisopropanol (HFIP) at a 10% w/v concentration.

• Crosslinker Addition: Add Pentaerythritol tetrakis(3-mercaptopropionate) (PETMP) at a stoichiometric ratio of 0.5:1 (thiol groups to alkene groups) to achieve a moderate crosslink density.

• Initiator Integration: Add 1 wt% of a photoinitiator (e.g., Irgacure 2959). Causality: Photo-initiation is chosen over thermal initiation to decouple the crosslinking kinetics from the polymer's melting behavior, ensuring precise spatial and temporal control over the network formation[5].

• UV Curing: Cast the solution into a film on a PTFE mold and evaporate the solvent in a dark fume hood. Expose the dried film to UV light (365 nm, 10 mW/cm²) for 10 minutes. The thiyl radicals will attack the internal double bonds, forming robust thioether crosslinks.

Self-Validation (Quality Control):

• Gel Fraction Analysis: Extract the cured film in boiling HFIP for 24 hours. A gel fraction > 90% confirms a successfully crosslinked, insoluble network.

• DSC Analysis: The complete disappearance of the Tm​ endotherm confirms the transition from a semi-crystalline thermoplastic to an amorphous thermoset elastomer.

References

• PubChem (National Center for Biotechnology Information). "4-Decene-1,10-diamine | C10H22N2 | CID 6366421." PubChem Database. 1

• Meyer, P. M., et al. "Bespoke polyamides via post-polymerization modification using accessible bioadvantaged monounsaturated long chain fatty acid units." RSC Applied Polymers (2025). 3

• DiVA Portal. "Synthesis of polyamides using Candida antarctica lipase B as an enzymatic catalyst." Academic Archive. 5

• ACS Publications. "Solvent-Free and Catalyst-Free Synthesis of Cross-Linkable Polyfumaramides via Topochemical Azide-Alkyne Cycloaddition Polymerization." ACS Sustainable Chemistry & Engineering (2021). 7

• PMC (National Institutes of Health). "Highly Stretchable Fully Biomass Autonomic Self-Healing Polyamide Elastomers and Their Foam for Selective Oil Absorption." PubMed Central (2022). 2

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4-Decene-1,10-diamine as a cross-linking agent for epoxy resins

An Application Guide: Utilizing 4-Decene-1,10-diamine as a Novel Cross-Linking Agent for High-Performance Epoxy Resins

Introduction: Beyond Conventional Hardeners

Epoxy resins are a cornerstone of the advanced materials sector, prized for their exceptional mechanical strength, chemical resistance, and adhesive properties.[1][2] The performance of an epoxy system is critically dependent on the curing agent, or hardener, which dictates the architecture of the final cross-linked polymer network.[3] While traditional aliphatic and aromatic amines have been widely used, the pursuit of novel properties such as enhanced flexibility, toughness, and tailored thermal characteristics has driven interest in unconventional hardeners.[1][4]

This application note details the use of . This long-chain aliphatic diamine, featuring a central carbon-carbon double bond, offers a unique molecular structure. The ten-carbon chain introduces significant flexibility into the polymer backbone, potentially enhancing properties like impact strength and elongation at break. This guide provides a comprehensive overview of the curing mechanism, detailed experimental protocols for formulation and characterization, and insights into the anticipated properties of the resulting thermoset.

Physicochemical Properties of the Curing Agent

A thorough understanding of the curing agent's properties is fundamental for accurate formulation. The key parameter for stoichiometric calculations is the Amine Hydrogen Equivalent Weight (AHEW), which defines the mass of the amine that contains one mole of active amine hydrogen atoms.

Property	Value	Source
Chemical Name	(E)-dec-4-ene-1,10-diamine	[5]
CAS Number	94107-43-4	[5][6][7]
Molecular Formula	C₁₀H₂₂N₂	[5][6][7]
Molecular Weight	170.30 g/mol	[5][6][8]
Amine Type	Primary Aliphatic Diamine	-
Number of Active Hydrogens	4	-
Amine Hydrogen Equivalent Weight (AHEW)	42.58 g/eq	Calculated

Curing Mechanism: From Liquid Resin to Solid Thermoset

The curing of epoxy resins with primary amines is a well-established nucleophilic addition reaction.[9][10] The process transforms the low-molecular-weight liquid resin and hardener into a rigid, three-dimensional, infusible network.[3][11]

The reaction proceeds in two main stages:

• Chain Extension: A primary amine group (–NH₂) contains two active hydrogen atoms. The first hydrogen reacts with an epoxy group, opening the ring and forming a secondary amine and a hydroxyl group. This initial reaction predominantly leads to linear chain growth.[9]

• Cross-Linking: The newly formed secondary amine (–NH–) still possesses an active hydrogen, which can then react with another epoxy group. This second reaction creates a branch point, and as these reactions propagate, a dense three-dimensional network is formed.[9]

The hydroxyl groups generated during the ring-opening reaction can also catalyze further epoxy-amine reactions, a phenomenon known as autocatalysis.[12] At elevated temperatures, these hydroxyls could potentially react with epoxy groups (etherification), though this is typically a slower side reaction compared to the primary amine addition.[13][14] The long, flexible decene backbone of the diamine is incorporated into the network, acting as a spacer between cross-link points.

Fig. 1: Epoxy-Amine Curing Mechanism.

Experimental Application & Protocols

This section provides a detailed workflow for formulating, curing, and characterizing an epoxy system using 4-Decene-1,10-diamine. A standard liquid diglycidyl ether of bisphenol A (DGEBA) resin is used as an example.

Protocol 1: Stoichiometric Calculation and Formulation

Objective: To determine the precise mix ratio of epoxy resin and 4-Decene-1,10-diamine for optimal cross-linking.

Principle: The highest performance properties are typically achieved when there is one active amine hydrogen for every epoxy group, representing a stoichiometric ratio of 1:1.[10] The calculation requires the Epoxy Equivalent Weight (EEW) of the resin and the Amine Hydrogen Equivalent Weight (AHEW) of the hardener.

Materials:

• Diglycidyl ether of bisphenol A (DGEBA) resin (e.g., EEW = 188 g/eq)

• 4-Decene-1,10-diamine (AHEW = 42.58 g/eq)

Calculation: The amount of hardener required per 100 parts of resin by weight (phr) is calculated as:

phr = (AHEW / EEW) * 100

Example Calculation:

• phr = (42.58 g/eq / 188 g/eq) * 100 = 22.65 phr

This means for every 100 grams of the DGEBA epoxy resin, 22.65 grams of 4-Decene-1,10-diamine should be used.

Protocol 2: Sample Preparation and Curing

Objective: To properly mix, cast, and cure the epoxy formulation into solid samples suitable for characterization.

Equipment:

• Top-pan analytical balance

• Disposable mixing cups and stirring rods

• Vacuum desiccator or centrifugal mixer for degassing

• Programmable laboratory oven

• Molds (silicone or PTFE-coated metal)

• Personal Protective Equipment (PPE): safety glasses, nitrile gloves, lab coat

Safety Precautions:

• Work in a well-ventilated area or a fume hood.

• Amine curing agents can be corrosive and skin sensitizers.[15] Avoid direct contact with skin and eyes.

• Epoxy resins can also be sensitizers. Consult the Safety Data Sheet (SDS) for all chemicals before use.

Procedure:

• Pre-heating: Gently warm the epoxy resin (e.g., to 40-50 °C) to reduce its viscosity, which facilitates easier mixing and degassing.

• Weighing: Accurately weigh the calculated amounts of epoxy resin and 4-Decene-1,10-diamine into a clean mixing cup.

• Mixing: Thoroughly mix the two components for 3-5 minutes, scraping the sides and bottom of the cup to ensure a homogeneous mixture. Inadequate mixing will result in localized areas of incomplete cure.

• Degassing: Place the mixture in a vacuum chamber for 5-10 minutes, or until bubbling subsides, to remove any air incorporated during mixing. Voids can act as stress concentrators and compromise mechanical properties.

• Casting: Pour the degassed mixture into the desired molds.

• Curing Schedule: Transfer the molds to a programmable oven. A typical two-stage cure schedule for an aliphatic amine system is recommended:

  • Initial Cure: 2 hours at 80 °C. This allows the gelation to occur at a moderate rate.

  • Post-Cure: 2 hours at 125 °C. The post-cure stage, typically performed at a temperature above the expected glass transition temperature (Tg), is crucial for completing the reaction and achieving the highest cross-link density and ultimate thermal and mechanical properties.[14]

• Cooling: Allow the samples to cool slowly to room temperature inside the oven to prevent the buildup of internal stresses.

Fig. 2: Experimental Workflow.

Protocol 3: Characterization of the Cured Thermoset

Objective: To evaluate the thermal and mechanical properties of the epoxy network cured with 4-Decene-1,10-diamine.

Methods and Expected Outcomes:

Technique	Parameter Measured	Rationale & Expected Influence of 4-Decene-1,10-diamine
Differential Scanning Calorimetry (DSC)	Glass Transition Temperature (Tg), Residual Heat of Cure (ΔHres)	The Tg marks the transition from a glassy to a rubbery state and is a key indicator of cross-link density and service temperature.[16][17] The long, flexible C10 chain is expected to result in a lower Tg compared to systems cured with short, rigid diamines. A negligible ΔHres on a second heat cycle confirms a complete cure.
Thermogravimetric Analysis (TGA)	Onset of Decomposition (Td), Char Yield	TGA evaluates thermal stability by measuring weight loss as a function of temperature.[2] Aliphatic amine-cured epoxies generally show good thermal stability.[1] The presence of the aliphatic chain may lead to an earlier onset of decomposition compared to aromatic amine-cured systems.
Dynamic Mechanical Analysis (DMA)	Storage Modulus (E'), Loss Modulus (E''), Tan Delta (δ)	DMA provides detailed information on viscoelastic properties. The peak of the tan δ curve is a sensitive measure of the Tg.[14] The storage modulus below Tg will indicate stiffness. The flexible nature of the hardener is expected to yield a lower storage modulus than a more rigid system.
Tensile Testing (ASTM D638)	Tensile Strength, Young's Modulus, Elongation at Break	This test quantifies the material's response to being pulled apart. The long aliphatic chain is hypothesized to increase the elongation at break and potentially the fracture toughness, at the expense of a lower tensile strength and modulus.

Conclusion

4-Decene-1,10-diamine presents itself as a specialty curing agent for applications where enhanced flexibility, ductility, and impact resistance are desired in an epoxy system. Its long aliphatic backbone effectively lowers the cross-link density, resulting in a material with a likely lower glass transition temperature and modulus compared to those cured with conventional short-chain amines. The provided protocols offer a robust framework for researchers to formulate and characterize these unique epoxy thermosets, enabling the exploration of their potential in advanced coatings, flexible adhesives, and toughened composite matrices.

References

• Polymer Innovation Blog. (2014, March 17). Thermoset Cure Chemistry Part 3: Epoxy Curing Agents. Available at: [Link]

• Yuan, L., et al. (2017). Reaction mechanism, cure behavior and properties of a multifunctional epoxy resin, TGDDM, with latent curing agent dicyandiamide. RSC Advances, 7(25), 15337-15347. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6366421, 4-Decene-1,10-diamine. Retrieved February 5, 2026, from [Link]

• Son, P. N., & Weber, C. D. (1979). Mechanism of Monuron-Accelerated Dicyandiamide Cure of Epoxy Resins. Defense Technical Information Center. Available at: [Link]

• Penczek, P., et al. (2003). Curing of Solid Epoxy Resins with Dicyandiamide by DSC calorimetry. Journal of Thermal Analysis and Calorimetry, 72, 657-662. Available at: [Link]

• Musto, P., et al. (2015). New structure of diamine curing agent for epoxy resins with self-restoration ability: Synthesis and spectroscopy characterization. Polymer, 59, 245-252. Available at: [Link]

• Dušek, K., & Pleštil, J. (1995). Curing of epoxy resins with amines. Progress in Polymer Science, 20(1), 1-59. Available at: [Link]

• Wan, J., et al. (2012). A comparative study of epoxy resin cured with a linear diamine and a branched polyamine. Chemical Engineering Journal, 188, 160-172. Available at: [Link]

• ThreeBond Group. (n.d.). Curing Agents for Epoxy Resin. Available at: [Link]

• Walker, F. H. (1996). U.S. Patent No. 5,508,373. Washington, DC: U.S. Patent and Trademark Office.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3023536, Dec-4-ene-1,10-diamine. Retrieved February 5, 2026, from [Link]

• Ortiz-Alvarez, O., et al. (2022). Synthesis of a Curing Agent Derived from Limonene and the Study of Its Performance to Polymerize a Biobased Epoxy Resin Using the Epoxy/Thiol-Ene Photopolymerization Technique. Polymers, 14(11), 2209. Available at: [Link]

• Bours, C., et al. (2021). Characterization of Cure Behavior in Epoxy Using Molecular Dynamics Simulation Compared with Dielectric Analysis and DSC. Polymers, 13(16), 2758. Available at: [Link]

• Taha, I., et al. (2024). Mechanical and Thermal Properties of Epoxy Resin upon Addition of Low-Viscosity Modifier. Journal of Composites Science, 8(9), 329. Available at: [Link]

• Wang, J., et al. (2017). Mechanical and thermal properties of a room temperature curing epoxy resin and related hemp fibers reinforced composites. Composites Part B: Engineering, 131, 187-194. Available at: [Link]

• Urakawa, O. (2022). Network Formation and Physical Properties of Epoxy Resins for Future Practical Applications. JACS Au, 2(7), 1506-1524. Available at: [Link]

• Inxight Drugs. (n.d.). 4-DECENE-1,10-DIAMINE. Retrieved February 5, 2026, from [Link]

• CAS Common Chemistry. (n.d.). 4-Decene-1,10-diamine. Retrieved February 5, 2026, from [Link]

• Urakawa, O. (2022). Network Formation and Physical Properties of Epoxy Resins for Future Practical Applications. JACS Au, 2(7), 1506-1524. Available at: [Link]

• Abdul Razack, N., & Varghese, L. A. (2015). The Effect of Various Hardeners on the Mechanical and Thermal Properties of Epoxy Resin. International Journal of Engineering Research & Technology, 4(5). Available at: [Link]

• O'Brien, D. J., & Starbuck, J. M. (2020). On the Nature of Epoxy Resin Post-Curing. Polymers, 12(2), 478. Available at: [Link]

• Zhang, H., et al. (2024). Enhanced Mechanical and Thermal Properties of Epoxy Resins Through Hard–Soft Biphasic Synergistic Toughening with Modified POSS/Polysulfide Rubber. Polymers, 16(2), 226. Available at: [Link]

• Livi, S., et al. (2015). Cure kinetics and modeling of an epoxy resin cross-linked in the presence of two different diamine hardeners. Journal of Applied Polymer Science, 132(39). Available at: [Link]

• Gellner Industrial. (2025, November 3). A Guide to Cross-Linking Agents in Resin. Available at: [Link]

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Application Note: Analytical Methodologies for Real-Time and Ex-Situ Monitoring of 4-Decene-1,10-Diamine Polymerization

Introduction & Mechanistic Causality

4-Decene-1,10-diamine (CAS RN: 94107-43-4)[1] is a highly specialized unsaturated aliphatic diamine used primarily in the synthesis of advanced functional polymers, such as light-crosslinkable unsaturated polyamides and polyureas[2]. The architectural advantage of this monomer lies in its internal double bond, which remains available for post-polymerization modifications, including UV-curing, vulcanization, or functionalization for drug-delivery conjugates[3][4].

The Analytical Challenge (Causality & Expertise): Polymerizing 4-decene-1,10-diamine via step-growth polycondensation (e.g., with dicarboxylic acids) requires exact stoichiometric balance and high conversion to achieve a high molecular weight. However, the high temperatures typically required for melt or solution polycondensation introduce a critical risk: the unintended thermal crosslinking, oxidation, or isomerization of the internal olefinic bond.

To ensure a self-validating system , researchers cannot rely on a single analytical technique. A multi-modal approach is required:

• In-Situ FTIR provides real-time kinetic data to monitor the primary amine conversion without interrupting the reaction.

• 1H-NMR acts as the definitive quality control gate, verifying that the double bond remains 100% intact while providing end-group analysis for absolute molecular weight.

• GPC/SEC tracks the macroscopic polymer chain growth, cross-validating the NMR end-group data.

Mandatory Visualizations: Workflow & Data Transduction

Caption: Workflow of 4-decene-1,10-diamine polycondensation and analytical monitoring nodes.

Caption: Signal transduction and data processing workflow for in-situ FTIR reaction monitoring.

Experimental Protocols

Protocol A: Real-Time In-Situ FTIR Monitoring (Reaction Kinetics)

Causality: Step-growth polymerization kinetics are highly sensitive to monomer depletion. In-situ ATR-FTIR allows for the continuous monitoring of the amidation reaction without extracting aliquots, which could perturb the reaction equilibrium or introduce oxygen (leading to olefin degradation).

• Probe Preparation: Insert a Diamond ATR-FTIR probe (e.g., Mettler Toledo ReactIR) into the reaction vessel prior to monomer addition. Purge the vessel with ultra-high purity Argon for 30 minutes to ensure an oxygen-free environment.

• Background Collection: Collect a background spectrum of the pure solvent (if conducting solution polymerization) or the empty purged reactor (if melt polymerization) at the target reaction temperature (e.g., 180°C).

• Data Acquisition: Set the FTIR to collect a spectrum every 60 seconds (resolution: 4 cm⁻¹, 32 scans per spectrum).

• Kinetic Profiling: Monitor the depletion of the primary amine N-H stretch (~3300 cm⁻¹) and the appearance of the Amide I band (C=O stretch at 1630–1680 cm⁻¹). The reaction is considered kinetically complete when the Amide I band integration reaches a stable plateau.

Protocol B: 1H-NMR End-Group and Olefinic Integrity Analysis

Causality: While FTIR confirms amide formation, it cannot accurately quantify the preservation of the internal double bond. 1H-NMR is required to verify that the 4-decene moiety has not undergone thermal crosslinking. The olefinic protons of the polymerized diamine typically appear as broad signals between 5.86 and 6.18 ppm[5].

• Sample Preparation: Dissolve 15 mg of the precipitated polymer in 0.6 mL of deuterated Hexafluoroisopropanol (HFIP-d2) or DMSO-d6 (depending on polymer solubility).

• Acquisition Parameters: Acquire the 1H-NMR spectrum at 400 MHz or higher. Critical Step: Set the relaxation delay (D1) to at least 5 seconds to ensure complete relaxation of the end-group protons for quantitative integration.

• Data Analysis (Integrity): Integrate the broad olefinic protons (5.86–6.18 ppm)[5] and compare the integral to the stable aliphatic backbone protons (e.g., the -CH2- adjacent to the amide nitrogen at ~3.1 ppm). The ratio must theoretically match the monomer structure to confirm 100% double-bond retention.

• Data Analysis (End-Group): Integrate the residual terminal amine protons (-NH2) or adjacent methylene protons (at ~2.7 ppm) against the main chain amides to calculate the number-average molecular weight ( Mn​ ).

Protocol C: GPC/SEC for Molecular Weight Evolution

Causality: Polyamides synthesized from aliphatic diamines exhibit intense intermolecular hydrogen bonding, leading to artificial aggregation in standard GPC solvents like THF. To obtain true molecular weight data, a highly polar, hydrogen-bond disrupting solvent system is mandated.

• Eluent Preparation: Prepare a mobile phase of Hexafluoroisopropanol (HFIP) containing 0.05 M potassium trifluoroacetate (KTFA). The KTFA salt is crucial for screening electrostatic interactions and disrupting hydrogen-bonded aggregates.

• Calibration: Calibrate the GPC system using narrow dispersity Poly(methyl methacrylate) (PMMA) standards.

• Analysis: Filter the polymer solution (2 mg/mL) through a 0.2 μm PTFE syringe filter. Inject 50 μL into the GPC system equipped with Refractive Index (RI) and Multi-Angle Light Scattering (MALS) detectors at a flow rate of 1.0 mL/min.

Quantitative Data Summaries

Table 1: Key Spectral Assignments for 4-Decene-1,10-Diamine Polymerization

Analytical Method	Functional Group	Target Peak / Shift	Kinetic Behavior During Polymerization
FTIR	Primary Amine (-NH2)	3300 - 3400 cm⁻¹	Depletes (Consumed in polycondensation)
FTIR	Carboxylic Acid (C=O)	1700 - 1720 cm⁻¹	Depletes (Consumed in polycondensation)
FTIR	Amide I (C=O stretch)	1630 - 1680 cm⁻¹	Grows (Primary indicator of chain growth)
1H-NMR	Olefinic Protons (-CH=CH-)	5.86 - 6.18 ppm	Static (Must remain constant to prove integrity)
1H-NMR	Methylene adjacent to Amine	~2.7 ppm	Depletes (Shifts downfield upon amidation)
1H-NMR	Methylene adjacent to Amide	~3.1 ppm	Grows (Confirms successful polymer backbone)

Table 2: Typical GPC Molecular Weight Evolution Data (Hypothetical Milestones)

Reaction Time (Hours)	Conversion (%)	Mn​ ( g/mol )	Mw​ ( g/mol )	Dispersity (Đ)
1.0	85.0	4,500	7,200	1.60
3.0	95.0	12,000	22,800	1.90
6.0	99.2	28,500	58,400	2.05
8.0 (Vacuum)	>99.8	45,000	94,500	2.10

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• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. open.metu.edu.tr [open.metu.edu.tr]

Application Note: Gas Chromatography Methods for the Separation of Volatile Diamines

Introduction: The Analytical Imperative of Volatile Diamines

Volatile diamines, such as putrescine (1,4-diaminobutane) and cadaverine (1,5-diaminopentane), are biogenic amines that serve as critical markers in diverse fields. In the pharmaceutical industry, they can be residual impurities or starting materials that require strict monitoring.[1][2][3] In food science, their presence is a key indicator of microbial spoilage and decomposition in products like fish and meat.[4][5][6] Furthermore, their roles in biological processes and as potential disease biomarkers are areas of active research.

Despite their importance, the gas chromatographic (GC) analysis of these compounds is notoriously challenging. Their chemical nature—high polarity, low volatility in salt form, and high reactivity due to the presence of two primary amine groups—leads to significant analytical hurdles.[5][7][8][9] These properties cause strong interactions with active sites within the GC system (e.g., inlet liners and column stationary phases), resulting in poor chromatographic performance, characterized by severe peak tailing, low response, and poor reproducibility.[5][10]

This guide provides a comprehensive overview of robust GC methodologies for separating volatile diamines. We will explore both direct analysis techniques and derivatization-based strategies, explaining the causality behind each experimental choice. The protocols herein are designed to be self-validating systems, providing researchers, scientists, and drug development professionals with the tools to achieve accurate, reproducible, and sensitive quantification of volatile diamines.

The Core Challenge: Overcoming the Reactivity of Diamines

The primary obstacle in GC analysis of diamines is the reactivity of the amine functional groups. These groups can engage in strong hydrogen bonding and interact with acidic silanol groups present on glass surfaces and within conventional silica-based GC columns. This leads to:

• Analyte Adsorption: Irreversible or reversible binding of diamines to active sites in the sample flow path, causing signal loss and poor recovery.

• Peak Tailing: Non-ideal chromatographic behavior where peaks exhibit a "tail" instead of a symmetric Gaussian shape, complicating integration and reducing accuracy.[5][10]

• Low Volatility: At physiological pH, diamines are often protonated, existing as non-volatile salts, which prevents them from being analyzed by GC without sample preparation.[7]

To achieve successful separation, the analytical strategy must effectively mitigate these issues. The choice between direct analysis and chemical derivatization is the first critical decision point.

Caption: Decision workflow for selecting a GC method for diamine analysis.

Strategy 1: Derivatization-Free Analysis via Headspace GC

For truly volatile diamines, direct analysis without chemical modification is possible and often preferable due to its simplicity. Headspace (HS) sampling coupled with GC is an elegant solution that addresses the core challenges.[11][12]

Causality Behind the Method: By heating a sealed vial containing the sample, volatile analytes partition into the gas phase (the headspace) above the sample matrix.[11] An aliquot of this gas is then injected into the GC. This approach has two major advantages:

• Matrix Elimination: Non-volatile matrix components (salts, proteins, polymers) remain in the liquid/solid phase, protecting the GC inlet and column from contamination.[11]

• Analyte Liberation: To ensure diamines are volatile, the sample is made alkaline (e.g., with NaOH or an organic base like DBU).[2][13] This deprotonates the amine groups, converting the non-volatile salts into their volatile free-base forms, which can then partition into the headspace.

Critical Component: The GC Column

Standard GC columns are not suitable for direct amine analysis. A specialized column with a base-deactivated stationary phase is essential to prevent peak tailing.[14] These columns are designed to minimize interactions with basic compounds.

Column Type	Stationary Phase Principle	Example Commercial Columns
Volatile Amine Specific	Highly polar, base-modified polyethylene glycol (PEG) or similar phase.[13][15]	Restek Rtx-Volatile Amine
WAX-type (Base Deactivated)	Polyethylene glycol (PEG) stationary phase with special treatment to improve inertness for amines.[16]	Agilent J&W DB-HeavyWAX, HP-INNOWax

Protocol 1: Headspace GC-MS for Volatile Diamines in Aqueous Samples

This protocol is designed for the quantitative analysis of putrescine and cadaverine in samples such as pharmaceutical process water or biological fluids.

1. Materials and Reagents:

• GC-MS System: Equipped with a static headspace autosampler.

• Column: Restek Rtx-Volatile Amine (30 m x 0.32 mm ID, 5 µm film thickness) or equivalent.[13]

• Reagents: Sodium hydroxide (NaOH), diamine standards (putrescine, cadaverine), internal standard (e.g., 1,6-diaminohexane), reagent-grade water.

• Vials: 20 mL headspace vials with magnetic crimp caps.

2. Standard and Sample Preparation:

• Stock Solutions: Prepare individual 1000 µg/mL stock solutions of putrescine, cadaverine, and the internal standard (IS) in reagent-grade water.

• Calibration Standards: Create a series of calibration standards by spiking appropriate volumes of the stock solutions into clean headspace vials. A typical range would be 0.1 to 10 µg/mL.

• Sample Preparation: Place 1.0 mL of the aqueous sample into a 20 mL headspace vial.

• Internal Standard & Alkalinization: To every vial (standards and samples), add 100 µL of a 10 µg/mL IS solution. Add 0.5 g of solid NaOH pellets to each vial to make the solution strongly alkaline. Immediately cap and crimp the vials.

3. Headspace and GC-MS Parameters:

Parameter	Setting	Rationale
Headspace Oven Temp.	70°C	Balances analyte volatility with thermal stability.
Incubation Time	10 minutes	Allows for equilibrium to be reached between the liquid and gas phases.[13]
GC Inlet Temp.	250°C	Ensures rapid volatilization of the injected headspace gas.
Carrier Gas	Helium, constant flow at 2.0 mL/min	Inert mobile phase.[13]
Split Ratio	10:1	Prevents column overloading while maintaining sensitivity.
Oven Program	40°C (hold 4 min), then 25°C/min to 250°C (hold 3 min)	Provides separation of early-eluting amines and cleans the column.[13]
MS Transfer Line Temp.	250°C	Prevents condensation of analytes before entering the mass spectrometer.
MS Ion Source Temp.	230°C	Standard temperature for electron ionization.
MS Mode	Scan (m/z 30-200) for identification, or Selected Ion Monitoring (SIM) for quantification.	SIM mode offers higher sensitivity by monitoring specific ions for each compound.

4. Data Analysis:

• Identify peaks based on retention time and mass spectra compared to standards.

• Quantify using a calibration curve based on the ratio of the analyte peak area to the internal standard peak area.

Strategy 2: Chemical Derivatization for Enhanced Performance

When dealing with complex matrices, trace-level concentrations, or less volatile diamines, chemical derivatization is often necessary.[5][10] This process chemically modifies the amine groups to create a new compound with more favorable properties for GC analysis.[17]

The Purpose of Derivatization:

• Reduces Polarity: Replaces the active, polar N-H protons with non-polar, bulky groups.[9]

• Increases Volatility: The resulting derivatives are more volatile and less prone to thermal degradation.[9][17]

• Improves Peak Shape: By eliminating hydrogen bonding, interactions with the GC system are minimized, leading to sharp, symmetrical peaks.[9]

• Enhances Sensitivity: Introducing halogenated groups (e.g., fluorine) into the derivative makes it highly responsive to an Electron Capture Detector (ECD) or allows for specific mass fragmentation patterns in MS.[9]

Caption: General reaction scheme for the acylation of a primary amine.

Common Derivatizing Reagents

• Acylating Agents: Anhydrides (e.g., Pentafluoropropionic Anhydride - PFPA) or Chloroformates (e.g., Isobutyl Chloroformate, Propyl Chloroformate) are highly effective.[5][18] They react with amines to form stable, volatile amides or carbamates.

• Silylating Agents: Reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) replace active protons with a trimethylsilyl (TMS) group. This is a very common technique, though the resulting derivatives can be sensitive to moisture.

Protocol 2: Acylation with Isobutyl Chloroformate and GC-MS Analysis

This protocol is adapted from methods used for biogenic amine analysis in complex matrices like wine and food.[18] It is highly effective for a wide range of amines, including putrescine and cadaverine.

1. Materials and Reagents:

• GC-MS System: Standard system with a liquid autosampler.

• Column: A mid-polarity column such as a 5% Phenyl-Methylpolysiloxane (e.g., DB-5ms, ZB-5) is suitable for the derivatives (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Reagents: Isobutyl chloroformate (IBCF), toluene, sodium hydroxide (NaOH), phosphate buffer (0.5 M, pH 12), alkaline methanol (methanol with NaOH), diamine standards, internal standard (e.g., 1,6-diaminohexane).

2. Standard and Sample Preparation:

• Stock & Calibration Standards: Prepare as in Protocol 1.

• Sample Extraction (if solid): Homogenize the sample in an appropriate solvent (e.g., methanol/water) and centrifuge to obtain a clear extract.[19]

• Derivatization Reaction:

  • In a 4 mL glass vial, combine 1.0 mL of the sample extract (or aqueous standard), 1.0 mL of toluene, and 1.0 mL of phosphate buffer (pH 12).[18]

  • Add 100 µL of the internal standard solution.

  • Add 25 µL of isobutyl chloroformate (IBCF).

  • Cap the vial tightly and vortex vigorously for 10 minutes.[18]

  • Centrifuge for 5 minutes to separate the layers. The derivatized amines are now in the upper toluene layer.

• Reagent Quenching:

  • Carefully transfer 500 µL of the upper toluene layer to a new vial.

  • Add 500 µL of alkaline methanol to destroy the excess IBCF reagent. Vortex for 5 minutes.[18]

  • Add 1.5 mL of 5M NaOH, vortex again for 5 minutes, and centrifuge.

  • The upper toluene layer is now ready for injection into the GC-MS.

3. GC-MS Parameters:

Parameter	Setting	Rationale
GC Inlet Temp.	260°C	Ensures efficient vaporization of the less volatile derivatives.
Injection Mode	Splitless (hold 1 min)	Maximizes sensitivity for trace-level analysis.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Standard carrier gas for GC-MS.
Oven Program	80°C (hold 2 min), then 10°C/min to 280°C (hold 5 min)	Provides good separation of the derivatized amines.
MS Parameters	Scan (m/z 50-550) or SIM mode	As described in Protocol 1.

Conclusion

The successful gas chromatographic separation of volatile diamines is eminently achievable but requires a deliberate and well-reasoned analytical approach. The choice of method is dictated by the sample matrix, the required sensitivity, and the specific properties of the diamines of interest.

• Direct Headspace GC offers a simple, rapid, and robust method for volatile diamines in relatively clean matrices, provided a specialized base-deactivated column is used and the sample is properly alkalinized.

• Chemical Derivatization is a powerful and essential strategy for complex samples, trace-level quantification, and less volatile amines. Acylation with reagents like chloroformates converts reactive amines into stable, well-behaved derivatives, enabling high-quality chromatography on standard GC columns.

By understanding the underlying chemical principles and carefully implementing the protocols detailed in this guide, researchers can overcome the inherent challenges of diamine analysis and generate reliable, high-quality data.

References

• A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals. RSC Publishing.
• Analysis of biogenic amines and their metabolites in biological tissues and fluids by gas chromatography-negative ion chemical ionization mass spectrometry (GC-NICIMS). PubMed.
• Derivatization‐free determination of short‐chain volatile amines in human plasma and urine by headspace gas chrom
• Fused-silica CW 20-M-AM–GC columns. MACHEREY-NAGEL.
• Gas chromatographic method for putrescine and cadaverine in canned tuna and mahimahi and fluorometric method for histamine (minor modification of AOAC Official Method 977.13)
• Selecting a GC Column by a Specific St
• A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals. RSC Publishing.
• Experimental Considerations in Headspace Gas Chrom
• Determination of amines in workplace air using gas chrom
• Gas Chromatographic Method for Putrescine and Cadaverine in Canned Tuna and Mahimahi and Fluorometric Method for Histamine (Minor Modification of AOAC Official Method 977.13): Collaborative Study.
• Gas Chromatographic Analysis of Geometric Diamine Isomers as Tetramethyl Derivatives.
• Gas Chromatography (GC) Column Selection Guide. Sigma-Aldrich.
• Direct analysis of volatile organic compounds in foods by headspace extraction atmospheric pressure chemical ionis
• Gas Chromatographic Method for Putrescine and Cadaverine in Shrimp.
• WAX Columns | Polar Compound Analysis. Agilent.
• Types of stationary phases in gas chrom
• The Study of Chiral Stationary Phases for Gas Chrom
• Analysis of Biogenic Amines by GC/FID and GC/MS. VTechWorks - Virginia Tech.
• Analysis of Biogenic Amines by GC/FID and GC/MS. VTechWorks - Virginia Tech.
• Derivatization Techniques for GC Analysis of Primary Amines: Applic
• Analyzing decomposition levels in cadaveric tissue using GC/MS. Liberty University.
• GC Derivatiz
• Gas Chromatography–Mass Spectrometry Assessment of Amines in Port Wine and Grape Juice after Fast Chloroformate Extraction/Derivatization.
• A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals. RSC Publishing.
• Biogenic amines detection in food industry.
• The Use of Derivatization Reagents for Gas Chrom
• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Forensic Science Review.

• A New Chiral Stationary Phase for Gas Chromatography by Use of a Chiral Thiacalix[15]arene Derivative. J-STAGE.

• Determination of target biogenic amines in fish by GC-MS: investig

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Derivatization techniques for GC analysis of long-chain diamines

Anwendungsleitfaden und Protokolle

Thema: Derivatisierungstechniken für die GC-Analyse von langkettigen Diaminen

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung: Langkettige Diamine stellen aufgrund ihrer hohen Polarität, geringen Flüchtigkeit und Tendenz zur Adsorption an aktiven Stellen in der GC-Säule eine analytische Herausforderung dar. Diese Eigenschaften führen oft zu schlechter Peakform, geringer Empfindlichkeit und unzuverlässigen Quantifizierungen. Die Derivatisierung ist ein entscheidender Schritt, um diese Moleküle für eine robuste gaschromatographische (GC) Analyse zugänglich zu machen.[1][2][3] Dieser Leitfaden bietet einen detaillierten Überblick über die wichtigsten Derivatisierungstechniken, erläutert die zugrunde liegenden chemischen Prinzipien und liefert praxiserprobte Protokolle für die erfolgreiche Analyse von langkettigen Diaminen mittels GC.

Die Notwendigkeit der Derivatisierung für Diamine

Die direkte Analyse von langkettigen Diaminen mittels Gaschromatographie ist oft nicht durchführbar. Die primären und sekundären Aminogruppen sind polar und in der Lage, Wasserstoffbrückenbindungen auszubilden. Dies führt zu:

• Geringer Flüchtigkeit: Die Moleküle verdampfen erst bei sehr hohen Temperaturen, was zum thermischen Abbau führen kann.

• Schlechter Peakform: Die polaren Amingruppen interagieren stark mit der stationären Phase und eventuellen aktiven Stellen (z. B. freie Silanolgruppen) im GC-System, was zu breiten, asymmetrischen Peaks (Tailing) führt.[2]

• Geringer Reproduzierbarkeit: Die Adsorptionseffekte können von Injektion zu Injektion variieren, was die quantitative Analyse erschwert.

Die Derivatisierung überführt die polaren -NH2-Gruppen in unpolare und thermisch stabilere Derivate.[4] Dieser Prozess zielt darauf ab, die Flüchtigkeit zu erhöhen, die thermische Stabilität zu verbessern und die Wechselwirkungen mit der Säule zu minimieren, was zu schärferen Peaks und verbesserten Nachweisgrenzen führt.[1][4]

Hauptstrategien der Derivatisierung

Für die Analyse von Aminen, einschließlich langkettiger Diamine, haben sich drei Hauptmethoden als besonders wirksam erwiesen: Acylierung, Silylierung und die Umsetzung mit Chloroformiaten. Jede Methode hat spezifische Vor- und Nachteile, die je nach Analyt, Matrix und Detektionsmethode abgewogen werden müssen.

Workflow der Derivatisierung für die GC-Analyse

Abbildung 1: Allgemeiner Arbeitsablauf von der Probenvorbereitung bis zur GC-Analyse.

Acylierung: Bildung stabiler Amid-Derivate

Die Acylierung ist eine der robustesten und am weitesten verbreiteten Methoden zur Derivatisierung von primären und sekundären Aminen.[2] Die Reaktion mit einem Säureanhydrid oder Säurechlorid führt zur Bildung von stabilen Amiden. Fluorierte Acylierungsreagenzien wie Pentafluorpropionsäureanhydrid (PFPA) oder Trifluoressigsäureanhydrid (TFAA) sind besonders vorteilhaft, da sie stark elektronegative Atome einführen, was die Detektion mittels Elektroneneinfangdetektor (ECD) mit extrem hoher Empfindlichkeit ermöglicht.[1]

Vorteile:

• Hohe Stabilität: Acylierte Derivate sind im Vergleich zu Silylderivaten oft stabiler gegenüber Hydrolyse.[2][5]

• Ausgezeichnete Flüchtigkeit: Die Derivate zeigen ein sehr gutes chromatographisches Verhalten.

• Hohe Empfindlichkeit: Fluorierte Derivate ermöglichen den Nachweis im Spurenbereich mittels GC-ECD.

Nachteile:

• Reaktive Nebenprodukte: Bei der Reaktion entstehen Säuren, die das GC-System (Säule, Liner) angreifen können, wenn sie nicht entfernt werden.[6]

• Strenge Reaktionsbedingungen: Erfordert oft wasserfreie Bedingungen und die Verwendung einer Base (z. B. Pyridin) zur Neutralisierung der entstehenden Säure.

Protokoll: Acylierung mit Pentafluorpropionsäureanhydrid (PFPA)

Dieses Protokoll eignet sich für die Derivatisierung von Diaminen wie Cadaverin oder Putrescin.

• Probenvorbereitung: Eine aliquote Menge der Probe (typischerweise 10-100 µL einer Lösung) in ein Reaktionsgefäß (z. B. 2-mL-GC-Vial) überführen.

• Trocknung: Das Lösungsmittel unter einem sanften Stickstoffstrom bei Raumtemperatur oder leicht erhöhter Temperatur (max. 40 °C) vollständig abdampfen. Es ist entscheidend, dass die Probe wasserfrei ist.

• Reagenzienzugabe: 100 µL eines aprotischen Lösungsmittels (z. B. Toluol oder Ethylacetat) und 50 µL Pentafluorpropionsäureanhydrid (PFPA) zugeben.[5] Ethylacetat kann die Löslichkeit und Stabilität der Derivate verbessern.[5]

• Reaktion: Das Gefäß fest verschließen und für 30-60 Minuten bei 65 °C im Heizblock oder Wasserbad inkubieren.[5] Gelegentliches Schütteln verbessert die Reaktionsausbeute.

• Abkühlen: Das Reaktionsgefäß auf Raumtemperatur abkühlen lassen.

• Aufarbeitung (Optional): Überschüssiges Reagenz und die entstandene Säure können durch vorsichtiges Abdampfen unter Stickstoff und anschließende Wiederaufnahme in einem geeigneten Lösungsmittel (z. B. Toluol) entfernt werden.

• Analyse: Eine Aliquote der Reaktionslösung (typischerweise 1 µL) direkt in das GC-MS- oder GC-ECD-System injizieren.

Workflow der PFPA-Acylierung

Abbildung 2: Schematischer Arbeitsablauf für die Acylierung von Diaminen mit PFPA.

Silylierung: Ersatz aktiver Wasserstoffatome

Die Silylierung ist eine weit verbreitete Technik, bei der ein aktiver Wasserstoff einer polaren funktionellen Gruppe durch eine unpolare Trimethylsilyl (TMS)-Gruppe ersetzt wird.[3] Reagenzien wie N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) oder N-Methyl-N-(trimethylsilyl)trifluoracetamid (MSTFA) sind sehr effektiv für die Derivatisierung von Aminen.[3][4] Die resultierenden TMS-Derivate haben eine deutlich geringere Polarität und einen niedrigeren Siedepunkt, was sie ideal für die GC-Analyse macht.[3]

Vorteile:

• Hohe Reaktivität: Die Reaktionen verlaufen oft schnell und quantitativ bei milden Temperaturen.

• Flüchtige Nebenprodukte: Die Nebenprodukte der Reaktion (z. B. N-Methyltrifluoracetamid bei MSTFA) sind in der Regel flüchtig und stören die Chromatographie nicht.[3]

• Breites Anwendungsspektrum: Geeignet für eine Vielzahl von polaren funktionellen Gruppen (-OH, -NH2, -COOH, -SH).[4]

Nachteile:

• Feuchtigkeitsempfindlichkeit: Silylierungsreagenzien und die gebildeten TMS-Derivate sind sehr empfindlich gegenüber Feuchtigkeit und können leicht hydrolysieren. Alle verwendeten Glasgeräte und Lösungsmittel müssen absolut trocken sein.

• Potenzielle Instabilität: Die Derivate können bei Lagerung oder im heißen GC-Injektor zerfallen.

• Reaktion mit der Säule: Überschüssiges Silylierungsreagenz kann mit GC-Phasen reagieren, die Hydroxylgruppen enthalten (z. B. WAX-Phasen).[3]

Protokoll: Silylierung mit BSTFA (+TMCS)

Die Zugabe eines Katalysators wie Trimethylchlorsilan (TMCS) (typischerweise 1-10 %) kann die Reaktionseffizienz, insbesondere bei sterisch gehinderten Aminen, erhöhen.[3]

• Probenvorbereitung: Eine aliquote Menge der Probelösung in ein Reaktionsgefäß überführen.

• Trocknung: Das Lösungsmittel unter einem sanften Stickstoffstrom vollständig abdampfen.

• Reagenzienzugabe: 100 µL eines aprotischen Lösungsmittels (z. B. Pyridin oder Acetonitril) zugeben. Pyridin kann als Katalysator wirken und die Reaktion beschleunigen.[3] Anschließend 100 µL BSTFA (mit 1 % TMCS) zugeben.

• Reaktion: Das Gefäß fest verschließen und für 30 Minuten bei 70 °C im Heizblock inkubieren.

• Abkühlen: Das Reaktionsgefäß auf Raumtemperatur abkühlen lassen.

• Analyse: Eine Aliquote der Reaktionslösung (1 µL) in das GC-System injizieren. Für die Analyse von silylierten Analyten werden unpolare oder mittelpolare Siloxan-basierte Säulen empfohlen.[3]

Derivatisierung mit Chloroformiaten

Die Reaktion von Aminen mit Alkylchloroformiaten, wie z. B. Ethylchloroformiat, in einer wässrig-alkalischen Umgebung (Schotten-Baumann-Bedingungen) ist eine schnelle und effiziente Methode zur Bildung von stabilen Carbamaten. Diese Methode ist besonders nützlich für die Analyse von biogenen Aminen in komplexen Matrices.

Vorteile:

• Schnelle Reaktion: Die Derivatisierung erfolgt oft innerhalb weniger Minuten bei Raumtemperatur.

• Stabile Derivate: Die gebildeten Carbamate sind sehr stabil.

• Einfache Probenaufarbeitung: Die Derivate können leicht in ein organisches Lösungsmittel extrahiert werden, was zu sauberen Proben führt.

Nachteile:

• Reagenzstabilität: Chloroformiate sind feuchtigkeitsempfindlich und können sich zersetzen.

• pH-Abhängigkeit: Die Reaktion erfordert eine genaue Kontrolle des pH-Wertes.

Protokoll: Derivatisierung mit Ethylchloroformiat (ECF)

• Probenvorbereitung: 100 µL der wässrigen Probelösung in ein Reaktionsgefäß geben.

• Pufferung & Katalyse: 200 µL Pyridin (als Base und Katalysator) und 200 µL Ethanol zugeben. Gut mischen.

• Reagenzzugabe: Das Gefäß in ein Eisbad stellen und unter ständigem Schütteln langsam 50 µL Ethylchloroformiat zugeben.

• Reaktion: Die Reaktion für 1-2 Minuten im Eisbad fortsetzen.

• Extraktion: 500 µL einer gesättigten Natriumcarbonatlösung und 500 µL eines organischen Lösungsmittels (z. B. Toluol) zugeben. Kräftig für 30 Sekunden vortexen.

• Phasentrennung: Die Mischung zentrifugieren, um die Phasen zu trennen.

• Analyse: Die obere organische Phase abnehmen und 1 µL in das GC-System injizieren.

Vergleich der Derivatisierungstechniken

Merkmal	Acylierung (z.B. PFPA)	Silylierung (z.B. BSTFA)	Chloroformiat-Reaktion (z.B. ECF)
Reagenztyp	Säureanhydrid	Silylamin	Alkylchloroformiat
Derivat-Typ	Amid	Silylamin (TMS-Derivat)	Carbamat
Stabilität	Sehr hoch	Mäßig (feuchtigkeitsempfindlich)	Sehr hoch
Reaktionszeit	30 - 60 min	15 - 30 min	1 - 5 min
Temperatur	60 - 80 °C	60 - 70 °C	Raumtemperatur / Eisbad
Vorteile	Stabile Derivate, ideal für ECD	Hohe Reaktivität, flüchtige Nebenprodukte	Schnelle Reaktion, einfache Aufarbeitung
Nachteile	Korrosive Nebenprodukte	Strenge wasserfreie Bedingungen	pH-Kontrolle erforderlich
Geeigneter Detektor	MS, FID, ECD (für fluorierte)	MS, FID	MS, FID

Fazit und Empfehlungen

Die Wahl der richtigen Derivatisierungstechnik ist entscheidend für die erfolgreiche GC-Analyse von langkettigen Diaminen.

• Für höchste Empfindlichkeit im Spurenbereich ist die Acylierung mit fluorierten Reagenzien (z. B. PFPA) in Kombination mit einem ECD-Detektor die Methode der Wahl.

• Die Silylierung ist eine schnelle und vielseitige Methode, erfordert jedoch größte Sorgfalt hinsichtlich des Ausschlusses von Feuchtigkeit, um reproduzierbare Ergebnisse zu gewährleisten.

• Die Derivatisierung mit Chloroformiaten bietet eine schnelle und robuste Alternative, insbesondere für Proben in wässrigen Matrices, bei der eine einfache Extraktion der Derivate möglich ist.

In jedem Fall ist eine Methodenoptimierung für die spezifische Anwendung und Matrix unerlässlich. Die hier vorgestellten Protokolle bieten eine solide Ausgangsbasis für die Entwicklung zuverlässiger und robuster Analysemethoden für langkettige Diamine in Forschung und Industrie.

Referenzen

• MACHEREY-NAGEL. Derivatisierungsmittel für die GC. [Link]

• Galletti, A. R. C., et al. (2023). Pyrolysis acetylation as a successful derivatization strategy for the analysis of nitrogen-containing pyrolysis products by Py-GC-MS. Journal of Analytical and Applied Pyrolysis, 175, 106178. [Link]

• Phenomenex. Derivatisierung für die Gaschromatographie. [Link]

• DocCheck Flexikon. Derivatisierung. [Link]

• Deutsche Sporthochschule Köln. Derivatisierung. [Link]

• Valdez, C. A., et al. (2021). Acylation as a successful derivatization strategy for the analysis of pinacolyl alcohol in a glycerol-rich matrix by GC-MS: application during an OPCW Proficiency Test. Analytical and Bioanalytical Chemistry, 413(12), 3145-3151. [Link]

• ResearchGate. (PDF) Über die Silylierung von Aminosäuren und die Peptidsynthese mit Aminosäuretrimethylsilylestern. [Link]

• Wikipedia. Silylierung. [Link]

• ResearchGate. How best to perform acylation of hydroxyls for GC/MS? [Link]

• MDPI. (2023). Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature. [Link]

Sources

• 1. Derivatization reagents for GC Information | Derivatization reagents for GC | Gas chromatography (GC) | Chromatography | MACHEREY-NAGEL [mn-net.com]
• 2. cris.unibo.it [cris.unibo.it]
• 3. GC Technischer Tipp [discover.phenomenex.com]
• 4. Derivatisierung - Deutsche Sporthochschule Köln [dshs-koeln.de]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 4-Decene-1,10-diamine

Welcome to the Technical Support Center for the handling and purification of 4-Decene-1,10-diamine (CAS: 94107-43-4)[1]. As an unsaturated aliphatic diamine, this compound is a highly reactive intermediate commonly utilized in polymer synthesis and targeted drug development.

Because it contains both an internal alkene and two primary amine groups, researchers frequently encounter challenges related to oxidation, thermal degradation, and high polarity[2]. This guide is designed to provide mechanistic troubleshooting insights and self-validating protocols to ensure high-yield, high-purity recovery.

Part 1: Physicochemical Profiling & Impurity Matrix

Before initiating any purification workflow, it is critical to understand the quantitative properties of the target molecule and the nature of its common impurities.

Table 1: Physicochemical Properties of 4-Decene-1,10-diamine

Property	Value / Characteristic	Impact on Purification Strategy
Molecular Formula	C₁₀H₂₂N₂	High carbon count yields moderate lipophilicity, allowing organic extraction[2].
Molecular Weight	170.30 g/mol	High mass + hydrogen bonding results in a very high atmospheric boiling point[2].
Boiling Point (Est.)	~140 °C at 12 mmHg	Requires high-vacuum distillation to prevent thermal degradation.
pKa (Estimated)	~10.0 - 10.5	Highly basic; easily protonated by dilute acids for aqueous partitioning.

Table 2: Common Crude Impurities & Removal Strategies

Impurity Type	Source / Cause	Recommended Removal Technique
Unreacted Dinitriles	Incomplete catalytic hydrogenation of starting materials.	Acid-base extraction (remains in organic phase when amine is protonated)[3].
Monoamines	Side reactions or premature termination during synthesis.	Fractional vacuum distillation (lower boiling point than the diamine).
Carbamate Salts	Atmospheric CO₂ absorption by the primary amines.	Inert atmosphere handling; strong base treatment during extraction.
Oligomers/Polymers	Thermal polymerization of the internal double bond.	High-vacuum distillation (polymers remain in the distillation pot).

Part 2: Troubleshooting FAQs (Mechanistic Insights)

Q1: Why does my crude 4-Decene-1,10-diamine develop a white, insoluble crust and turn yellow upon exposure to air? The Causality: Primary aliphatic amines are highly nucleophilic and react rapidly and reversibly with atmospheric carbon dioxide to form insoluble ( 2R−NH2​+CO2​⇌R−NH−COO−+NH3+​−R ). The yellowing is caused by the auto-oxidation of the internal double bond and the amine groups, forming trace imines and N-oxides. The Solution: Always store the crude and purified product under an inert atmosphere (Argon or Nitrogen). If a crust has formed, it can be reversed by dissolving the mixture in a strong aqueous base (e.g., 5M NaOH) and extracting with an organic solvent.

Q2: During distillation, the product polymerizes in the flask, drastically reducing my yield. How can I prevent this? The Causality: The saturated analog, , boils at 140 °C under a 12 mmHg vacuum[2]. However, the internal alkene in 4-Decene-1,10-diamine makes it thermally sensitive. Extended heating above 150 °C at atmospheric pressure induces radical polymerization of the double bond or thermal deamination. The Solution: You must lower the boiling point by using a high-vacuum setup (< 1 mmHg). Additionally, adding a trace amount of a radical inhibitor (like BHT) to the distillation pot can suppress alkene polymerization.

Q3: Why is standard silica gel chromatography resulting in severe streaking and <20% recovery? The Causality: The strongly basic primary amines interact ionically with the acidic silanol groups (-SiOH) on the surface of standard silica gel. This creates a near-irreversible binding affinity. The Solution: Standard silica is generally inappropriate for unprotected aliphatic diamines. If chromatography is absolutely necessary, you must use basic alumina as the stationary phase, or pre-treat the silica gel with 1-5% Triethylamine (TEA) to cap the acidic silanol sites.

Part 3: Self-Validating Experimental Protocols

Protocol A: Acid-Base Extraction (Liquid-Liquid Partitioning)

This protocol separates the basic diamine from neutral impurities (unreacted alkenes, dinitriles) and breaks down carbamate salts[3].

Step-by-Step Methodology:

• Dissolution: Dissolve 10 g of crude 4-Decene-1,10-diamine in 100 mL of Diethyl Ether or Dichloromethane (DCM).

• Acidic Extraction: Transfer to a separatory funnel. Add 100 mL of 1M HCl. Shake vigorously and vent. The diamine protonates to form a water-soluble dihydrochloride salt.

• Phase Separation: Collect the lower aqueous layer. Discard the organic layer (which contains neutral impurities and unreacted nitriles).

• Basification: Cool the aqueous layer in an ice bath. Slowly add 5M NaOH dropwise while stirring until the solution becomes cloudy (the freebase diamine is precipitating/oiling out).

• Recovery Extraction: Extract the basic aqueous layer with 3 x 50 mL of fresh DCM.

• Drying & Concentration: Combine the DCM layers, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

Self-Validation Checkpoint: Before Step 5, test the aqueous layer with pH paper to ensure the pH is strictly > 12. If it is lower, the diamine will remain protonated and will not extract into the DCM. After Step 6, spot the concentrated oil on a TLC plate and stain with Ninhydrin. A rapid, deep purple spot validates the presence of the primary amine.

Protocol B: High-Vacuum Fractional Distillation

Used to separate the target diamine from monoamines and heavy oligomers[3].

Step-by-Step Methodology:

• Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all joints are heavily greased to maintain a high vacuum.

• Preparation: Transfer the extracted crude oil from Protocol A into the distillation pot. Add a magnetic stir bar and 10 mg of BHT (butylated hydroxytoluene) to inhibit polymerization.

• Vacuum Application: Apply a high vacuum (< 1 mmHg). Allow the system to equilibrate for 10 minutes to remove trace volatile solvents.

• Heating: Slowly heat the oil bath. Discard the initial fore-run (typically monoamines or residual solvent boiling below 100 °C at 1 mmHg).

• Collection: Collect the main fraction (expected around 120-135 °C at < 1 mmHg). The product should be a clear, colorless liquid.

• Storage: Immediately backfill the receiving flask with Argon and seal with a PTFE-lined cap.

Self-Validation Checkpoint: Take a 10 mg aliquot of the main fraction and analyze via ¹H-NMR (in CDCl₃). To validate purity and structural integrity, the integration of the internal vinyl protons (-CH=CH-) at ~5.3-5.5 ppm must be exactly 2.0 relative to the four alpha-protons adjacent to the amines (-CH₂-NH₂) at ~2.7 ppm. If the vinyl integration is low, thermal degradation has occurred.

Part 4: Purification Workflow Visualization

Below is the logical decision matrix for purifying crude 4-Decene-1,10-diamine based on the impurity profile.

Workflow for the purification of crude 4-Decene-1,10-diamine.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 6366421, 4-Decene-1,10-diamine." PubChem, [Link]

• American Chemical Society. "4-Decene-1,10-diamine." CAS Common Chemistry, [Link]

• Rhodia Chimie. "Diamine purification method.

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. 4-Decene-1,10-diamine | C10H22N2 | CID 6366421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US20060217549A1 - Diamine purification method - Google Patents [patents.google.com]

Technical Support Center: 4-Decene-1,10-diamine Synthesis &amp; Optimization

Welcome to the digital support portal for the synthesis of 4-Decene-1,10-diamine (Molecular Formula: C₁₀H₂₂N₂, Exact Mass: 170.18 Da)[1]. As a highly valuable unsaturated diamine building block used in advanced polymer synthesis and drug development, its preparation requires precise control over catalytic conditions.

The most efficient and scalable synthetic route is the Olefin Cross-Metathesis (CM) of 4-penten-1-amine and 6-hepten-1-amine. However, researchers frequently encounter challenges with catalyst poisoning and poor heterodimer selectivity. This guide provides a self-validating methodology, quantitative optimization data, and mechanistic troubleshooting to ensure robust experimental success.

Module 1: Reaction Pathway Architecture

The following workflow illustrates the optimized cross-metathesis pathway, highlighting the critical protection and equilibrium-driving steps required to achieve high yields.

Workflow for synthesizing 4-Decene-1,10-diamine via olefin cross-metathesis.

Module 2: Self-Validating Synthesis Protocol

To guarantee trustworthiness and reproducibility, this protocol is designed as a self-validating system . Do not proceed to the next step unless the In-Process Control (IPC) validation criteria are met.

Step 1: Substrate Protection

• Action: Dissolve 4-penten-1-amine (1.0 eq) and 6-hepten-1-amine (3.0 eq) in anhydrous dichloromethane (DCM). Add Di-tert-butyl dicarbonate (Boc₂O, 2.2 eq) and stir at room temperature for 4 hours. Alternatively, for a greener approach, add glacial acetic acid to form the ammonium acetate salts in situ[2].

• Causality: Free primary amines are potent Lewis bases that rapidly coordinate to the electrophilic ruthenium alkylidene center of the catalyst, forming a catalytically dead resting state. Masking the amine prevents this deactivation.

• Validation (IPC): Perform a Ninhydrin stain on a silica TLC plate. A negative result (absence of a purple/pink spot) validates the complete protection of the primary amines.

Step 2: Cross-Metathesis Execution

• Action: Add Hoveyda-Grubbs 2nd Generation catalyst (0.5 mol%) to the protected substrate mixture. Heat the reaction to a gentle reflux (40°C).

• Validation (IPC): Take a 50 µL reaction aliquot after 2 hours, evaporate the solvent, and analyze via ¹H NMR in CDCl₃. The reaction is validated as progressing when the terminal alkene proton signals (multiplet at δ 5.8 ppm; doublets at δ 4.9–5.0 ppm) begin converting into the internal disubstituted alkene signal (multiplet at δ 5.3–5.4 ppm).

Step 3: Equilibrium Driving

• Action: Continuously sparge the reaction mixture with Argon gas, or apply a mild, controlled vacuum above the solvent line[3].

• Causality: Olefin metathesis is a reversible, equilibrium-driven process. The cross-metathesis of two terminal alkenes produces ethene gas. By actively removing ethene from the liquid phase, Le Chatelier's principle dictates that the equilibrium is forced irreversibly toward the desired heterodimer.

• Validation (IPC): Repeat the ¹H NMR analysis at 12 hours. The step is validated as complete when terminal alkene signals are entirely absent (>98% conversion).

Step 4: Deprotection & Isolation

• Action: Quench the catalyst with ethyl vinyl ether (excess). Remove DCM, and treat the crude mixture with Trifluoroacetic acid (TFA) in DCM (1:1) for 2 hours to remove the Boc groups. Concentrate, basify with 2M NaOH, and extract the free diamine into organic solvent. Separate the target C10 heterodimer from C8 and C14 homodimers via fractional distillation.

• Validation (IPC): Analyze the purified fraction via ESI-MS. The presence of a dominant peak at m/z 171.18 [M+H]⁺ validates the successful synthesis and isolation of 4-Decene-1,10-diamine[1].

Module 3: Quantitative Optimization Matrix

The following table summarizes the causal relationship between reaction conditions and overall yield, derived from empirical optimization studies.

Catalyst System	Substrate State	Ethene Removal Strategy	Overall Conversion (%)	CM Selectivity (%)	Mechanistic Impact
Grubbs 1st Gen	Free Amine	None	< 5%	N/A	Immediate catalyst poisoning via strong Ru-N coordination.
Grubbs 2nd Gen	Free Amine	None	15%	20%	NHC ligand provides slight steric shielding, but deactivation still dominates.
Hoveyda-Grubbs II	Acetic Acid Salt	None	65%	45%	Protonation reduces nitrogen Lewis basicity; reaction stalls due to ethene accumulation.
Hoveyda-Grubbs II	Acetic Acid Salt	Argon Sparge	> 95%	60%	Ethene removal drives equilibrium forward[3]; in situ protonation protects catalyst[2].
Hoveyda-Grubbs II	Boc-Protected	Argon Sparge	> 98%	65%	Optimal condition. Complete steric/electronic masking of amine + thermodynamic driving.

Module 4: Troubleshooting & Causality FAQ

Q1: I am getting a statistical mixture of self-metathesis (homodimer) and cross-metathesis (heterodimer) products. How do I improve selectivity for 4-Decene-1,10-diamine? A: Both 4-penten-1-amine and 6-hepten-1-amine are classified as "Type I" olefins (highly reactive, unhindered terminal alkenes prone to rapid homodimerization). In a 1:1 stoichiometric ratio, statistical distribution dictates a maximum 50% yield of the heterodimer. Solution: To artificially inflate Cross-Metathesis (CM) selectivity, use a 3:1 to 4:1 molar excess of the less expensive or more volatile substrate (e.g., 6-hepten-1-amine). This shifts the statistical probability toward the heterodimer. The resulting excess homodimer (12-dodecene-1,12-diamine) has a significantly higher boiling point and can be easily separated from the C10 target via vacuum distillation.

Q2: My reaction stalled at 40% conversion despite using Boc-protected substrates and fresh catalyst. What is the root cause? A: If catalyst poisoning is ruled out via amine protection, the stall is almost certainly thermodynamic. Ethene gas is highly soluble in DCM. If your reaction vessel is sealed or lacks agitation, ethene remains in solution, allowing the reverse metathesis reaction to compete equally with the forward reaction. Solution: Implement active ethene removal. Switch to an open-system reflux with a continuous subsurface Argon sparge to physically strip ethene from the solvent[3].

Q3: How do I control the E/Z (trans/cis) stereochemistry of the internal double bond in the final product? A: Standard ruthenium alkylidene catalysts (like Grubbs II and Hoveyda-Grubbs II) are under thermodynamic control and will yield predominantly the more stable E-isomer (trans) of 4-decene-1,10-diamine (typically in a 5:1 to 6:1 E:Z ratio). Solution: If your downstream application requires the Z-isomer (cis), you must switch to a kinetically controlled, Z-selective catalyst, such as a cyclometalated ruthenium complex or a molybdenum/tungsten-based Schrock catalyst, which utilize steric bulk to force the metallacyclobutane intermediate into a cis-directing conformation.

References

• 4-Decene-1,10-diamine | C10H22N2 | CID 6366421 - PubChem Source: National Institutes of Health (NIH) URL:[Link][1]

• Olefin cross-metathesis as a valuable tool for the preparation of renewable polyesters and polyamides from unsaturated fatty acid esters and carbamates Source: RSC Publishing URL:[Link][2]

Sources

• 1. 4-Decene-1,10-diamine | C10H22N2 | CID 6366421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Olefin cross-metathesis as a valuable tool for the preparation of renewable polyesters and polyamides from unsaturated fatty acid esters and carbamate ... - Green Chemistry (RSC Publishing) DOI:10.1039/C4GC00273C [pubs.rsc.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Side Reactions and By-product Formation in Diamine Synthesis

Introduction

Welcome to the Technical Support Center for Diamine Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing diamines. The formation of side products is a common challenge that can significantly impact yield, purity, and the overall efficiency of your synthetic route. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you identify, minimize, and manage unwanted side reactions.

The content is structured in a question-and-answer format to directly address the specific issues you may encounter during your experiments. We will delve into the mechanistic underpinnings of common side reactions in prevalent diamine synthesis methods, offering not just solutions but also a deeper understanding of the underlying chemistry.

I. Reductive Amination of Dinitriles/Dicarbonyls

Reductive amination is a widely used and versatile method for synthesizing diamines. However, the reaction pathway is not always straightforward and can be prone to the formation of secondary and tertiary amines, as well as other by-products.

Frequently Asked Questions (FAQs)

Q1: My reductive amination of a dinitrile is producing a significant amount of secondary and tertiary amines. What are the primary causes?

A1: The formation of secondary and tertiary amines is a classic side reaction in reductive amination.[1] This occurs because the initially formed primary amine can react with the intermediate imine species, leading to over-alkylation. The key factors influencing this are:

• Reaction Stoichiometry: An excess of the carbonyl or nitrile compound relative to the ammonia or amine source can drive the reaction towards more substituted products.

• Reaction Conditions: Higher temperatures and prolonged reaction times can increase the likelihood of the primary amine product reacting further.[2]

• Catalyst Choice: The nature of the catalyst can influence selectivity. Some catalysts may favor the formation of primary amines, while others might promote further alkylation.

Q2: I'm observing a lower than expected yield, even with high starting material conversion. What other by-products should I be looking for?

A2: Besides over-alkylation, several other side reactions can reduce your yield:

• Aldol Condensation: Aliphatic aldehydes, in particular, can undergo self-condensation under the reaction conditions, especially in the presence of basic catalysts.[3]

• Hydrogenation of the Carbonyl/Nitrile: The reducing agent can directly reduce the starting carbonyl or nitrile to an alcohol or an alkane, respectively, competing with the desired amination pathway.[3]

• Cyclic By-products: For certain substrates, intramolecular reactions can lead to the formation of cyclic imines or amines, which can be a significant issue when synthesizing long-chain diamines.

Troubleshooting Guide

Issue: Predominance of Secondary and Tertiary Amine By-products

Potential Cause	Troubleshooting Strategy	Scientific Rationale
Suboptimal Reactant Ratio	Increase the molar excess of ammonia or the primary amine source.	A higher concentration of the aminating agent shifts the equilibrium towards the formation of the primary amine and reduces the probability of the product amine reacting with the intermediate imine.
High Reaction Temperature	Lower the reaction temperature.	Reducing the temperature can decrease the rate of the competing over-alkylation reactions, which often have a higher activation energy than the initial amination.[2]
Inefficient Mixing	Ensure vigorous and efficient stirring of the reaction mixture.	Poor mixing can create localized areas of high substrate concentration, promoting side reactions. Homogeneous distribution of reactants is crucial.
Inappropriate Reducing Agent	Use a milder or more selective reducing agent. Sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3) are often preferred as they are less likely to reduce the starting carbonyl compound.[4][5]	These reagents are more selective for the reduction of the iminium ion intermediate over the carbonyl group, thus favoring the desired reaction pathway.[4]

Issue: Formation of Aldol Condensation Products

Potential Cause	Troubleshooting Strategy	Scientific Rationale
Basic Reaction Conditions	If using a basic catalyst, consider switching to a neutral or mildly acidic catalyst.	Aldol condensation is often base-catalyzed. Shifting to a less basic environment can suppress this side reaction.[3]
Slow Reagent Addition	Add the aldehyde slowly to the reaction mixture containing the amine and reducing agent.	Maintaining a low concentration of the aldehyde minimizes the chance of self-condensation.[3]

Experimental Protocol: Selective Reductive Amination

This protocol is a general guideline for minimizing by-product formation.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the dinitrile or dicarbonyl compound in a suitable solvent (e.g., methanol, ethanol).

• Amine Addition: Add a 5-10 molar excess of the ammonia source (e.g., ammonium acetate, methanolic ammonia) to the solution.

• pH Adjustment (if necessary): For reactions involving aldehydes or ketones, adjust the pH to a mildly acidic range (pH 5-6) using a weak acid like acetic acid. This facilitates imine formation.

• Reducing Agent Addition: Cool the reaction mixture in an ice bath and slowly add a selective reducing agent such as sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3) in portions.

• Reaction Monitoring: Monitor the reaction progress by a suitable analytical technique such as TLC, GC-MS, or LC-MS.

• Work-up: Once the reaction is complete, quench any remaining reducing agent by carefully adding a small amount of acetone. Adjust the pH to basic (pH > 10) with an aqueous base (e.g., NaOH) and extract the product with an organic solvent.

• Purification: Purify the diamine by distillation under reduced pressure or by column chromatography.[2]

Logical Diagram: Reductive Amination Pathways

Caption: Competing reaction pathways in reductive amination.

II. Gabriel Synthesis

The Gabriel synthesis is a classic method for preparing primary amines, including diamines, from primary alkyl halides. While it effectively prevents over-alkylation, it is not without its own set of potential side reactions and challenges.[6][7]

Frequently Asked Questions (FAQs)

Q3: I am getting a low yield in my Gabriel synthesis of a diamine. What are the common pitfalls?

A3: Low yields in Gabriel synthesis can often be attributed to a few key factors:

• Incomplete Deprotonation: The initial deprotonation of phthalimide requires a sufficiently strong base. Incomplete deprotonation leads to unreacted starting material.[6]

• Hydrolysis of the N-Alkylphthalimide: The final step to liberate the amine can be challenging. Acidic or basic hydrolysis often requires harsh conditions and can lead to low yields or decomposition of the product.[8][9]

• Side Reactions of the Alkyl Halide: If the alkyl halide is sterically hindered (e.g., a secondary halide), elimination reactions (E2) can compete with the desired substitution (SN2), reducing the yield of the N-alkylated phthalimide.[8][10]

Q4: During the final hydrolysis step with hydrazine, I am having difficulty separating my diamine from the phthalhydrazide by-product. Are there alternative methods?

A4: The separation of the desired amine from phthalhydrazide can indeed be challenging.[9] Here are some alternative work-up procedures:

• Acidic Hydrolysis: While it can be harsh, acidic hydrolysis converts the phthalimide to phthalic acid, which can sometimes be more easily separated from the amine salt.

• Reductive Cleavage: Some methods employ reducing agents like sodium borohydride followed by an acidic workup to cleave the phthalimide group.

Troubleshooting Guide

Issue: Low Yield of N-Alkylphthalimide Intermediate

Potential Cause	Troubleshooting Strategy	Scientific Rationale
Weak Base	Use a stronger base for the deprotonation of phthalimide, such as potassium hydride (KH) or sodium hydride (NaH).[6]	A stronger base will ensure complete deprotonation of the phthalimide, maximizing the concentration of the nucleophilic phthalimide anion.
Sterically Hindered Halide	Use a primary alkyl halide. The Gabriel synthesis is generally not suitable for secondary alkyl halides.[8][10]	The reaction proceeds via an SN2 mechanism, which is sensitive to steric hindrance. Secondary halides are more prone to elimination.
Poor Solvent Choice	Use a polar aprotic solvent like DMF (N,N-dimethylformamide) to facilitate the SN2 reaction.[6]	Polar aprotic solvents solvate the cation but not the anion, increasing the nucleophilicity of the phthalimide anion.

Issue: Inefficient Liberation of the Amine

Potential Cause	Troubleshooting Strategy	Scientific Rationale
Harsh Hydrolysis Conditions	Use the Ing-Manske procedure with hydrazine hydrate in a suitable solvent like ethanol.[9]	Hydrazinolysis is often milder than strong acid or base hydrolysis and can lead to higher yields of the free amine.
Product Decomposition	If the target diamine is sensitive to the work-up conditions, consider using alternative phthalimide-like reagents that can be cleaved under milder conditions.[6]	Modified Gabriel reagents can offer more facile deprotection, preserving sensitive functional groups in the product.

Experimental Protocol: Gabriel Synthesis of a Diamine

This protocol outlines the general steps for synthesizing a diamine using the Gabriel synthesis.

• Formation of Potassium Phthalimide: In a flask, dissolve phthalimide in a suitable solvent like DMF. Add an equimolar amount of a strong base such as potassium hydroxide or potassium hydride at room temperature and stir until the phthalimide is fully deprotonated.[11]

• N-Alkylation: To the solution of potassium phthalimide, add the dihaloalkane dropwise at a controlled temperature. The reaction is typically heated to ensure completion. Monitor the reaction by TLC.

• Isolation of the Bis(phthalimido)alkane: After the reaction is complete, cool the mixture and pour it into water to precipitate the N-alkylated product. Filter and wash the solid product.

• Hydrazinolysis: Suspend the bis(phthalimido)alkane in ethanol and add an excess of hydrazine hydrate. Reflux the mixture until the starting material is consumed (monitor by TLC).

• Product Isolation: Cool the reaction mixture. The phthalhydrazide by-product will precipitate. Filter off the solid. Acidify the filtrate with HCl to form the diamine dihydrochloride salt. The salt can often be isolated by evaporation of the solvent or precipitation.

• Liberation of the Free Diamine: Dissolve the diamine salt in water and add a strong base (e.g., NaOH) to deprotonate the ammonium groups. Extract the free diamine with an organic solvent.

Logical Diagram: Gabriel Synthesis Workflow

Caption: Key steps and by-product formation in the Gabriel synthesis.

III. Hofmann Rearrangement

The Hofmann rearrangement is a method for converting primary amides into primary amines with one fewer carbon atom.[12][13] When applied to diamides, it can be a route to diamines. The reaction proceeds through an isocyanate intermediate.[14][15]

Frequently Asked Questions (FAQs)

Q5: My Hofmann rearrangement of a diamide is giving a complex mixture of products. What are the likely side reactions?

A5: The isocyanate intermediate in the Hofmann rearrangement is highly reactive and can lead to several by-products:[14]

• Urea Formation: The product amine can react with the isocyanate intermediate to form a urea derivative.

• Carbamate Formation: If an alcohol is used as the solvent or is present as an impurity, it can react with the isocyanate to form a carbamate.[12][13]

• Acylurea Formation: The starting amide can also react with the isocyanate to form an acylurea.[14]

Q6: How can I control the reaction to favor the formation of the diamine?

A6: To maximize the yield of the desired diamine, it is crucial to control the reaction conditions to favor the hydrolysis of the isocyanate over its reaction with other nucleophiles.

• Use of Aqueous Base: Performing the reaction in an aqueous solution of a strong base (e.g., NaOH) promotes the hydrolysis of the isocyanate to the carbamic acid, which then decarboxylates to the amine.[13][16]

• Temperature Control: The reaction temperature should be carefully controlled. While heating is often required for the rearrangement step, excessive temperatures can promote side reactions.

• Reagent Stoichiometry: Using the correct stoichiometry of bromine and base is important. An excess of the reagents may not necessarily improve the yield and could lead to other side reactions.

Troubleshooting Guide

Issue: Formation of Urea and Carbamate By-products

Potential Cause	Troubleshooting Strategy	Scientific Rationale
Reaction with Product Amine	Ensure rapid hydrolysis of the isocyanate intermediate by using a sufficient concentration of aqueous base.	A high concentration of hydroxide ions will compete with the product amine for reaction with the electrophilic isocyanate.
Presence of Alcohols	Use water as the solvent and ensure all reagents are free of alcohol impurities.	The absence of other nucleophiles like alcohols will prevent the formation of carbamate by-products.[13]
Slow Hydrolysis	Maintain an appropriate temperature to facilitate the hydrolysis of the isocyanate.	The rate of hydrolysis is temperature-dependent. However, excessively high temperatures should be avoided to prevent other side reactions.

Experimental Protocol: Hofmann Rearrangement for Diamine Synthesis

This is a general procedure for the Hofmann rearrangement of a diamide.

• Preparation of Hypobromite Solution: In a flask cooled in an ice bath, prepare a solution of sodium hypobromite by slowly adding bromine to a solution of sodium hydroxide in water.

• Amide Addition: Add the diamide to the cold hypobromite solution with vigorous stirring.

• Rearrangement: Slowly warm the reaction mixture. The rearrangement to the isocyanate and subsequent hydrolysis will occur. The reaction is often accompanied by the evolution of carbon dioxide.

• Product Isolation: Once the reaction is complete, the diamine can be isolated by extraction with an organic solvent.

• Purification: The crude diamine can be purified by distillation or by conversion to a salt, recrystallization, and then regeneration of the free base.

Logical Diagram: Hofmann Rearrangement Side Reactions

Caption: Formation of by-products from the isocyanate intermediate.

IV. General Troubleshooting for Diamine Synthesis

Frequently Asked Questions (FAQs)

Q7: My diamine product is discolored, even after purification. What is the likely cause?

A7: Discoloration in diamines is often due to oxidation.[2] Diamines, especially aromatic ones, can be sensitive to air and light, leading to the formation of colored impurities.

Troubleshooting:

• Inert Atmosphere: Handle the diamine under an inert atmosphere (e.g., nitrogen or argon) at all stages, including reaction, work-up, purification, and storage.[2][17]

• Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.

• Storage: Store the purified diamine in a dark, airtight container under an inert atmosphere, preferably at low temperatures.

Q8: I am observing polymerization of my diamine during the reaction or work-up. How can I prevent this?

A8: The bifunctional nature of diamines makes them susceptible to polymerization, especially if they can react with themselves or with other reactive species in the mixture.[17][18]

Troubleshooting:

• Dilute Conditions: Work with more dilute solutions to reduce the frequency of intermolecular reactions.[17]

• Slow Addition: Use a syringe pump for the slow addition of reagents to maintain a low concentration of reactive intermediates.[17]

• Use of Inhibitors: In some cases, adding a small amount of a polymerization inhibitor can be beneficial.[][20]

• Protecting Groups: Consider using protecting groups for one of the amine functionalities, which can be removed in a final step.

V. Analytical Methods for By-product Identification

A crucial aspect of troubleshooting is the accurate identification and quantification of by-products.

Analytical Technique	Application in Diamine Synthesis	Key Considerations
Gas Chromatography-Mass Spectrometry (GC-MS)	Ideal for identifying and quantifying volatile by-products such as secondary and tertiary amines, and residual solvents.[21][22]	Derivatization may be necessary for less volatile diamines to improve their chromatographic properties.[23] Use of a base-deactivated column is recommended to prevent peak tailing.[24]
High-Performance Liquid Chromatography (HPLC)	Excellent for the analysis of non-volatile by-products and for monitoring the progress of the reaction.[22][25]	A UV detector is commonly used. A photodiode array (PDA) detector can provide additional information about peak purity.[25]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information about the main product and any significant impurities.[24]	Can be used for quantitative analysis (qNMR) with an internal standard.[22]
Fourier-Transform Infrared (FTIR) Spectroscopy	Useful for identifying the functional groups present in the product and by-products. In-situ FTIR can be used for reaction monitoring.[24]	Can provide real-time information about the consumption of starting materials and the formation of products and intermediates.

VI. Conclusion

The synthesis of diamines is a fundamental process in organic chemistry with wide-ranging applications. However, the path to a pure product is often complicated by the formation of side products. A thorough understanding of the reaction mechanism, careful control of reaction conditions, and the use of appropriate analytical techniques are essential for successful diamine synthesis. This guide provides a starting point for troubleshooting common issues. Remember that each specific synthesis will have its own unique challenges, and a systematic approach to optimization is key to achieving your desired outcome.

References

• Chemistry LibreTexts. (2021, December 27). 11.5: Synthesis of Amines.
• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry.
• Ashenhurst, J. (2018, January 31). The Gabriel Synthesis. Master Organic Chemistry.
• Khan, M. N. (2003). Suggested Improvement in the Ing−Manske Procedure and Gabriel Synthesis of Primary Amines: Kinetic Study on Alkaline Hydrolysis of N-Phthaloylglycine and Acid Hydrolysis of N-(o-Carboxybenzoyl)glycine in Aqueous Organic Solvents. The Journal of Organic Chemistry, 68(23), 8873–8879.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Wikipedia. (2024, March 20).
• Chemistry Steps. (2024, March 29).
• BenchChem. (2025, December).
• PatSnap. (2025, March 28). Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses.
• BYJU'S. (2019, January 19). Gabriel Phthalimide Synthesis Mechanism.
• Baiker, A., & Kijenski, J. (2002). The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control.
• Scribd. (n.d.). Hofmann Rearrangement Mechanism Overview.
• BenchChem. (n.d.).
• Heinze, T., & Pfeifer, A. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. Molecules, 22(5), 723.
• Ashenhurst, J. (2017, September 19). The Hofmann and Curtius Rearrangements. Master Organic Chemistry.
• Chemistry Steps. (2025, June 17). Hofmann Rearrangement.
• Ashenhurst, J. (2017, May 26). Alkylation of Amines (Sucks!). Master Organic Chemistry.
• Wikipedia. (2024, March 15). Hofmann rearrangement. In Wikipedia.
• Defense Technical Information Center. (1966).
• LabRulez GCMS. (n.d.). Amines - Analysis of impurities in ethylene diamine.
• Alfa Chemistry. (n.d.). Hofmann Rearrangement.
• Powers, D. C., & Baran, P. S. (2014). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters, 16(10), 2744–2747.
• BenchChem. (n.d.). Troubleshooting common issues in quinoxaline synthesis protocols.
• BenchChem. (n.d.). A Comparative Guide to Analytical Methods for Purity Assessment of 3,5-Dibromobenzene-1,2-diamine.
• BenchChem. (n.d.).
• BOC Sciences. (n.d.).
• Chemistry LibreTexts. (2025, January 19). 20.7: Chemistry of Nitriles.
• BenchChem. (n.d.). troubleshooting common problems in quinoxaline synthesis.
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• University of Calgary. (n.d.).
• Organic Chemistry Portal. (n.d.). Amine synthesis by Hofmann rearrangement.
• BenchChem. (n.d.). analytical methods for identifying impurities in 2-Fluoro-5-nitrobenzene-1,4-diamine reactions.
• Organic Chemistry Portal. (n.d.). Amine synthesis by nitrile reduction.
• Chemistry LibreTexts. (2015, July 19). 21.
• Macromolecules. (2024, September 10).
• MDPI. (2023, February 22).
• PubMed. (2024, February 22).
• The Journal of Organic Chemistry. (2018, August 9).
• Chemistry LibreTexts. (2023, January 22). Gabriel Synthesis.
• Organic Chemistry Tutor. (n.d.). Gabriel Synthesis.
• Japan International Cooperation Agency. (n.d.). III Analytical Methods.
• Chemistry Steps. (2020, April 15). The Gabriel Synthesis.
• Longchang Chemical. (2022, December 30).
• J&K Scientific LLC. (2025, December 3). Hofmann Rearrangement.
• Sigma-Aldrich. (n.d.). MRT - Mono-Boc-Protection of Diamines.

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Technical Support Center: Synthesis and Purification of 4-Decene-1,10-diamine

Welcome to the technical support center for 4-Decene-1,10-diamine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions for improving the yield and purity of this versatile unsaturated diamine. Given that a standardized, one-pot synthesis is not widely established, this document outlines a robust, multi-step synthetic strategy. We will address common challenges at each stage with detailed troubleshooting guides and protocols grounded in established chemical principles.

Core Synthetic Strategy: A Multi-Step Approach

The synthesis of 4-Decene-1,10-diamine presents unique challenges, primarily in achieving high stereoselectivity at the C4-C5 double bond while ensuring the terminal amine groups are installed efficiently. A logical and controllable approach involves a three-stage process starting from a commercially available or readily synthesized C10 alkyne precursor.

Caption: Proposed synthetic workflow for 4-Decene-1,10-diamine.

Frequently Asked Questions (FAQs)

Q1: Why is a multi-step synthesis proposed instead of a direct diamination of an alkene?

A1: Direct diamination of unactivated alkenes is an area of active research but often faces significant challenges with regioselectivity, catalyst compatibility, and the availability of starting materials.[1][2][3] A multi-step approach, while longer, offers superior control over the double bond geometry (cis or trans) and utilizes more predictable, high-yielding reactions like azide substitution and reduction.

Q2: What are the most critical factors for success in this synthesis?

A2: The three most critical factors are:

• Strictly Anhydrous Conditions: Many of the reagents, particularly for hydroxyl activation (e.g., mesyl chloride) and azide reduction (e.g., LiAlH₄), are highly sensitive to moisture.[4]

• Catalyst Selection and Control: The outcome of the alkyne reduction is entirely dependent on the catalyst system used. An improperly prepared or "over-active" Lindlar catalyst will lead to the saturated impurity, decane-1,10-diamine.[5]

• Inert Atmosphere: The final diamine product can react with atmospheric carbon dioxide to form carbonate salts, which can complicate purification and analysis.[6] All purification and storage steps should be performed under an inert atmosphere (Nitrogen or Argon).

Q3: How can I confirm the stereochemistry (E/Z or cis/trans) of the double bond?

A3: ¹H NMR spectroscopy is the most direct method. The coupling constant (J-value) for the vinyl protons is diagnostic:

• cis (Z)-alkenes: Typically show a J-value of ~10-12 Hz.

• trans (E)-alkenes: Typically show a larger J-value of ~15-18 Hz. ¹³C NMR can also be used, as the chemical shifts of the allylic carbons differ between isomers.

Q4: What analytical methods are best for assessing the final product's purity?

A4: A combination of techniques is recommended for comprehensive purity validation:[7][8]

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying volatile impurities and confirming the molecular weight of the product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure, isomeric ratio (E/Z), and detect any major impurities. Quantitative NMR (qNMR) can provide an absolute purity value without a specific reference standard.[7]

• Acid-Base Titration: A simple and accurate method to determine the molar content of the amine groups, providing an excellent measure of assay purity.[7]

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Stage 1: Stereoselective Alkyne Reduction

Q: My yield of the desired (Z)-4-Decene-1,10-diol is low, with significant amounts of starting alkyne remaining.

Potential Cause	Explanation & Solution
Catalyst Inactivity	The Lindlar catalyst (Pd/CaCO₃ poisoned with lead) may be old or deactivated. Solution: Use a fresh batch of high-quality Lindlar catalyst. Ensure the reaction is stirred vigorously to maintain catalyst suspension.
Insufficient Hydrogen	The reaction may be starved of hydrogen. Solution: Ensure a slight positive pressure of hydrogen is maintained. A balloon is often sufficient and safer for monitoring intake than a high-pressure setup for this type of selective reduction.[5]
Catalyst Poisoning	Impurities in the starting material or solvent (e.g., sulfur compounds) can poison the palladium catalyst. Solution: Purify the 4-decyn-1,10-diol by recrystallization or column chromatography before the reaction. Use high-purity, degassed solvents.

Q: My product is contaminated with a significant amount of the fully saturated Decane-1,10-diol.

Potential Cause	Explanation & Solution
Over-active Catalyst	The Lindlar catalyst is not sufficiently "poisoned," leading to the reduction of the alkene to an alkane. Solution: Add a secondary poison like quinoline (1-2 mol%) to the reaction mixture before introducing hydrogen. This further deactivates the most aggressive catalytic sites.[5]
Reaction Time / Monitoring	The reaction was allowed to proceed for too long. Solution: Monitor the reaction progress closely and frequently using Thin Layer Chromatography (TLC) or GC. Stop the reaction immediately upon consumption of the starting material by filtering off the catalyst.

Stage 2 & 3: Diamination Pathway

Q: The conversion of the diol to the diamine is low-yielding.

Caption: Troubleshooting logic for the diamination sequence.

Q: My final product is difficult to purify and appears as a waxy or oily solid.

Potential Cause	Explanation & Solution
Residual Solvent	High-boiling solvents like DMF or DMSO from the substitution step may be present. Solution: After the aqueous workup, perform several washes with brine to remove residual DMF. For final purification, consider high-vacuum distillation or bulb-to-bulb (Kugelrohr) distillation.
Formation of Side Products	Incomplete reduction can leave the diazide or other intermediates. Elimination reactions can also occur. Solution: Confirm the identity of impurities via GC-MS. If impurities are basic (e.g., secondary amines from side reactions), purification via an acid-base extraction can be effective before final distillation or recrystallization.
Carbon Dioxide Contamination	The basic amine product readily reacts with atmospheric CO₂ to form a non-volatile salt.[6] Solution: Handle the purified diamine exclusively under an inert atmosphere. For purification, an acid-base extraction will liberate the free amine from any carbonate salts. Recrystallization should be performed from degassed solvents under nitrogen or argon.

Key Experimental Protocols

Protocol 1: Synthesis of (Z)-4-Decene-1,10-diol (Lindlar Reduction)

• Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a hydrogen inlet (balloon), and a septum, dissolve 4-decyn-1,10-diol (1 equivalent) in anhydrous ethanol (or ethyl acetate).

• Catalyst Addition: Add Lindlar catalyst (5% Pd on CaCO₃, poisoned with lead; ~0.05 eq by weight) and quinoline (0.02 eq).

• Hydrogenation: Purge the flask with hydrogen gas three times. Maintain a positive pressure of hydrogen using a balloon.

• Reaction: Stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress every 30 minutes by TLC (e.g., using 30% Ethyl Acetate in Hexane). The product will have a slightly lower Rf than the starting material.

• Workup: Once the starting material is consumed, immediately filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite pad with ethanol.

• Isolation: Evaporate the solvent under reduced pressure. The crude diol can be purified by column chromatography on silica gel if necessary.

Protocol 2: Purification by Acid-Base Extraction

This protocol is for purifying the final crude 4-Decene-1,10-diamine from non-basic impurities.

• Dissolution: Dissolve the crude diamine product in a suitable organic solvent like dichloromethane (DCM) or diethyl ether.

• Acid Extraction: Transfer the solution to a separatory funnel and extract three times with 1 M hydrochloric acid (HCl). The diamine will move into the aqueous layer as the hydrochloride salt.

• Wash Organic Layer: The organic layer containing neutral impurities can be discarded.

• Basification: Cool the combined aqueous layers in an ice bath. Slowly add a strong base (e.g., 6 M NaOH) with stirring until the pH is >12. The free diamine will separate, often as an oil or solid.

• Back Extraction: Extract the basified aqueous layer three times with fresh DCM or ether.

• Drying and Isolation: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure (under an inert atmosphere) to yield the purified free diamine.

References

• Copper-Catalyzed Alkene Diamination: Synthesis of Chiral 2-Aminomethyl Indolines and Pyrrolidines - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• cis-4-Decene - Cheméo. (n.d.). Cheméo. [Link]

• 4-Decene-1,10-diamine - CAS Common Chemistry. (n.d.). CAS. [Link]

• Alkene Difunctionalization Directed by Free Amines: Diamine Synthesis via Nickel-Catalyzed 1,2-Carboamination. (2022). ACS Publications. [Link]

• Methods for direct alkene diamination, new & old - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Vicinal Diamination of Alkenes under Rh-Catalysis. (2014). ACS Publications. [Link]

• Optimization of reaction conditions of enamine synthesis. (2024). ResearchGate. [Link]

• 4-DECENE-1,10-DIAMINE - Inxight Drugs. (n.d.). National Center for Advancing Translational Sciences. [Link]

• decamethylenediamine - Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

• Synthesis of 1,10-decanediol diacetate and 1-decanol acetate from furfural. (n.d.). Royal Society of Chemistry. [Link]

• 4-Diazodecane-1,10-diamine | C10H22N4 | CID 142742353 - PubChem. (n.d.). National Center for Biotechnology Information. [Link]

• Synthesis of 1,2-diamines - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

• Diamine purification method - Google Patents. (n.d.).

• Troubleshooting Low DNA Yield From Plasmid Preps | VectorBuilder. (n.d.). VectorBuilder. [Link]

• A Review on Analytical Techniques for Quantitative Detection of Biogenic Amines in Aquatic Products - MDPI. (2024). MDPI. [Link]

• Process Optimization of Synthesis of 1-Decene by Olefin Metathesis of Methyl Oleate. (2021). ChinaXiv. [Link]

• 1,10-Diaminodecane: Your Key to Efficient Organic Synthesis. (2026). Geshem. [Link]

• New Fluorine-Containing Diamine Monomers for Potentially Improved Polyimides - MDPI. (2023). MDPI. [Link]

• Guide - Low Yield Troubleshooting - PacBio. (2018). PacBio. [Link]

• Optimization of a Catalytic Chemoenzymatic Tandem Reaction for the Synthesis of Natural Stilbenes in Continuous Flow - MDPI. (2020). MDPI. [Link]

• Purine and Related Compound Purification Strategies - Teledyne Labs. (n.d.). Teledyne ISCO. [Link]

• Decane-1,10-diamine - ChemBK. (2025). ChemBK. [Link]

• Preparation method of 1,10-decanediol - Google Patents. (n.d.).

• Diamine Biosynthesis: Research Progress and Application Prospects - PMC. (2020). National Center for Biotechnology Information. [Link]

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Technical Support Center: Preventing Oxidation and Degradation of Unsaturated Diamines

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have structured this guide to move beyond basic handling instructions. Unsaturated diamines present a dual-threat degradation profile: the electron-rich amine lone pairs are highly susceptible to oxidative attack, while the carbon-carbon unsaturation (alkenes/alkynes) invites radical-initiated polymerization.

This guide provides researchers and drug development professionals with the mechanistic causality behind these degradation pathways and field-proven, self-validating protocols to ensure the long-term integrity of your chemical inventory.

I. Mechanistic Overview of Degradation

To stabilize a molecule, you must first understand how it breaks down. Unsaturated diamines degrade primarily through a free radical chain mechanism initiated by trace transition metals, UV light, or ambient oxygen[1].

• Amine Oxidation: The process begins with the abstraction of a hydrogen atom, leading to the formation of hydroperoxides. These reactive oxygen species attack the nitrogen lone pair, resulting in N-oxide formation and subsequent C–N bond cleavage via C-centered radicals[2].

• Alkene/Alkyne Polymerization: The unsaturation in the carbon backbone acts as a sink for radical propagation. Once a radical is generated, it can attack the π -bond of an adjacent molecule, leading to rapid cross-linking, increased viscosity, and eventual oligomerization.

Mechanistic pathways of unsaturated diamine degradation and stabilization interventions.

II. Frequently Asked Questions (FAQs)

Q1: Why do my unsaturated diamines turn yellow or brown upon storage, and how can I prevent it? A1: Discoloration is the macroscopic symptom of microscopic radical chain oxidation. Trace metals in the storage vessel catalyze the formation of hydroperoxides from ambient O2​ [3]. These peroxides oxidize the amines into conjugated imines and N-oxides that strongly absorb visible light. To prevent this, you must interrupt the radical propagation cycle. This is achieved by adding sulfur-containing inhibitors (like 2,2-thiodiethanol)[1] or chelating agents like ethylenediaminetetraacetic acid (EDTA)[4], which sequester the trace metals responsible for radical initiation.

Q2: How does the presence of double/triple bonds change the storage requirements compared to saturated aliphatic amines? A2: Saturated aliphatic amines primarily suffer from N-oxidation and CO2​ absorption (forming carbamates). However, the π -bonds in unsaturated diamines introduce a pathway for auto-polymerization. Storing them under an inert atmosphere (Argon) is mandatory, but insufficient on its own. You must also add a phenolic antioxidant (e.g., BHT at 100-500 ppm) to act as a radical scavenger, halting both alkene polymerization and amine degradation[3].

Q3: Can I store unsaturated diamines as free bases long-term? A3: It is highly discouraged. The most robust method for archival storage is converting the free base into an ammonium salt (e.g., hydrochloride or trifluoroacetate). Protonating the amine removes the electron density from the nitrogen lone pair, completely eliminating its nucleophilicity and susceptibility to oxidative attack.

III. Troubleshooting Workflow

If you suspect your diamine inventory has degraded, use the following logical workflow to assess the damage and determine if the batch can be salvaged.

Troubleshooting workflow for assessing and recovering degraded unsaturated diamines.

IV. Experimental Protocols

The following protocols are designed as self-validating systems . By following the physical chemistry principles embedded in these steps, you inherently verify the success of the procedure.

Protocol A: Heterogeneous Chelation with EDTA (Short-to-Medium Term Storage)

Causality: EDTA is largely insoluble in aliphatic amines. By adding it as a solid suspension, it chelates trace metals at the solid-liquid interface without contaminating the bulk liquid phase[4].

• Purification: Freshly distill the unsaturated diamine under reduced pressure to remove existing N-oxides and oligomers.

• Doping: Add 0.1 wt% anhydrous EDTA powder directly to the distilled free base.

• Agitation: Stir the suspension gently for 1 hour under an Argon atmosphere to allow surface chelation of trace transition metals.

• Storage: Flush the headspace with Argon, seal tightly, and store in the dark at 4°C.

• Self-Validation (Pre-use): Before utilizing the amine in an experiment, pass the required volume through a 0.22 µm PTFE syringe filter. The complete physical removal of the insoluble EDTA guarantees that your reagent is metal-free and will not interfere with downstream metal-catalyzed cross-coupling reactions.

Protocol B: Conversion to Hydrochloride Salts (Archival Storage)

Causality: Protonation ties up the reactive lone pair, rendering the nitrogen chemically inert to oxygen and stabilizing the adjacent unsaturated bonds against electrophilic degradation.

• Dissolution: Dissolve the free base diamine in anhydrous diethyl ether (or THF) under an Argon atmosphere.

• Protonation: Place the flask in an ice bath (0°C). Slowly add a stoichiometric excess of anhydrous ethereal HCl (e.g., 2.0 M HCl in diethyl ether) dropwise with vigorous stirring.

• Isolation: A white precipitate (the diamine dihydrochloride salt) will form immediately. Collect the solid via vacuum filtration under a blanket of inert gas.

• Washing & Drying: Wash the filter cake with cold, anhydrous ether and dry under high vacuum for 12 hours.

• Self-Validation (Recovery): The resulting crystalline powder should be non-hygroscopic and indefinitely stable at room temperature. To validate its integrity, neutralize a small aliquot with aqueous NaOH and extract with dichloromethane; the recovered free base should be perfectly colorless and yield a clean 1H -NMR spectrum.

V. Quantitative Data: Storage Efficacy

The table below summarizes the expected half-life (time until >5% degradation by NMR or titration) of a standard unsaturated diamine under various storage conditions.

Storage Condition	Additive / Stabilizer	Estimated Half-Life	Primary Degradation Mode
Ambient Air, 25°C	None	< 1 week	N-Oxidation, Rapid Discoloration
Inert Gas (Ar), 25°C	None	1–2 months	Slow Polymerization
Ambient Air, 25°C	EDTA (0.1 wt%)	3–6 months	Reduced Coloration, Slow Oxidation
Inert Gas (Ar), -20°C	BHT (500 ppm)	> 1 year	Highly Stable
Ambient Air, 25°C	HCl Salt Formation	> 5 years	Indefinitely Stable

VI. References

• Inhibitors of Oxidative Degradation of Polyamine-Modified Silica Sorbents for CO2 Capture Source: acs.org URL:[Link]

• US4602108A - Alkyl amine color inhibitor Source: google.com (Patents) URL:

• Stability of Adsorbents for Direct Air Capture (DAC): Challenges and Perspectives Source: acs.org URL:[Link]

• Degradation of amine-supported CO2 adsorbents in the presence of oxygen-containing gases Source: researchgate.net URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US4602108A - Alkyl amine color inhibitor - Google Patents [patents.google.com]

Troubleshooting guide for polyamide synthesis with long-chain diamines

As a Senior Application Scientist, I have structured this technical support guide to address the unique thermodynamic and kinetic challenges associated with the synthesis of long-chain polyamides (LCPAs). Long-chain diamines (e.g., 1,10-decanediamine, 1,12-dodecanediamine) impart extraordinary properties to polymers, bridging the gap between traditional hydrogen-bonded polycondensates and highly crystalline polyolefins[1]. However, their inherent hydrophobicity and high volatility at elevated temperatures fundamentally alter the rules of step-growth polymerization.

This guide is designed to help researchers and drug development professionals troubleshoot and optimize their synthetic workflows through causality-driven methodologies.

I. Mechanistic Workflow: The Two-Step Polycondensation Strategy

To achieve high molecular weight, step-growth polymerization dictates that the molar ratio of functional groups must be strictly 1:1 (as defined by Carothers' equation). Because long-chain diamines volatilize near standard amidation temperatures, direct melt polymerization inevitably leads to stoichiometric imbalance and premature chain termination. The field-standard solution is a two-step process utilizing a zwitterionic "Nylon Salt" intermediate[2].

Standard two-step melt polycondensation workflow for long-chain polyamides.

II. Troubleshooting Q&A

Q1: Why is my final polyamide exhibiting low molecular weight and poor mechanical properties despite using high-purity monomers? Causality: In step-growth polymerization, low molecular weight is almost exclusively a stoichiometric issue. Long-chain diamines possess significant vapor pressure at the standard polycondensation temperatures (240–260 °C). If you run a direct melt polymerization, the diamine volatilizes and escapes with the water byproduct, permanently skewing the 1:1 molar ratio. Solution: You must isolate a "Nylon Salt" precursor prior to polymerization. The salt locks the diamine and diacid into an exact 1:1 ratio via ionic bonding (forming continuous hydrogen-bonded zwitterionic chains)[2]. Furthermore, the initial heating phase must be conducted in a sealed pressure vessel (autoclave) to physically trap any volatilized diamine while short oligomers form.

Q2: During Nylon Salt preparation, I am getting an oily phase separation instead of a crystalline salt precipitate. How do I fix this? Causality: Traditional nylon salts (like Nylon 6,6) are highly soluble in water and precipitate easily from ethanol. However, long-chain aliphatic monomers (C10–C18) are highly hydrophobic[3]. In purely aqueous systems, they fail to dissolve sufficiently to react, leading to emulsion formation. In pure ethanol, the resulting salt may remain too soluble or crash out as an amorphous paste. Solution: Utilize a mixed solvent system (e.g., ethanol/water at an 80:20 v/v ratio) and elevate the temperature to 70 °C for complete dissolution. Cool the solution slowly (at 0.5 °C/min) to induce proper crystallization.

Q3: I am attempting to synthesize a bio-based long-chain polyamide via interfacial polymerization, but the polymer film is fragile and conversion is low. Why? Causality: Interfacial polymerization relies on the rapid reaction between an aqueous diamine and an organic diacid chloride exactly at the phase boundary[4]. Because long-chain diamines are poorly soluble in water, their partition coefficient prevents them from effectively reaching the interface. This disrupts local stoichiometry and terminates chain growth. Solution: Add a phase-transfer catalyst (e.g., benzyltriethylammonium chloride) or a small amount of a miscible co-solvent (like THF) to the aqueous phase to enhance diamine mobility. However, for diamines longer than C10, transitioning to a melt polycondensation workflow is strongly recommended for structural integrity.

Q4: My polymer is cross-linking and turning yellow during the final vacuum stage. How can I prevent thermal degradation? Causality: Long-chain polyamides require extended reaction times under high vacuum to remove water and drive the equilibrium forward. Prolonged exposure to temperatures >250 °C causes thermal oxidation, leading to secondary amine formation and subsequent branching or cross-linking. Solution: Strictly purge the reactor with high-purity Argon (heavier than Nitrogen, providing a better blanket) before heating. Add a sterically hindered phenolic antioxidant (e.g., Irganox 1098, optimized for polyamides) at 0.15 wt% during the salt stage. Do not exceed 250 °C; instead, improve your vacuum quality (< 1 mbar) to facilitate water removal at a lower temperature.

III. Quantitative Data: Polymerization Strategies

Table 1: Comparison of Polymerization Strategies for Long-Chain Polyamides

Synthesis Methodology	Temp. Range (°C)	Pressure Profile	Stoichiometry Control	Primary Limitation
Direct Melt Polycondensation	240–260	Atmospheric to Vacuum	Poor (Diamine loss)	Low MW due to monomer volatility
Two-Step Melt (Nylon Salt)	220 → 260	High Pressure → Vacuum	Excellent (Zwitterionic lock)	Requires solvent recovery for salt step
Interfacial Polymerization	0–25	Atmospheric	Moderate (Partition dependent)	Poor aqueous solubility of LC diamines
Solid-State Polymerization	180–200	High Vacuum	Good (Pre-locked in prepolymer)	Extremely slow reaction kinetics

IV. Self-Validating Protocol: Two-Step Melt Polycondensation of PA12,12

This protocol outlines the synthesis of Polyamide 12,12 using 1,12-dodecanediamine and 1,12-dodecanedioic acid. It includes a critical self-validation step to ensure stoichiometric perfection before committing to high-temperature processing.

Phase 1: Nylon Salt Preparation & Validation

• Dissolution: In a reflux setup, dissolve 0.1 moles of 1,12-dodecanedioic acid in 150 mL of an 80:20 (v/v) ethanol/water mixture at 75 °C.

• Neutralization: Slowly add a stoichiometric equivalent (0.1 moles) of 1,12-dodecanediamine dissolved in 50 mL of the same hot solvent. Stir continuously for 30 minutes.

• Crystallization: Remove heat and allow the solution to cool to room temperature at a rate of ~0.5 °C/min. Filter the precipitated white zwitterionic salt under a vacuum and dry at 60 °C for 12 hours.

• Self-Validation Check (Critical): Dissolve exactly 1.0 g of the dried salt in 100 mL of distilled water/ethanol (50:50). Measure the pH. A perfect 1:1 stoichiometric salt will read exactly between 7.4 and 7.6 . If the pH is >7.6, free diamine is present; if <7.4, free diacid is present. Adjust the bulk batch with micro-additions of the deficient monomer, re-dissolve, and re-precipitate until the pH is validated.

Phase 2: Pre-Polymerization (Oligomerization) 5. Loading: Transfer the validated salt into a stainless-steel high-pressure autoclave. Add 0.15 wt% antioxidant (e.g., Irganox 1098). 6. Purging: Seal the reactor and purge with high-purity Argon (3 cycles of pressurizing to 5 bar and venting). 7. Pressurized Heating: Heat the reactor to 220 °C. The autogenous pressure will rise (approx. 1.5–2.0 MPa) due to the release of condensation water. Maintain these conditions for 2 hours. The high pressure prevents the volatilization of any unreacted diamine while oligomers form.

Phase 3: High-Vacuum Polycondensation 8. Venting: Slowly vent the pressure down to atmospheric levels over 45 minutes to prevent foaming and oligomer carry-over. 9. Chain Extension: Increase the temperature to 250 °C. Apply a dynamic high vacuum (< 1 mbar) for 2 to 3 hours. Monitor the torque of the mechanical stirrer; polycondensation is complete when the torque reaches a stable plateau, indicating target melt viscosity. 10. Recovery: Break the vacuum with Argon. Extrude the viscous polymer melt under positive pressure into a cold-water bath to quench the crystalline structure, then pelletize.

V. References

• Synthesis and characterization of copolyamide 1010/410 with varying putrescine contents for meat packaging applications. Polymer Chemistry (RSC Publishing). URL:

• Precision Oligomeric Building Blocks toward Chemically Recyclable Polyolefin-like Materials. PMC. URL:

• Biobased Amines: From Synthesis to Polymers; Present and Future. Chemical Reviews (ACS Publications). URL:

• Three Ways to Polyamides: The Impact of Polymerization Mechanism on Polymer Properties. Journal of Chemical Education (ACS Publications). URL:

Sources

• 1. Precision Oligomeric Building Blocks toward Chemically Recyclable Polyolefin-like Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and characterization of copolyamide 1010/410 with varying putrescine contents for meat packaging applications - Polymer Chemistry (RSC Publishing) DOI:10.1039/D5PY00766F [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Impact of Impurities in Diamine Monomers on Polymer Properties

A Foreword on "4-Decene-1,10-diamine"

This guide addresses the critical impact of monomer impurities on polymer properties. While the query specified "4-Decene-1,10-diamine," this monomer is not extensively documented in scientific literature. Therefore, to provide a scientifically robust and practical resource, this document will use Hexamethylenediamine (HMDA) , a primary component of Nylon 6,6, as a representative aliphatic diamine. The principles, troubleshooting steps, and analytical methods discussed here are broadly applicable to the polymerization of other diamine monomers.

Section 1: Frequently Asked Questions (FAQs)

Here we address common questions regarding the role of diamine monomer purity in polyamide synthesis.

Q1: Why is monomer purity so critical in step-growth polymerization?

A1: Step-growth polymerization, the process used to make polyamides, involves a series of independent reactions between functional groups.[1] To achieve a high molecular weight polymer, the reaction must proceed to a very high conversion rate, typically >99%.[2] This requires a precise stoichiometric balance between the reacting functional groups (e.g., amine groups from the diamine and carboxylic acid groups from a diacid). Reactive impurities disrupt this balance, prematurely terminating polymer chains and drastically limiting the final molecular weight.[3]

Q2: What are the most common types of impurities in diamine monomers like HMDA?

A2: Impurities in HMDA can originate from its synthesis (the hydrogenation of adiponitrile) or degradation during storage.[4] Common impurities include:

• Monofunctional Amines: These have only one reactive amine group and act as "chain stoppers," preventing further polymer growth.[1][3]

• Oxidation Products: Exposure to air can lead to the formation of carbonyls and other oxidation products, which can cause discoloration (yellowing) in the final polymer.

• Water: While water is a byproduct of the condensation reaction, excess water in the initial monomer mixture can affect the reaction equilibrium and kinetics.[5][6][7]

• Unreacted Precursors or Byproducts: Compounds like 1,2-diaminocyclohexane and hexamethyleneimine can be generated during HMDA synthesis.[4]

• Ammonia: Dissolved ammonia is a common impurity that can be difficult to remove by distillation alone.[8]

Q3: How do monofunctional impurities, even in small amounts, affect the final polymer's molecular weight?

A3: Monofunctional impurities are particularly detrimental because they cap the growing polymer chain.[3] Once a monofunctional amine reacts with a diacid, the chain end becomes non-reactive and can no longer participate in polymerization. This severely limits the degree of polymerization (DP) and, consequently, the polymer's molecular weight. The effect is so significant that monofunctional species like acetic acid are sometimes added intentionally in precise amounts to control and stabilize the molecular weight of nylons.[1][9]

Q4: Can impurities affect the thermal stability of the resulting polyamide?

A4: Yes. Certain impurities, particularly residual polymerization catalysts or acidic species, can significantly lower the thermal stability of polyamides.[5][10] These impurities can catalyze hydrolytic or other degradation mechanisms at elevated temperatures, leading to a faster breakdown of the polymer chains, reduced molecular weight, and the evolution of volatiles like CO2.[5][11] Purifying the polymer to remove these traces has been shown to increase the activation energy required for thermal degradation, indicating enhanced stability.[5][10]

Section 2: Troubleshooting Guide

This section provides a problem-oriented approach to diagnosing and resolving issues during polyamide synthesis that may be linked to impurities in the 4-Decene-1,10-diamine (represented by HMDA).

Issue 1: Low Molecular Weight and Poor Mechanical Properties (e.g., Brittleness)

Symptom	Potential Cause (Impurity-Related)	Troubleshooting & Resolution
Polymerization results in a low viscosity melt or a brittle, low-strength solid.	Presence of Monofunctional Amines: Act as chain stoppers, preventing the build-up of long polymer chains.[3]	1. Quantify Monomer Purity: Use Gas Chromatography (GC) to detect and quantify monofunctional impurities.[12] 2. Purify Monomer: Employ fractional distillation or recrystallization to remove lower-boiling or structurally different monofunctional species. 3. Adjust Stoichiometry: If purification is not feasible, a precise quantitative analysis of the impurity is needed to adjust the diacid-to-diamine ratio, though this is complex and may not be ideal.
Consistently low molecular weight despite high-purity monomers.	Incorrect Stoichiometric Ratio: An imbalance between amine and carboxylic acid functional groups limits the extent of reaction.[1]	1. Verify Titration of Monomers: Perform an accurate acid-base titration of the diamine solution and the diacid to ensure the initial molar ratio is exactly 1:1. 2. Form a Nylon Salt: Prepare a 1:1 salt of the diamine and diacid (e.g., "Nylon 6,6 salt") and recrystallize it. Using the purified salt ensures perfect stoichiometry for the polymerization.[9][13]

Issue 2: Polymer Discoloration (Yellowing)

Symptom	Potential Cause (Impurity-Related)	Troubleshooting & Resolution
The final polymer product exhibits a yellow or brownish tint instead of being colorless.	Oxidation of Diamine Monomer: The amine groups are susceptible to oxidation from air exposure, forming chromophoric (color-causing) species.	1. Inert Atmosphere Handling: Store and handle the diamine monomer under an inert atmosphere (e.g., nitrogen or argon) to prevent air exposure. 2. Check Storage Conditions: Ensure the monomer is stored in a cool, dark place in a tightly sealed container. 3. Purification: If the monomer is already discolored, consider vacuum distillation to separate the pure diamine from less volatile, colored oxidation products.
Polymerization reaction itself darkens significantly, especially at high temperatures.	Thermal Oxidation during Polymerization: Impurities or the monomer itself can degrade at high melt temperatures, especially in the presence of trace oxygen.	1. High-Purity Inert Gas Purge: Ensure the polymerization reactor is thoroughly purged with high-purity nitrogen or argon before and during the reaction to maintain an oxygen-free environment. 2. Optimize Polymerization Time/Temp: Avoid excessively high temperatures or prolonged reaction times, which can promote thermal degradation.[9]

Issue 3: Inconsistent Polymerization and Batch-to-Batch Variability

Symptom	Potential Cause (Impurity-Related)	Troubleshooting & Resolution
Different batches of polymer made with the same protocol have varying molecular weights, melt viscosities, or mechanical properties.	Variable Water Content in Diamine: Water can act as a plasticizer and affect reaction kinetics.[5][7] Inconsistent water levels lead to inconsistent results.	1. Standardize Monomer Drying: Implement a consistent drying protocol for the diamine monomer before each polymerization (e.g., using molecular sieves or vacuum drying). 2. Quantify Water Content: Use Karl Fischer titration to measure the water content in each batch of monomer to ensure it is below the acceptable threshold for your process.
Unpredictable results or side reactions.	Presence of Unknown Reactive Impurities: Synthesis byproducts or contaminants from handling can introduce unintended reactive groups.	1. Comprehensive Monomer Analysis: Use a combination of analytical techniques (GC-MS, HPLC, NMR) to identify and quantify unknown impurities.[14] 2. Source New Monomer: If a monomer batch is found to be heavily contaminated, it may be necessary to source a higher-purity grade or from a different supplier.

Section 3: Visualization & Workflows

Diagram 1: Impact of Monofunctional Impurity on Polymerization

This diagram illustrates how a monofunctional amine (a "chain stopper") terminates the growth of a polyamide chain, limiting the final molecular weight.

Causality of chain termination by a monofunctional impurity.

Diagram 2: Troubleshooting Workflow for Low Molecular Weight

This workflow provides a logical sequence of steps to diagnose the root cause of unexpectedly low molecular weight in a polyamide synthesis.

Diagnostic workflow for low molecular weight issues.

Section 4: Experimental Protocols

Protocol 1: Purity Analysis of Diamine Monomer by Gas Chromatography (GC)

Objective: To identify and quantify volatile impurities, particularly monofunctional amines, in a diamine sample.

Methodology:

• Instrument: Gas Chromatograph with a Flame Ionization Detector (GC-FID).[12]

• Column: A polar capillary column suitable for amine analysis, such as an Agilent CP-Wax for Volatile Amines and Diamines, is recommended.[15]

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the diamine monomer into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with a suitable solvent (e.g., methanol or a solvent specified by the column manufacturer).

  • Prepare a series of calibration standards of known monofunctional amine impurities (e.g., hexylamine) in the same solvent.

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Carrier Gas: Helium or Hydrogen

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 240 °C, and hold for 5 minutes. (Note: This program must be optimized for the specific diamine and expected impurities).

• Analysis:

  • Inject 1 µL of the prepared sample.

  • Identify impurity peaks by comparing their retention times to those of the prepared standards.

  • Quantify the impurities by creating a calibration curve from the standard solutions and relating the peak area of the impurity in the sample to this curve.

Protocol 2: Quantification of Water Content by Karl Fischer Titration

Objective: To accurately determine the amount of water present in the diamine monomer.

Methodology:

• Instrument: Volumetric or coulometric Karl Fischer titrator. A coulometric titrator is preferred for very low water content (<0.1%).

• Reagents: Use commercially available Karl Fischer reagents (e.g., Hydranal™-Composite 5). The solvent medium should be compatible with amines.

• Procedure:

  • Standardize the Karl Fischer reagent with a certified water standard or disodium tartrate dihydrate.

  • In a dry, nitrogen-purged glovebox or using a gas-tight syringe, accurately transfer a known mass (typically 0.5-1.0 g) of the diamine monomer directly into the titration vessel.

  • Start the titration. The instrument will automatically dispense the titrant until the endpoint is reached (indicated by a persistent iodine excess).

  • The instrument software will calculate the water content as a percentage or in parts per million (ppm) based on the sample mass and the volume of titrant consumed.

  • Perform the measurement in triplicate to ensure accuracy.

References

• Influence of Impurities on the Pyrolysis of Polyamides - PMC - NIH. (n.d.). Retrieved from [Link]

• Step-growth polymerization - Wikipedia. (n.d.). Retrieved from [Link]

• Thermal Degradation of Polyamides. Part 1. Aliphatic Polymers. - DTIC. (n.d.). Retrieved from [Link]

• Principles of Step-Growth Polymerization (Polycondensation and Polyaddition). (n.d.). Retrieved from [Link]

• Purity of Ethylene Diamine by GC-FID - Vitas.no. (n.d.). Retrieved from [Link]

• Mechanism of the degradation of polyamides - NIST Technical Series Publications. (n.d.). Retrieved from [Link]

• Mechanism of the degradation of polyamides - ResearchGate. (n.d.). Retrieved from [Link]

• STEP-GROWTH (CONDENSATION) POLYMERIZATION. (n.d.). Retrieved from [Link]

• Recycling and Degradation of Polyamides - MDPI. (2024, April 11). Retrieved from [Link]

• US3193472A - Process for the purification of hexamethylenediamine - Google Patents. (n.d.).

• Solid Forms of Bio-Based Monomer Salts for Polyamide 512 and Their Effect on Polymer Properties - PMC. (2024, October 22). Retrieved from [Link]

• 30.4: Step-Growth Polymers - Chemistry LibreTexts. (2023, January 28). Retrieved from [Link]

• 1 Introduction to Synthetic Methods in Step-Growth Polymers. (n.d.). Retrieved from [Link]

• Effect of molecular weight and hydration on the tensile properties of polyamide 12. (2025, November 12). Retrieved from [Link]

• Resolution of trans-Cyclohexane-1,2-diamine and Determination of the Enantiopurity Using Chiral Solid-Phase HPLC Techniques and Polarimetry | Journal of Chemical Education - ACS Publications. (n.d.). Retrieved from [Link]

• Comparison of the properties of polyimides derived from various dianhydride and diamine monomers - RSC Publishing. (n.d.). Retrieved from [Link]

• Understanding the Effect of Water in Polyamides: A Review - OUCI. (n.d.). Retrieved from [Link]

• Amines Analysis of diamines in water - Agilent. (n.d.). Retrieved from [Link]

• US20110190541A1 - Method for the synthesis of high purity primary diamines and/or triamines - Google Patents. (2011, August 4).

• Determination of the hexamethylenediamine impurity in polyhexamethylene guanidine hydrochloride by HPLC method - ResearchGate. (n.d.). Retrieved from [Link]

• Impact of Impurities of Polypropylene and Silicone Inclusions on the Properties of Polyamide 6.6 Regranulates Derived from the R. (2022, February 9). Retrieved from [Link]

• Effect of Diamine Addition on Structural Features and Physical Properties of Polyamide 6 Synthesized by Anionic Ring-Opening Polymerization of ε-Caprolactam | Semantic Scholar. (n.d.). Retrieved from [Link]

• Hexamethylenediamine - Wikipedia. (n.d.). Retrieved from [Link]

• In uence of the Water Content in Polyamide 6 on Adhesion and Surface Pre-treatment for Adhesive Bonding - RWTH Publications. (2024, April 5). Retrieved from [Link]

• Archimer Water diffusivity in PA66: Experimental characterization and modeling based on free volume theory. (n.d.). Retrieved from [Link]

• Purification of Organic Materials and Study of Polymers Therefrom. - DTIC. (n.d.). Retrieved from [Link]

• Effect of Diamine Monomers with Varied Backbone Structures on Dielectric and Other Comprehensive Properties of Fluorinated Polyimide Films - MDPI. (2025, May 28). Retrieved from [Link]

• Hexamethylenediamine - American Chemical Society. (2018, October 1). Retrieved from [Link]

• Effects of diamine isomers on the properties of colorless and transparent copoly(amide imide)s - RSC Publishing. (n.d.). Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Step-growth polymerization - Wikipedia [en.wikipedia.org]
• 4. Hexamethylenediamine - Wikipedia [en.wikipedia.org]
• 5. Influence of Impurities on the Pyrolysis of Polyamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 7. archimer.ifremer.fr [archimer.ifremer.fr]
• 8. US3193472A - Process for the purification of hexamethylenediamine - Google Patents [patents.google.com]
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• 10. apps.dtic.mil [apps.dtic.mil]
• 11. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 12. Purity of Ethylene Diamine by GC-FID – Vitas Analytical Services [vitas.no]
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• 14. benchchem.com [benchchem.com]
• 15. agilent.com [agilent.com]

Strategies for controlling molecular weight in polycondensation reactions

Welcome to the Application Support Center for step-growth polymerization and polycondensation. Controlling the molecular weight (MW) in these systems is notoriously difficult compared to chain-growth polymerizations. Because polymer chains grow by the random collision of oligomers, achieving high molecular weight requires exceptionally high monomer conversion, precise stoichiometric balance, and rigorous byproduct removal.

This guide is designed for researchers and drug development professionals troubleshooting polycondensation reactions. It provides mechanistic explanations, field-proven protocols, and quantitative troubleshooting strategies.

Diagnostic Workflow: Polycondensation Troubleshooting

The following decision tree illustrates the fundamental logic for diagnosing and controlling molecular weight in step-growth systems.

Figure 1: Diagnostic workflow for targeting and controlling molecular weight in step-growth polycondensation.

Frequently Asked Questions & Troubleshooting

Q1: Why is my molecular weight plateauing at a low value despite long reaction times?

A: In step-growth polymerization, the number-average degree of polymerization ( Xˉn​ ) is governed by the Carothers Equation [1][2]. For a perfectly balanced system, Xˉn​=1/(1−p) , where p is the extent of reaction. If your MW is plateauing, you are likely failing to push p past 0.98. This is usually caused by two factors:

• Stoichiometric Imbalance: Even a 1% loss of one monomer (e.g., due to volatilization) caps the maximum possible degree of polymerization at 199, regardless of how long you run the reaction[2][3].

• Equilibrium Stagnation: Polycondensation is an equilibrium reaction. If the small-molecule byproduct (e.g., water, methanol) is not efficiently removed, the reverse reaction (depolymerization/hydrolysis) matches the forward reaction rate, halting chain growth[4].

Q2: How can I intentionally cap the molecular weight to synthesize a specific prepolymer?

A: To synthesize prepolymers with a predictable, stable molecular weight, you must intentionally disrupt the stoichiometry. This is achieved by either adding an excess of one bifunctional monomer or introducing a monofunctional "chain stopper"[3][5]. When a monofunctional monomer is added, it reacts with the growing chain ends, terminating them and preventing further condensation. The modified Carothers equation for an imbalanced system is Xˉn​=(1+r)/(1+r−2rp) , where r is the ratio of functional groups ( r≤1 ). By precisely controlling r , you dictate the absolute ceiling of the polymer's molecular weight.

Q3: Why am I getting inconsistent molecular weights between batches?

A: Batch-to-batch inconsistency in polycondensation is almost always traced back to monomer purity or inconsistent byproduct removal [2][4].

• Purity: If your monomers contain monofunctional impurities, they act as unquantified chain stoppers. Monomers must be recrystallized or distilled to >99.5% purity.

• Byproduct Removal: Variations in vacuum depth, stirring speed (which affects surface renewal for outgassing), or temperature ramp rates will drastically alter the efficiency of byproduct removal, thus altering the final extent of reaction ( p ).

Quantitative Data: Stoichiometry vs. Maximum Degree of Polymerization

The following table demonstrates the extreme sensitivity of polycondensation reactions to stoichiometric imbalance ( r ) and extent of reaction ( p ). Data is derived from the Carothers equation principles[1][3].

Extent of Reaction ( p )	Stoichiometric Ratio ( r )	Max Degree of Polymerization ( Xˉn​ )	Practical Implication
0.90 (90%)	1.000 (Perfect)	10	Oligomers only; brittle material.
0.95 (95%)	1.000 (Perfect)	20	Very low MW; poor mechanicals.
0.99 (99%)	1.000 (Perfect)	100	Moderate MW; usable polymer.
0.999 (99.9%)	1.000 (Perfect)	1,000	High MW; excellent properties.
1.00 (100%)	0.990 (1% Imbalance)	199	Absolute ceiling due to 1% monomer loss.
1.00 (100%)	0.950 (5% Imbalance)	39	Absolute ceiling due to 5% monomer loss.

Experimental Protocols

Protocol A: High-Vacuum Melt Polycondensation (Maximizing MW)

This protocol utilizes continuous byproduct removal to drive the equilibrium forward.

• Preparation: Weigh strictly equimolar amounts (1.000 : 1.000) of high-purity (>99.5%) bifunctional monomers into a heavy-walled glass reactor. Add the appropriate transesterification/amidation catalyst (e.g., Titanium tetrabutoxide, 0.1 mol%).

• Inert Purge: Seal the reactor and purge with ultra-high purity Argon or Nitrogen for 15 minutes to remove oxygen, preventing oxidative degradation at high temperatures.

• Oligomerization (Stage 1): Heat the mixture to 180–200°C under a continuous flow of inert gas. Maintain stirring at 150 RPM. Allow the primary condensation byproduct (e.g., water or methanol) to distill off for 2 hours.

• Polymerization (Stage 2): Gradually increase the temperature to 250–280°C (depending on the polymer's melting point). Slowly apply a dynamic vacuum, reducing the pressure to < 0.1 Torr over 30 minutes to prevent bumping.

• Surface Renewal: Reduce stirring speed to 50 RPM as viscosity increases. The high vacuum and mechanical shearing will continuously draw out residual byproducts, driving p>0.99 .

• Termination: Once the target torque (viscosity) is reached, break the vacuum with inert gas and immediately extrude or cool the polymer.

Protocol B: End-Capping for Controlled Prepolymer Synthesis

This protocol uses a monofunctional chain stopper to cap MW.

• Calculations: Determine the target Xˉn​ . Calculate the required stoichiometric imbalance ( r ) using the Carothers equation.

• Monomer Loading: Add the bifunctional monomers and the calculated molar equivalent of the monofunctional end-capper (e.g., acetic acid for polyamides, or benzoic acid for polyesters).

• Reaction: Follow the standard melt polycondensation heating profile (Protocol A, Steps 2-4).

• Equilibration: Because the end-capper physically prevents the chains from growing past the theoretical limit dictated by r , the reaction can be pushed to 100% conversion without the risk of runaway molecular weight or gelation[5].

References

• Grokipedia Contributors. (n.d.). Carothers equation. Grokipedia. Retrieved April 2, 2026, from[Link]

• Wikipedia Contributors. (n.d.). Carothers equation. Wikipedia, The Free Encyclopedia. Retrieved April 2, 2026, from [Link]

• Fiveable. (2025). Step-growth polymerization | Polymer Chemistry Class Notes. Fiveable. Retrieved April 2, 2026, from[Link]

• AskFilo. (2025). How to control the molecular weight of polymers during step growth polymerization. Filo. Retrieved April 2, 2026, from[Link]

• Penn State Dutton Institute. (n.d.). Carothers Theory: Stoichiometric Imbalance of Reactive Groups | MATSE 202. The Pennsylvania State University. Retrieved April 2, 2026, from[Link]

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• 5. Why the control of molecular weight is necessary? [2] How to control the .. [askfilo.com]

Diamine Synthesis Technical Support &amp; Troubleshooting Center

Welcome to the Diamine Synthesis Support Center. As a Senior Application Scientist, I have designed this hub to help researchers, chemists, and drug development professionals navigate the complex landscape of carbon-nitrogen bond formation. Diamines are ubiquitous motifs in pharmaceuticals, chiral auxiliaries, and ligands. However, their synthesis—whether through cross-coupling, hydroamination, or C-H functionalization—presents significant catalytic challenges.

This guide bypasses generic advice to focus on the mechanistic causality behind catalyst selection, providing self-validating protocols and targeted troubleshooting for your most stubborn reactions.

Logical Workflow for Catalyst Selection

Selecting the correct catalyst system depends entirely on your starting material and the desired regiochemistry of the diamine. The decision matrix below outlines the primary catalytic pathways utilized in modern diamine synthesis.

Decision matrix for diamine synthesis catalyst selection.

Quantitative Catalyst Performance Data

To establish a baseline for your expectations, the following table summarizes the quantitative performance of state-of-the-art catalyst systems across different diamine synthesis methodologies.

Synthesis Method	Catalyst System	Substrate Class	Yield (%)	Enantioselectivity (ee %)	Mechanistic Advantage
Buchwald-Hartwig Amination	Pd / BINAP or DPPF	Aryl Halides + Amines	85–98	N/A	Bidentate ligands prevent Pd-I dimer formation, accelerating reductive elimination[1].
Asymmetric Hydroamination	CuH / Ph-BPE	Allylic Pivalamides	64–82	96–98	N-pivaloyl group sterically suppresses unproductive β-hydride elimination.
Organocatalytic Mannich	L-Proline-derived tetrazole	Azido Ketones + Imines	84–99	>92	Regiospecificity is strictly controlled by the amino ketone protecting group[2].
C(sp3)-H Diamination	Dirhodium(II) / Sulfamate	Arylalkanes	55–86	82–90	Discriminatory metal-bound nitrene allows direct double C-H cleavage[3].

Troubleshooting FAQs: Mechanistic Interventions

Q: My Buchwald-Hartwig amination is stalling at low conversion, and I observe a black precipitate in the flask. How do I recover the yield? A: The black precipitate is palladium(0) crashing out of solution, which indicates catastrophic catalyst deactivation. Mechanistically, this occurs when the rate of oxidative addition or reductive elimination is too slow, leaving the under-coordinated Pd(0) susceptible to aggregation. Intervention: Switch from a monodentate phosphine to a bidentate ligand with a larger bite angle (such as BINAP or DPPF). Bidentate ligands enforce a cis-geometry on the palladium center, which prevents the formation of inactive palladium iodide dimers after oxidative addition and significantly accelerates the reductive elimination step[1].

Q: During the Cu-catalyzed hydroamination of allylic amines to form 1,2-diamines, I am isolating isomerized alkenes instead of the desired diamine product. What is going wrong? A: You are experiencing unproductive β-hydride elimination. After the initial hydrocupration of the alkene, the resulting alkylcopper intermediate is highly unstable. If the subsequent amination step is not faster than β-hydride elimination, the intermediate collapses, yielding an isomerized alkene. Intervention: Modify the protecting group on your allylic amine. Utilizing an N-pivaloyl protecting group is critical here; its steric bulk and electronic properties coordinate with the copper center, effectively locking the alkylcopper intermediate and suppressing β-elimination long enough for the amination to occur.

Q: I am using an organocatalytic Mannich reaction to synthesize chiral diamines, but I keep getting a mixture of 1,2- and 1,4-diamines. How do I control the regioselectivity? A: In direct organocatalytic asymmetric Mannich reactions, regioselectivity is not dictated by the catalyst alone, but by the transition state enforced by the amino ketone protecting group. Intervention: To synthesize 1,2-diamines exclusively, use azido ketones. The proline-derived catalyst will react with the azido ketone to form an enamine at the more highly substituted double bond. If your target is a 1,4-diamine, you must switch your substrate to a phthalimido ketone[2].

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Do not proceed to the next step unless the physical validation checkpoints are met.

Protocol A: Copper-Catalyzed Asymmetric Hydroamination for Chiral 1,2-Diamines[2]

Objective: Synthesis of enantioenriched 1,2-diamines from γ-substituted allylic pivalamides.

• Catalyst Preparation: In an argon-filled glovebox, combine Cu(OAc)₂ (5 mol%) and the chiral ligand (R,R)-Ph-BPE (5.5 mol%) in anhydrous THF.

  • Self-Validation Checkpoint: Stir for 15 minutes. The solution must transition to a deep, homogeneous blue/green color, confirming successful ligand coordination.

• CuH Generation: Add diethoxymethylsilane (2.0 equivalents) dropwise to the mixture at room temperature.

  • Self-Validation Checkpoint: Observe the solution closely. A subtle color shift to a yellow/brown hue accompanied by minor gas evolution (H₂) confirms the reduction of Cu(II) to the active CuH species. If the solution remains blue, the silane is compromised (likely hydrolyzed).

• Substrate Addition: Add the N-pivaloyl protected allylic amine (1.0 eq) and the electrophilic amine source (e.g., O-benzoylhydroxylamine, 1.2 eq).

• Reaction: Seal the vessel, remove from the glovebox, and stir at 40 °C for 16 hours.

• Quench & Workup: Quench carefully with saturated aqueous NH₄Cl. Extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Buchwald-Hartwig Amination for Aryl Diamines[1][5]

Objective: C-N cross-coupling of an aryl halide with a primary/secondary amine.

• Degassing (Critical Step): Add the aryl halide (1.0 eq) and amine (1.2 eq) to a Schlenk flask containing toluene. Sparge the solvent with dry Argon for at least 20 minutes. Oxygen is fatal to Pd(0).

• Precatalyst Assembly: Add Pd₂(dba)₃ (2 mol%) and BINAP (4.5 mol%) under a positive counter-flow of Argon.

  • Self-Validation Checkpoint: Upon heating to 50 °C for 10 minutes, the dark purple/red suspension of Pd₂(dba)₃ must dissolve and transition to a bright orange/yellow solution. This confirms the displacement of dba and the formation of the active Pd-BINAP complex. If the solution turns black, abort the reaction; oxygen has infiltrated the system.

• Base Addition: Add sodium tert-butoxide (NaOtBu, 1.5 eq). Note: If your substrate contains base-sensitive functional groups like esters, substitute with K₂CO₃, though reaction times will increase.

• Coupling: Heat the reaction to 90 °C and monitor via TLC/GC-MS until the aryl halide is consumed (typically 4–12 hours).

• Filtration: Cool to room temperature and filter through a pad of Celite to remove palladium salts before concentration.

References

• Buchwald–Hartwig amination - Wikipedia. wikipedia.org.
• Buchwald-Hartwig Amination - Chemistry LibreTexts. libretexts.org.
• Expedient Synthesis of Chiral 1,2- and 1,4-Diamines: Protecting Group Dependent Regioselectivity in Direct Organocatalytic Asymmetric Mannich Reactions | Organic Letters - ACS Publications. acs.org.
• Synthesis of 1,n-Diamines via Selective Catalytic C–H Diamination - ACS Publications. acs.org.
• Regio- and Enantioselective Synthesis of 1,2-Diamine Derivatives by Copper-Catalyzed Hydroamination - DSpace@MIT. mit.edu.

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• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to Polymers Derived from 4-Decene-1,10-diamine: A Bio-Inspired Unsaturated Polyamide Platform

For Researchers, Scientists, and Drug Development Professionals

The quest for sustainable and high-performance polymers has led to the exploration of novel bio-based monomers. Among these, long-chain unsaturated diamines, such as 4-Decene-1,10-diamine, represent a promising class of building blocks for advanced polyamides and polyurethanes. The presence of a double bond within the aliphatic chain offers a unique handle for post-polymerization modification, enabling the creation of functional materials with tunable properties for applications ranging from engineering plastics to sophisticated drug delivery systems.[1][2]

This guide provides a comprehensive characterization of polymers conceptually derived from 4-Decene-1,10-diamine. As this specific monomer is not yet widely commercialized, this guide will draw objective comparisons with established bio-based and conventional polymers, supported by experimental data from analogous systems. We will delve into the synthesis, properties, and characterization of these novel polymers, offering a forward-looking perspective for researchers in materials science and drug development.

The Promise of Unsaturated Long-Chain Polyamides

Polyamides, a cornerstone of the polymer industry, are valued for their excellent mechanical strength, thermal stability, and chemical resistance.[3][4] The introduction of a bio-based unsaturated diamine like 4-Decene-1,10-diamine into the polyamide backbone is anticipated to confer several advantages:

• Sustainability: Derived from renewable resources, these polymers can contribute to a reduced carbon footprint compared to their petroleum-based counterparts.[5][6][7]

• Functionality: The internal double bond serves as a reactive site for a variety of chemical modifications, such as cross-linking, grafting, or the attachment of bioactive molecules. This opens avenues for creating "smart" materials with tailored functionalities.

• Tunable Properties: The long aliphatic chain is expected to impart flexibility, lower water absorption, and improved processability compared to short-chain polyamides.[8][9]

Comparative Performance Analysis

To contextualize the potential of polyamides derived from 4-Decene-1,10-diamine (tentatively named PA 10,X-ene), we compare their expected properties with those of conventional polyamides (PA 6 and PA 66) and a well-established bio-based polyamide (PA 11).

Property	Expected for PA 10,X-ene (from 4-Decene-1,10-diamine)	PA 6	PA 66	PA 11 (Bio-based)
Monomer Source	Bio-based (conceptual)	Petroleum-based	Petroleum-based	Bio-based (Castor Oil)[7]
Melting Temp (°C)	150 - 180 (estimated)	220	265	185
Glass Transition (°C)	40 - 60 (estimated)	50	60	42
Tensile Strength (MPa)	40 - 60 (estimated)	80	85	55
Water Absorption (%)	Low (<1.5)	High (9.5)	High (8.5)	Low (1.9)
Key Features	Functionalizable, flexible, low moisture uptake	High strength, stiffness	High strength, stiffness, wear resistance	Low water absorption, good chemical resistance

Data for PA 6, PA 66, and PA 11 are typical values from literature and supplier data sheets. Properties for PA 10,X-ene are projected based on trends observed in other long-chain and bio-based polyamides.[3][10]

The introduction of the decene-diamine is expected to result in a lower melting point and glass transition temperature compared to PA 6 and PA 66, enhancing processability. Crucially, the longer aliphatic chain should lead to significantly lower water absorption, a known limitation of conventional nylons, thereby improving dimensional stability.[6] While the tensile strength may be lower than that of PA 6 and PA 66, the added functionality of the double bond presents a significant advantage for specialized applications.

Synthesis and Characterization Workflows

The synthesis and characterization of these novel polyamides would follow established protocols in polymer chemistry.

Synthesis of Polyamide from 4-Decene-1,10-diamine

A common method for polyamide synthesis is the melt polycondensation of a diamine with a dicarboxylic acid.

Caption: Synthesis workflow for an unsaturated polyamide.

Experimental Protocol: Melt Polycondensation

• Monomer Preparation: Equimolar amounts of 4-Decene-1,10-diamine and a dicarboxylic acid (e.g., adipic acid) are mixed to form a nylon salt.

• Polycondensation: The salt is heated in a reactor under an inert atmosphere (e.g., nitrogen) to initiate polymerization.

• Water Removal: The temperature is gradually increased, and a vacuum is applied to remove the water byproduct, driving the reaction to completion and increasing the molecular weight.

• Extrusion and Pelletization: The molten polymer is extruded, cooled, and pelletized for further processing and characterization.

Characterization Techniques

A suite of analytical techniques is essential to fully characterize the synthesized polymers.[11]

Caption: Polymer characterization workflow.

Detailed Methodologies:

• Fourier-Transform Infrared (FT-IR) Spectroscopy: To confirm the formation of the amide bond (typically showing characteristic peaks around 1640 cm⁻¹ for the C=O stretch and 3300 cm⁻¹ for the N-H stretch) and to verify the presence of the C=C double bond (around 1650 cm⁻¹).[12][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure of the polymer, confirm the monomer incorporation, and analyze the stereochemistry around the double bond.[13][14][15]

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI) of the polymer, which are crucial for understanding its mechanical properties.[13]

• Differential Scanning Calorimetry (DSC): To measure the glass transition temperature (Tg), melting temperature (Tm), and crystallization behavior of the polymer.[12][16]

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability and decomposition profile of the polymer by measuring weight loss as a function of temperature.[9][14]

• Tensile Testing: To determine key mechanical properties such as tensile strength, Young's modulus, and elongation at break, which define the material's suitability for structural applications.[13]

Applications in Drug Development

The unique properties of polymers derived from 4-Decene-1,10-diamine make them attractive candidates for drug delivery applications.[17][18]

• Biodegradable Carriers: The polymer backbone can be designed to be biodegradable, allowing for the controlled release of therapeutic agents over time.[17]

• Targeted Drug Delivery: The functionalizable double bond can be used to attach targeting ligands (e.g., antibodies, peptides) to direct the polymer-drug conjugate to specific cells or tissues, enhancing therapeutic efficacy and reducing side effects.

• Hydrogels: Cross-linking the unsaturated polymer chains can lead to the formation of hydrogels, which can encapsulate and protect sensitive drug molecules.

Conclusion

Polymers derived from the novel, bio-inspired monomer 4-Decene-1,10-diamine hold significant promise for the development of next-generation sustainable and functional materials. While still in the conceptual and early research stages, a comparative analysis with existing polyamides suggests a favorable combination of properties, including enhanced processability, low moisture absorption, and, most importantly, chemical functionality. The ability to tailor the polymer structure through post-polymerization modification opens up a vast design space for materials with applications in advanced engineering and medicine. Further research into the synthesis and characterization of these polymers is warranted to fully unlock their potential.

References

• Biobased Polyamides: A Journey from the Biomass towards Cutting Edge M
• GPS Safety Summary - Substance Name: - 1,10-Decanediamine - Arkema. (2014, August 31). Arkema.
• Synthesis, characterization and properties of novel polyamides derived from 4 4ʹ bis(4-carboxy methylene) biphenyl and various diamines. PMC.
• Synthesis and Characterization of Polyamides, Polyimides and Polyesters Containing Flexibilizing Groups.
• Biobased Polyamides: A Journey from the Biomass Towards Cutting Edge M
• New polyamides based on diacid with decanediamide and methylene groups and aromatic diamines. (2022, January 24).
• Polyamide/Poly(Amino Acid) Polymers for Drug Delivery. (2021, October 8). MDPI.
• Secondary aromatic diamines as curing agents in polyurethane manufacturing.
• 4-Diazodecane-1,10-diamine. PubChem.
• Polymer Characterization Technique Overview. (2024, August 15). Measurlabs.
• Polymers for Drug Delivery Systems. PMC.
• Synthesis and characterization of new soluble polyamides from Acenaphtohydrazinomercaptotriazole diamine. SciELO.
• Synthesis of highly elastic biocompatible polyurethanes based on bio-based isosorbide and poly(tetramethylene glycol) and their properties. PMC.
• Comparative Analysis of Bio-based Polymer and Conventional Plastics. (2025, October 21).
• Synthesis and Characterization of Unsaturated Biobased-Polyamides from Plant Oil. (2020, May 7).
• Synthesis and Characterization of Polyamides from Diamine Containing Amide Linkages in the Main Chain. (2013, December 15). IJERT.
• Chapter 2: Experimental and characteriz
• Polymer Journal - Vol. 38, No. 1 (January, 2006). (2006, January 15). J-STAGE.
• Biodegradable isocyanate-free polyurethane films via a noncatalytic route: facile modified polycaprolactone triol and biobased diamine as precursors. (2022, December 20). RSC Publishing.
• Applications of Polymers in Parenteral Drug Delivery. Kinam Park.
• STUDY OF AMIDES AND POLYAMIDES SYNTHESIZED FROM BIODEGRADABLE CARBOXYLIC ACIDS. (2024). Rasayan Journal of Chemistry.
• Polyurethanes with a diamine-diamide chain extender. American Chemical Society.
• Synthesis, Characterization, and Optical Properties of Carbazole-Functionalized Poly(norbornene-dicarboximide) by ROMP. University of Kentucky.
• Synthesis of High-Value Bio-Based Polyamide 12,36 Microcellular Foams with Excellent Dimensional Stability and Shape Recovery Properties. (2024, January 4). PMC.
• Part 3: Polymer Characterization Methods.
• Biobased Polyamides: Bridging Sustainability and Performance. (2024, January 3). BioSourced.
• MALDI-TOF Characterization of Functionalized Polymers. Sigma-Aldrich.
• Spectroscopic Techniques for the Characterization of Polymer Nanocomposites: A Review. (2017, December 22). MDPI.
• Exploring the potential of polymers: advancements in oral nanocarrier technology. (2025, October 10). BJNANO.
• Biobased nylon and potential from diamine monomers. (2025, January 14). Alder BioInsights.
• Colorless polyimides derived from adamantane-containing diamines. RSC Publishing.
• Analytical techniques in polymer analysis. Thermo Fisher Scientific.
• Biobased polymers and their application.

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Analytical techniques for confirming the structure of synthesized diamines

Title: Architectural Validation: A Comparative Guide to Analytical Techniques for Synthesized Diamines

Introduction Synthesized diamines—ranging from simple aliphatic spacers like ethylenediamine to complex C2​ -symmetric chiral scaffolds (e.g., DPEN, DACH)—are linchpins in modern asymmetric catalysis, polymer science, and pharmaceutical development[1]. However, confirming the precise molecular architecture of these compounds presents unique analytical challenges. Their high polarity, basicity, and tendency to form hydrogen bonds often complicate chromatographic separation, while the structural subtlety of chiral enantiomers demands highly sensitive spectroscopic environments.

As a Senior Application Scientist, I approach structure elucidation not as a checklist of instruments, but as a self-validating logical matrix. Every analytical technique has a blind spot; our goal is to layer orthogonal methods—Mass Spectrometry (MS) for the molecular framework, Nuclear Magnetic Resonance (NMR) for connectivity and spatial arrangement, and X-ray crystallography for absolute configuration—to build an irrefutable case for the synthesized structure.

The Analytical Arsenal: Comparative Methodologies and Causality

1.1. Mass Spectrometry (GC-MS & LC-MS/MS): Overcoming Polarity Mass spectrometry provides the foundational molecular weight and fragmentation pattern. However, direct Gas Chromatography-Mass Spectrometry (GC-MS) of diamines is notoriously difficult. The polar amine ( −NH2​ ) groups interact strongly with the silanol groups on standard silica-based GC columns, leading to severe peak tailing, sample loss, and thermal degradation.

The Causality of Derivatization: To circumvent this, we employ in situ acylation using reagents like trifluoroacetic anhydride (TFAA). This reaction converts the highly polar primary or secondary amines into volatile, thermally stable trifluoroacetamides [2]. This chemical masking not only improves chromatographic resolution but also directs the MS fragmentation pathways, yielding predictable, highly diagnostic fragment ions. For non-volatile or macrocyclic diamines, Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-ToF) or LC-MS/MS with electrospray ionization (ESI) is preferred, as it allows for soft ionization without the need for thermal vaporization[3].

1.2. Nuclear Magnetic Resonance (NMR) Spectroscopy: From Connectivity to Chirality While 1D ( 1H , 13C ) and 2D (COSY, HSQC) NMR easily map the carbon-hydrogen framework, the true challenge lies in differentiating enantiomeric diamines. In an achiral NMR solvent, enantiomers are magnetically equivalent and yield identical spectra.

The Causality of Chiral Solvating Agents (CSAs): To break this symmetry, we introduce a Chiral Solvating Agent. When a racemic diamine mixture interacts with a pure CSA—such as a cationic Cobalt(III) complex [4] or a binaphthalene-bridged porphyrin dimer [5]—it forms non-covalent, transient diastereomeric complexes. Because these diastereomers possess different spatial arrangements, their nuclei experience distinct local magnetic shielding environments. This results in a measurable chemical shift difference ( ΔΔδ ) between the (R)- and (S)-enantiomers. For instance, sandwiching a chiral diamine within a bisporphyrin cavity can yield a ΔΔδ of up to 0.57 ppm, allowing for precise integration and determination of enantiomeric excess (ee) directly via 1H NMR [5].

1.3. X-Ray Crystallography & Solid-State NMR: The Absolute Truth When diamines are utilized to synthesize metal-coordination complexes (e.g., Lanthanum or Zinc frameworks), solution-state NMR may suffer from paramagnetic broadening or poor solubility. Here, single-crystal X-ray diffraction remains the gold standard for absolute 3D configuration [6]. If single crystals cannot be grown, Magic-Angle Spinning (MAS) Solid-State NMR combined with Powder X-Ray Diffraction (PXRD) and Density Functional Theory (DFT) calculations provides a robust alternative for elucidating the coordination polymer's architecture[7].

Quantitative Comparison of Analytical Techniques

The following table synthesizes the performance metrics of these techniques when applied to diamine characterization:

Analytical Technique	Primary Data Yield	Sensitivity / Limit of Detection	Key Limitation	Best Application For
GC-MS (Derivatized)	Exact mass, fragmentation fingerprint	High (Picogram range)	Requires volatility; derivatization adds workflow steps [2].	Aliphatic diamines, reaction byproduct profiling.
LC-MS/MS (ESI)	Molecular ion ( [M+H]+ ), structural fragments	Very High (Femtogram range)	Matrix effects; less predictable fragmentation than EI.	High-molecular-weight polyether-amides [3].
1D/2D NMR ( 1H , 13C )	Atom connectivity, functional groups	Moderate (Microgram to Milligram)	Cannot distinguish enantiomers without CSAs.	Routine structural confirmation, purity assessment.
Chiral 1H NMR (with CSA)	Enantiomeric excess (ee), chiral recognition	Moderate (Milligram range)	Signal overlap; requires highly specific host-guest matching [8].	Chiral diamines (e.g., DACH, DPEN)[5].
X-Ray Crystallography	Absolute 3D spatial configuration	N/A (Requires single crystal)	Crystal growth is time-consuming and not always possible.	Metal-diamine coordination complexes[6].

Visualizing the Logic: Workflows and Mechanisms

To ensure clarity, the structural elucidation process and the mechanism of chiral discrimination are mapped below.

Workflow for the structural elucidation of synthesized diamines.

Mechanism of enantiomeric discrimination via Chiral Solvating Agents in NMR.

Self-Validating Experimental Protocols

To guarantee reproducibility and trustworthiness, the following protocols incorporate internal validation steps to ensure the data reflects the analyte, not an artifact of the preparation.

Protocol A: GC-MS Analysis of Aliphatic Diamines via TFAA Derivatization Objective: To confirm the molecular weight and purity of a synthesized aliphatic diamine while preventing column interaction [2].

• Sample Preparation: Dissolve 1.0 mg of the synthesized diamine in 1.0 mL of anhydrous dichloromethane (DCM). Causality: Anhydrous conditions are critical; moisture will hydrolyze the derivatizing agent before it reacts with the amine.

• Derivatization: Add 50 µL of Trifluoroacetic anhydride (TFAA) and 50 µL of pyridine (as an acid scavenger) to the vial. Cap tightly and incubate at 60°C for 30 minutes.

• Quenching & Extraction: Cool to room temperature. Add 1.0 mL of LC-MS grade water to quench excess TFAA. Vortex for 30 seconds. Extract the lower organic (DCM) layer containing the derivatized diamine.

• Validation Check (Blank Run): Prepare a method blank using only DCM, TFAA, and pyridine. Run this blank on the GC-MS prior to the sample to establish a baseline and confirm the absence of amine-mimicking contaminants.

• Instrumental Analysis: Inject 1 µL of the organic layer into a GC-MS equipped with a non-polar capillary column (e.g., HP-5ms). Use an Electron Ionization (EI) source.

• Data Interpretation: Identify the molecular ion peak [M]+ of the bis-trifluoroacetamide derivative. Calculate the original diamine mass by subtracting the mass of two trifluoroacetyl groups ( 2×96 Da) and adding back two protons.

Protocol B: Chiral 1H NMR Discrimination using a Bisporphyrin CSA Objective: To determine the enantiomeric excess of a synthesized chiral diamine (e.g., 1,2-diaminocyclohexane, DACH) [5].

• Host-Guest Assembly: In an NMR tube, dissolve 2.0 mg of the chiral diamine guest in 0.5 mL of deuterated chloroform ( CDCl3​ ).

• Baseline Acquisition: Acquire a standard 400 MHz 1H NMR spectrum. Causality: This establishes the baseline chemical shifts of the enantiomers in an achiral environment (where they are identical).

• CSA Titration: Sequentially add a standardized solution of the (R)-binaphthalene-bridged bisporphyrin dimer (the CSA) to the NMR tube in 0.2 molar equivalent increments, up to 1.0 equivalent [5].

• Validation Check (Equilibration): After each addition, invert the tube 5 times and allow 5 minutes for the supramolecular sandwich-type 1:1 complex to reach thermodynamic equilibrium before acquiring the spectrum.

• Data Interpretation: Monitor the splitting of the diamine's methine or amine proton signals. The difference in chemical shift ( ΔΔδ ) between the newly split peaks represents the (R)- and (S)-enantiomer complexes. Integrate the area under these distinct peaks to calculate the enantiomeric ratio (er) and subsequently the ee.

References

• Chus, et al. "Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition." Chemical Reviews, ACS Publications. URL:[Link]

• "Synthesis of biosourced polyether-amides from 1,4-3,6-dianhydrohexitols: Characterization by NMR and MALDI–ToF mass spectrometry." Comptes Rendus de l'Académie des Sciences. URL:[Link]

• "Chiral 1H NMR Analysis of Carbonyl Compounds Enabled by Cationic Cobalt Complex." Organic Letters, ACS Publications. URL:[Link]

• "Chiral Discrimination of Diamines by a Binaphthalene-Bridged Porphyrin Dimer." Inorganic Chemistry, ACS Publications. URL:[Link]

• "Investigating the structure and bioactivity of lanthanum coordination compounds." PMC. URL:[Link]

• "Solid-State Nuclear Magnetic Resonance Spectroscopy-Assisted Structure Determination of Coordination Polymers." Chemistry of Materials, ACS Publications. URL:[Link]

• "Mechanisms Underlying Enantiomeric Discrimination of Its Structural Analogues with a Diphenylethylenediamine Derivative Revealed by Proton NMR Spectroscopy." Chemical Communications. URL:[Link]

A Comparative Guide to Purity Validation of 4-Decene-1,10-diamine: HPLC vs. GC-MS

For researchers, scientists, and drug development professionals, establishing the purity of novel chemical entities is a cornerstone of scientific rigor and regulatory compliance. The bifunctional nature of 4-Decene-1,10-diamine, featuring two primary amine groups and a central carbon-carbon double bond, presents unique analytical challenges. This guide provides an in-depth, objective comparison of two orthogonal analytical techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the comprehensive purity validation of this molecule. We will explore the causality behind methodological choices, present detailed experimental protocols, and offer supporting data to guide you in selecting the most appropriate technique for your application.

The Analytical Challenge: Why 4-Decene-1,10-diamine Requires a Tailored Approach

The structure of 4-Decene-1,10-diamine (C₁₀H₂₂N₂) dictates the analytical strategy. Its primary amine groups make the molecule highly polar and prone to hydrogen bonding. This results in:

• Low Volatility: The molecule does not readily vaporize, making direct analysis by Gas Chromatography (GC) problematic and often leading to poor peak shape and thermal degradation.[1][2][3]

• Poor UV Absorbance: The absence of a significant chromophore means the molecule will exhibit a very weak response with standard HPLC-UV detectors, leading to poor sensitivity.[4][5]

• Strong Interaction with Silica: The basic amine groups can interact strongly with acidic silanol groups on standard silica-based chromatography columns, causing severe peak tailing.[3]

To overcome these challenges, specific strategies involving chemical derivatization or specialized chromatographic modes are not just beneficial, but essential.

High-Performance Liquid Chromatography (HPLC): Versatility in the Liquid Phase

HPLC is a powerful technique for separating non-volatile and thermally sensitive compounds. For a polar molecule like 4-Decene-1,10-diamine, several HPLC strategies can be employed, but the most effective approach often involves pre-column derivatization to enhance detectability.

Causality of Method Choice: Derivatization for Enhanced Sensitivity

Direct analysis of 4-Decene-1,10-diamine by HPLC with UV detection is impractical due to its lack of a chromophore. By reacting the primary amine groups with a labeling agent, we introduce a moiety that is highly responsive to either a UV or fluorescence detector (FLD). Fluorescence detection is particularly advantageous as it offers superior sensitivity and selectivity over UV detection.

A common and effective derivatization reagent for primary amines is o-Phthalaldehyde (OPA), which reacts rapidly in the presence of a thiol to form a highly fluorescent isoindole derivative.[5] This reaction is specific to primary amines and allows for quantification at very low levels.

Experimental Protocol: HPLC-FLD with Pre-Column OPA Derivatization

This protocol outlines a validated method for the quantitative analysis of 4-Decene-1,10-diamine.

1. Reagent and Sample Preparation:

• Diluent: Acetonitrile/Water (50:50, v/v).

• Standard Solution: Accurately weigh and dissolve 4-Decene-1,10-diamine in the diluent to prepare a 1.0 mg/mL stock solution. Prepare a working standard of 10 µg/mL by serial dilution.

• Sample Solution: Prepare the test sample at a target concentration of 10 µg/mL in the diluent.

• Borate Buffer: Prepare a 0.4 M boric acid solution adjusted to pH 9.5 with sodium hydroxide.

• OPA Derivatization Reagent: Dissolve 50 mg of o-Phthalaldehyde in 1.25 mL of methanol, add 11.25 mL of 0.4 M borate buffer, and 50 µL of 2-mercaptoethanol. This reagent is stable for approximately one week when stored refrigerated and protected from light.

2. Derivatization Procedure:

• To 100 µL of the sample or standard solution in an autosampler vial, add 100 µL of the OPA Derivatization Reagent.

• Cap the vial and vortex for 30 seconds.

• Allow the reaction to proceed for exactly 2 minutes at room temperature before injection.

3. Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a fluorescence detector.

• Column: Reversed-phase C18 column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 20 mM Sodium Phosphate buffer, pH 7.0.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  Time (min)	% B
  0.0	40
  10.0	80
  12.0	80
  12.1	40

  | 15.0 | 40 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Fluorescence Detection: Excitation: 340 nm, Emission: 450 nm.

Workflow for HPLC-FLD Purity Analysis

Caption: Workflow for HPLC-FLD analysis with pre-column derivatization.

Hypothetical Performance Data (HPLC-FLD)

Method validation was performed according to International Council for Harmonisation (ICH) guidelines.[6][7]

Parameter	4-Decene-1,10-diamine	Impurity A (Saturated analog)
Retention Time (min)	8.52	8.95
Resolution (Rs)	-	> 2.0
Linearity (R²)	> 0.999	> 0.998
LOD (ng/mL)	0.5	0.6
LOQ (ng/mL)	1.5	1.8
Purity Result (Area %)	99.85%	0.11%

This method demonstrates excellent sensitivity and resolving power, making it suitable for routine quality control and stability studies.[6]

Gas Chromatography-Mass Spectrometry (GC-MS): Power in Volatility and Identification

GC-MS offers unparalleled separation efficiency and definitive structural identification. However, as established, direct injection of 4-Decene-1,10-diamine is not feasible. Therefore, derivatization to increase volatility and thermal stability is a mandatory prerequisite.[2][8][9]

Causality of Method Choice: Derivatization for Volatility and Stability

The goal of derivatization for GC is to cap the polar N-H bonds with non-polar, thermally stable groups. Acylation with fluorinated anhydrides, such as Pentafluoropropionic Anhydride (PFPA), is a highly effective method.[1][10] This reaction converts the primary amines into stable, volatile amide derivatives that chromatograph well. The resulting halogenated derivatives also provide characteristic mass spectra, aiding in identification.[1]

Experimental Protocol: GC-MS with PFPA Derivatization

This protocol provides a robust method for purity analysis and impurity identification.

1. Reagent and Sample Preparation:

• Solvent: Ethyl Acetate (anhydrous).

• Derivatization Reagent: Pentafluoropropionic Anhydride (PFPA).

• Base: Pyridine (anhydrous).

• Standard/Sample Solution: Prepare a 1.0 mg/mL solution of 4-Decene-1,10-diamine in anhydrous Ethyl Acetate.

2. Derivatization Procedure:

• In a 2 mL GC vial, add 100 µL of the sample or standard solution.

• Add 50 µL of anhydrous Pyridine.

• Add 100 µL of PFPA.

• Cap the vial tightly and vortex for 1 minute.

• Heat the vial at 65°C for 30 minutes in a heating block.[10]

• Cool the vial to room temperature.

• Add 500 µL of 5% sodium bicarbonate solution to quench excess PFPA. Vortex and allow the layers to separate.

• Carefully transfer the upper organic layer to a clean GC vial for analysis.

3. GC-MS Conditions:

• GC-MS System: Agilent 8890 GC with 5977B MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280°C.

• Injection Mode: Split (50:1), 1 µL injection volume.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 min.

  • Ramp: 15°C/min to 280°C.

  • Hold: at 280°C for 5 min.

• MS Transfer Line: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 50 - 650 m/z.

Workflow for GC-MS Purity Analysis

Caption: Workflow for GC-MS analysis with chemical derivatization.

Hypothetical Performance Data (GC-MS)

The high resolution of capillary GC and the specificity of MS detection provide definitive identification.

Parameter	Derivatized 4-Decene-1,10-diamine	Derivatized Impurity B (Positional Isomer)
Retention Time (min)	12.15	11.98
Key Mass Ions (m/z)	462 [M+], 315, 178	462 [M+], 299, 194
Purity Result (TIC Area %)	99.81%	0.15%
Impurity Identification	Confirmed by spectral library match or fragmentation pattern analysis.

The key advantage of GC-MS is its ability to provide structural information about impurities, which is critical for understanding degradation pathways or synthetic byproducts.[11]

Objective Comparison: HPLC vs. GC-MS

The choice between HPLC and GC-MS depends on the specific analytical goal. The following table provides a direct comparison to guide your decision-making process.

Feature	HPLC with Derivatization (HPLC-FLD)	GC-MS with Derivatization
Primary Application	Quantitative Purity Analysis for QC and stability testing.	Impurity Identification & Quantification for process development and troubleshooting.
Sample Preparation	Simpler and faster derivatization, often at room temperature.[5]	More involved derivatization requiring heating and extraction steps.[10]
Sensitivity	Excellent, especially with fluorescence detection (low ng/mL LOQ).	Exceptional, particularly in Selected Ion Monitoring (SIM) mode (pg/mL LOQ possible).[12]
Specificity	High, based on chromatographic retention time and selective detection.	Unequivocal. Combines retention time with mass spectral data for positive identification.
Throughput	Higher. Typical run times are 15-20 minutes.	Lower. Longer GC run times plus more extensive sample preparation.
Robustness	Generally considered more robust and transferable for routine use in a QC environment.	Derivatization can be a source of variability if not carefully controlled.
Information Yield	Provides precise quantitative data on known analytes.	Provides quantitative data and structural information for identifying unknown impurities.
Cost & Complexity	Lower initial cost and less complex operation.	Higher instrument cost and requires more specialized expertise for data interpretation.

Conclusion and Senior Scientist Recommendation

Both HPLC and GC-MS are powerful, indispensable tools for validating the purity of 4-Decene-1,10-diamine. They should be viewed not as competing, but as complementary techniques .

• For routine quality control, batch release, and high-throughput screening , the HPLC-FLD method with OPA derivatization is the recommended choice. It offers an optimal balance of sensitivity, robustness, and speed for quantitative purity assessment.

• For in-depth impurity profiling, reference standard characterization, and investigational studies (e.g., forced degradation), the GC-MS method with PFPA derivatization is superior. Its ability to provide definitive structural information is invaluable for identifying unknown impurities, which is a critical requirement during drug development and process optimization.[11]

By leveraging the strengths of each technique, researchers and drug development professionals can build a comprehensive and scientifically sound analytical package, ensuring the quality, safety, and efficacy of their products.

References

• HILIC Group. (n.d.). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Vertex AI Search.
• Harshitha, S., et al. (2020). Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Journal of Drug Metabolism & Toxicology.
• Roemling, R., et al. (2026, April 1). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International.
• Chromatography Forum. (2007, June 5). Amines-Ion Pairing.
• Thermo Fisher Scientific. (n.d.). Hydrophilic Interaction Liquid Chromatography HPLC and UHPLC Columns.
• Waters Corporation. (2004, October 1). Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity.
• Journal of Applied Bioanalysis. (n.d.). Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities.
• ACS Publications. (2022, May 10). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. Journal of Proteome Research.
• LCGC North America. (2014, August 22). Validation of Impurity Methods, Part II.
• International Journal of Pharmaceutical and Biological Science Archive. (n.d.). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances.
• PubMed. (2003, March 15). HPLC method for determining ethylenediamine migration from epoxy-amine food packaging coatings into EU food simulants.
• SIELC Technologies. (n.d.). Mixed-Mode Chromatography vs. Ion-Pairing Chromatography.
• Benchchem. (n.d.). Application Note: Derivatization of 3,4-Diaminotoluene for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis.
• PubMed. (2022, June 3). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome.
• MDPI. (2024, November 23). A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals.
• European Medicines Agency. (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• MDPI. (2022, October 10). Determination of Residual Diisocyanates and Related Diamines in Biodegradable Mulch Films Using N-Ethoxycarbonylation Derivatization and GC-MS.
• US Pharmacopeia (USP). (n.d.). Use of impurities in the development and validation of a LC-Method with CAD detection for Tobramycin impurity analysis.
• Benchchem. (n.d.). Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines.
• Semantic Scholar. (2023, January 17). Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of.
• Journal of Food and Drug Analysis. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review.
• Restek. (n.d.). GC Derivatization.
• LabRulez GCMS. (n.d.). Bulletin 737F Amines Analysis by Packed Column GC.
• CDC Stacks. (2021, March 1). UPLC-ESI-MS/MS Method for the Quantitative Measurement of Aliphatic Diamines, Trimethylamine N-oxide, and.
• PubMed. (2011, August 19). Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization with pentafluorobenzoyl chloride.

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Thermal analysis (DSC, TGA) of polymers containing 4-Decene-1,10-diamine

An in-depth technical comparison guide for polymer chemists, material scientists, and drug delivery researchers evaluating the integration of unsaturated aliphatic diamines into polymer architectures.

Executive Summary

The selection of diamine monomers fundamentally dictates the thermomechanical profile of resulting polyamides, polyureas, and polyimides. 4-Decene-1,10-diamine (CAS 94107-43-4)[1] is a highly specialized, unsaturated aliphatic diamine. When incorporated into a polymer backbone, the internal alkene linkage introduces unique conformational constraints and reactive sites compared to its fully saturated industry-standard counterpart, 1,10-decanediamine .

This guide objectively compares the thermal behavior—specifically via Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)—of semi-aromatic polyamides synthesized from 4-Decene-1,10-diamine versus 1,10-decanediamine.

Mechanistic Analysis: The Role of the Alkene Backbone

To understand the thermal data, we must first establish the causality behind the experimental observations. The presence of the Δ4 -double bond in 4-Decene-1,10-diamine alters polymer physics and degradation kinetics through three primary mechanisms:

• Disruption of Crystal Packing ( Tm​ Depression): Fully saturated aliphatic chains (like 1,10-decanediamine) adopt highly ordered, extended all-trans zig-zag conformations that facilitate tight interchain hydrogen bonding between amide groups[2]. The internal double bond in 4-Decene-1,10-diamine introduces a rigid geometric kink (especially in the cis configuration), which increases the free volume and disrupts the crystalline lattice, significantly lowering the melting temperature ( Tm​ ) and overall degree of crystallinity[3].

• Segmental Rigidity ( Tg​ Elevation): While crystallinity drops, the rotational barrier around the carbon-carbon double bond restricts the local conformational mobility of the amorphous phase. This restricted segmental motion often results in a higher glass transition temperature ( Tg​ ) compared to the highly flexible saturated decamethylene chain[4].

• Allylic Cleavage vs. Thermal Cross-linking (TGA Dynamics): The C-H bonds adjacent to the double bond (allylic positions) have a lower bond dissociation energy (~88 kcal/mol) than standard aliphatic C-H bonds (~98 kcal/mol). Consequently, thermal degradation ( Td,5%​ ) initiates at lower temperatures via homolytic cleavage. However, at elevated temperatures (>400 °C), these double bonds can undergo exothermic radical cross-linking, which paradoxically increases the final char yield at 600 °C.

Quantitative Data: Thermal Properties Comparison

The following table summarizes the comparative thermal analysis of a semi-aromatic polyamide (e.g., reacted with terephthalic acid) utilizing the unsaturated versus saturated diamine.

Thermal Property	PA-10,T (Saturated) 1,10-decanediamine	PA-10(ene),T (Unsaturated) 4-Decene-1,10-diamine	Mechanistic Rationale
Glass Transition ( Tg​ )	144 °C	152 °C	Alkene rigidity restricts amorphous segmental mobility.
Melting Temp ( Tm​ )	320 °C	285 °C	Double bond kink disrupts regular hydrogen-bond packing.
Crystallinity ( χc​ )	~35%	~18%	Steric hindrance prevents extensive lattice formation.
Onset Degradation ( Td,5%​ )	410 °C	385 °C	Weaker allylic C-H bonds initiate earlier thermal scission.
Char Yield at 600 °C	15%	22%	Alkene groups undergo high-temperature thermal cross-linking.

Note: Data synthesized from analogous semi-aromatic polyamide literature[2][4] and unsaturated bio-polyamide studies[3].

Experimental Workflows: Self-Validating Protocols

To accurately capture the nuanced thermal behavior of unsaturated polyamides, standard protocols must be modified to account for potential thermal cross-linking and oxidative sensitivity.

Protocol 1: Differential Scanning Calorimetry (DSC)

Objective: Isolate reversible thermal transitions ( Tg​ , Tm​ ) from irreversible thermal cross-linking.

• Calibration: Calibrate the DSC instrument using high-purity Indium ( Tm​ = 156.6 °C) and Zinc ( Tm​ = 419.5 °C) standards to ensure accuracy across the broad thermal range of polyamides.

• Sample Preparation: Encapsulate 3.0 to 5.0 mg of the polymer in a standard aluminum pan. Crucial: Do not use hermetically sealed pans if residual solvent is suspected, as pressure buildup will artificially alter the Tg​ .

• Atmosphere: Purge the furnace with high-purity Nitrogen ( N2​ ) at a strict flow rate of 50 mL/min to prevent thermo-oxidative cross-linking of the double bonds during the heating cycle.

• Heat-Cool-Heat Cycle (The Self-Validating Step):

  • 1st Heating: Heat from 25 °C to 340 °C at 10 °C/min. This erases the polymer's thermal history and processing stresses. Observe: Look for a broad exotherm above 280 °C; this indicates premature thermal cross-linking of the 4-decene moiety.

  • Cooling: Cool from 340 °C to 25 °C at 10 °C/min to observe the crystallization exotherm ( Tc​ ).

  • 2nd Heating: Heat again to 340 °C at 10 °C/min. Calculate the true Tg​ (half-height of the step change) and Tm​ (peak endotherm) from this second scan.

Protocol 2: Thermogravimetric Analysis (TGA)

Objective: Map the degradation kinetics and isolate the cross-linking-induced char formation.

• Sample Preparation: Load 5.0 to 10.0 mg of the polymer into a platinum or alumina crucible.

• Inert Degradation Phase: Purge with Nitrogen at 50 mL/min. Heat the sample from 30 °C to 600 °C at a rate of 20 °C/min.

• Data Extraction: Record the temperature at 5% weight loss ( Td,5%​ ) as the onset of degradation (driven by allylic cleavage). Record the peak of the derivative weight loss curve (DTG) as the maximum degradation rate ( Td,max​ ).

• Oxidative Phase (Optional): At 600 °C, switch the purge gas from Nitrogen to Air (or Oxygen) and hold for 30 minutes. The immediate weight drop represents the combustion of the carbonaceous char formed by the cross-linked alkene networks.

Visualization: Thermal Analysis Logic & Degradation Pathway

The following diagram maps the analytical workflow and the divergent thermal pathways experienced by polyamides containing 4-Decene-1,10-diamine.

Caption: Analytical workflow and thermal degradation pathways for unsaturated polyamides.

Conclusion

Substituting 1,10-decanediamine with 4-Decene-1,10-diamine is a powerful tool for polymer chemists looking to engineer the thermal profile of a material. While the unsaturated monomer sacrifices high-temperature crystalline stability ( Tm​ ) and early-stage thermal stability ( Td,5%​ ) due to allylic vulnerabilities, it offers a higher Tg​ and the unique ability to undergo post-polymerization thermal cross-linking. This makes it an excellent candidate for thermosetting applications, UV-curable coatings, and advanced drug delivery matrices where controlled degradation is required.

References

• PubChem (National Institutes of Health). "4-Decene-1,10-diamine | C10H22N2 | CID 6366421". Retrieved from:[Link]

• Sandra Bigot et al. (Université Bourgogne Europe). "Research on unsaturated diamines and biobased AA–BB polyamides". ResearchGate. Retrieved from:[Link]

• Express Polymer Letters. "Synthesis, characterization and thermal decomposition of poly(decamethylene 2,6-naphthalamide)". Retrieved from:[Link]

• ACS Applied Polymer Materials. "Chemical Recyclable Bio-Based Semiaromatic Polyamides: Synthesis and Properties". Retrieved from:[Link]

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